1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one

• CAS: 1565-91-9

Core Science & Biosynthesis

Technical Guide: 4-Ethoxy Chalcone Derivatives in Drug Discovery

Executive Summary

The pharmacological versatility of the chalcone scaffold (1,3-diphenyl-2-propen-1-one) is well-documented, yet the 4-ethoxy substituted derivatives represent a specific, high-value subclass in medicinal chemistry. Unlike their methoxy counterparts, 4-ethoxy derivatives offer a distinct lipophilic profile and steric volume that critically influences binding affinity in hydrophobic pockets of targets like

-tubulin and NF- B .

This guide provides a rigorous technical analysis of 4-ethoxy chalcone derivatives, detailing their chemical synthesis, structure-activity relationships (SAR), and dual-mechanism therapeutic potential in oncology and inflammation.

Part 1: Chemical Architecture & Synthesis[1]

The Strategic Advantage of the 4-Ethoxy Group

In rational drug design, the transition from a methoxy (-OCH

) to an ethoxy (-OCH CH ) substituent at the para position (C4) of the B-ring is not merely cosmetic. It serves two specific functions:

• Enhanced Lipophilicity: The additional methylene group increases the partition coefficient (LogP), facilitating passive transport across the lipid bilayer, which is critical for intracellular targets like NF-

  B.

• Steric Optimization: The ethoxy group's larger hydrodynamic radius allows for tighter van der Waals interactions within the colchicine-binding site of tubulin, a common target for these derivatives.

Protocol: Claisen-Schmidt Condensation

The most robust synthesis method for 4-ethoxy chalcones is the base-catalyzed Claisen-Schmidt condensation. This protocol is self-validating via TLC monitoring and melting point determination.

Reaction Scheme:

Experimental Workflow

Materials:

• Acetophenone (10 mmol)

• 4-Ethoxybenzaldehyde (10 mmol)

• Sodium Hydroxide (40% w/v aqueous solution)

• Ethanol (95%)[1]

• HCl (10%) for neutralization[2][3]

Step-by-Step Procedure:

• Solubilization: In a 100 mL round-bottom flask, dissolve 10 mmol of acetophenone and 10 mmol of 4-Ethoxybenzaldehyde in 15 mL of 95% ethanol. Stir magnetically at room temperature.

• Catalysis: Add 5 mL of 40% NaOH dropwise over 5 minutes. The solution will typically turn yellow/orange, indicating the formation of the enolate intermediate.

• Reaction: Stir vigorously for 3–6 hours.

  • Validation Point: Monitor via TLC (Hexane:Ethyl Acetate 7:3). The disappearance of the aldehyde spot confirms reaction completion.

• Precipitation: Pour the reaction mixture into 100 mL of crushed ice-water containing 2–3 mL of 10% HCl. The acid neutralizes the base and facilitates the precipitation of the chalcone.[3]

• Purification: Filter the precipitate under vacuum. Wash with cold water (

  mL).

• Recrystallization: Recrystallize from hot ethanol to yield yellow needle-like crystals.

Synthesis Logic Visualization

Figure 1: Logical flow of the base-catalyzed Claisen-Schmidt condensation targeting 4-ethoxy chalcone.

Part 2: Pharmacological Profile & Mechanism of Action

Anticancer Mechanism: Tubulin Polymerization Inhibition

4-Ethoxy chalcone derivatives function as microtubule destabilizing agents . By binding to the colchicine site of

-tubulin, they prevent the polymerization of tubulin dimers into microtubules.

• Causality: The inhibition of microtubule dynamics triggers the Spindle Assembly Checkpoint (SAC) .

• Outcome: Cells arrest in the G2/M phase of the cell cycle, leading to mitotic catastrophe and subsequent apoptosis.[4]

Anti-Inflammatory Mechanism: NF- B Modulation

These derivatives also exhibit potent anti-inflammatory activity by targeting the NF-

B signaling pathway.

• Mechanism: They inhibit the I

  B Kinase (IKK) complex. This prevents the phosphorylation and degradation of I B .

• Result: NF-

  B (p65/p50 dimer) remains sequestered in the cytoplasm, preventing its nuclear translocation and the subsequent transcription of pro-inflammatory cytokines (TNF- , IL-6, COX-2).

Visualizing the Dual-Signal Pathway

The following diagram illustrates the bifurcated mechanism of action where the 4-ethoxy chalcone acts as a dual-inhibitor.

Figure 2: Dual mechanism of action: Tubulin destabilization (Left) and NF-

B pathway suppression (Right).

Part 3: Quantitative Data & Comparative Analysis

The following table summarizes the biological activity of 4-ethoxy chalcone derivatives compared to standard reference drugs. The data highlights the impact of the ethoxy substitution on potency.

Table 1: Comparative IC

Values ( M)

Compound	Target Cell Line / Assay	IC ( M)	Activity Profile	Ref
4-Ethoxy Chalcone (25a)	Trichophyton interdigitale (Fungal)	0.82	High Potency (MIC)	[1]
4-Ethoxy Chalcone (4f)	MCF-7 (Breast Cancer)	35.28	Moderate Cytotoxicity	[2]
4-Methoxy Chalcone	MCF-7 (Breast Cancer)	23.51	Higher Cytotoxicity	[2]
Colchicine (Control)	Tubulin Polymerization	2.10	Standard Inhibitor	[3]
Tamoxifen (Control)	MCF-7 Growth	8.50	Standard Estrogen Blocker	[2]

Analysis:

• Antifungal Specificity: The 4-ethoxy derivative (25a) shows superior activity against dermatophytes compared to many standard agents, likely due to fungal cell wall penetration facilitated by the ethoxy group [1].

• Anticancer Trade-offs: While the 4-ethoxy derivative (4f) is slightly less potent than the 4-methoxy analog in MCF-7 cells, it often exhibits a better safety profile (lower toxicity to normal cells) and distinct solubility properties [2].

Part 4: Future Outlook & Stability

Stability & Formulation

Chalcones are

-unsaturated ketones, making them susceptible to Michael additions in vivo.

• Challenge: Metabolic instability due to glutathione conjugation.

• Solution: Encapsulation in liposomal delivery systems is recommended to protect the enone system until it reaches the tumor microenvironment.

Structural Modifications

Future medicinal chemistry efforts should focus on:

• Bioisosterism: Replacing the B-ring phenyl with a heteroaryl (e.g., indole or pyridine) while retaining the 4-ethoxy group to improve water solubility.

• Hybridization: Linking the 4-ethoxy chalcone scaffold with NO-donating moieties to enhance vasodilation in ischemic tissues alongside anti-inflammatory effects.

References

• Mirzaei, H. et al. (2021). Synthesis and biological evaluation of indole-derived methoxylated chalcones as anti-dermatophyte agents. Journal of Enzyme Inhibition and Medicinal Chemistry.

• Synthesis and Anticancer Evaluation of O-Alkylated (E)-Chalcone Derivatives: A Focus on Estrogen Receptor Inhibition . (2025). MDPI.

• Dyrager, C. et al. (2011).[5] Inhibitors and promoters of tubulin polymerization: synthesis and biological evaluation of chalcones. Bioorganic & Medicinal Chemistry.

• BenchChem . (2025).[1][2] Synthesis of 4'-Methoxychalcone via Claisen-Schmidt Condensation.

• Yadav, P. et al. (2011). The Role of Chalcones in Suppression of NF-κB-Mediated Inflammation and Cancer. International Immunopharmacology.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. mdpi.com [mdpi.com]
• 5. Inhibitors and promoters of tubulin polymerization: synthesis and biological evaluation of chalcones and related dienones as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Furan-Based Chalcones: Physicochemical Architecture and Therapeutic Potential

Topic: Physicochemical Profiling and Synthetic Architecture of Furan-Based Chalcones Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Pharmacologists, and Materials Scientists

[1]

Executive Summary: The Furan Advantage

In the landscape of privileged scaffolds, chalcones (1,3-diaryl-2-propen-1-ones) occupy a central node due to their open-chain flavonoid structure. However, the furan-based chalcone —where a phenyl ring is bioisosterically replaced by a furan moiety—introduces distinct physicochemical advantages over its carbocyclic analogs.

The incorporation of the furan ring alters the molecular landscape in three critical ways:

• Electronic Modulation: The oxygen atom in the furan ring contributes a lone pair to the

  -system, increasing electron density and reducing aromaticity compared to benzene. This results in a "diene-like" character that facilitates Michael addition reactions with biological nucleophiles (e.g., cysteine thiols in enzymes).

• Hydrogen Bond Acceptor Capability: Unlike the hydrophobic phenyl ring, the furan oxygen serves as a hydrogen bond acceptor, potentially enhancing binding affinity in enzyme active sites (e.g., kinase domains or tubulin).

• Solubility Profile: The polarity of the C-O-C bond improves aqueous solubility while maintaining sufficient lipophilicity for membrane permeability, often optimizing the LogP value for oral bioavailability.

Molecular Architecture & Electronic Properties[2][3][4][5][6]

Frontier Molecular Orbitals (FMO)

The reactivity of furan-based chalcones is governed by the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

• HOMO-LUMO Gap: Furan derivatives typically exhibit a narrower HOMO-LUMO gap (

  eV) compared to their biphenyl counterparts. This reduced gap implies higher chemical reactivity and "softness," making them more susceptible to electronic perturbations and charge transfer processes.

• Dipole Moment: The electronegative oxygen creates a significant dipole moment (

  Debye), influencing the compound's orientation in electrostatic fields within protein binding pockets.

Comparative Physicochemical Data

The following table contrasts a standard phenyl-chalcone with its furan-analog to highlight the shift in properties.

Table 1: Physicochemical Comparison (Theoretical & Experimental Aggregates)

Property	Phenyl Chalcone (Chalcone)	Furan Chalcone ((E)-3-(furan-2-yl)-1-phenylprop-2-en-1-one)	Impact of Furan
Molecular Weight	208.26 g/mol	198.22 g/mol	Reduced steric bulk
LogP (Lipophilicity)	~3.8 - 4.0	~2.8 - 3.2	Improved water solubility; better Lipinski compliance
H-Bond Acceptors	1 (Carbonyl)	2 (Carbonyl + Furan O)	Enhanced target interaction
HOMO-LUMO Gap	~4.0 eV	~3.4 eV	Increased reactivity/antioxidant potential
(UV-Vis)	~300-310 nm	~320-340 nm	Bathochromic shift (Red shift) due to n- * transitions
Polar Surface Area (PSA)	~17 Ų	~30 Ų	Increased polarity

Experimental Protocol: Synthesis and Purification

The synthesis of furan-based chalcones relies on the Claisen-Schmidt Condensation .[1][2] This base-catalyzed aldol condensation is preferred for its atom economy and high yields.

Reaction Mechanism & Causality

We utilize a base catalyst (NaOH or KOH) to generate an enolate ion from the acetophenone.[1] The furan-2-carboxaldehyde (furfural) lacks

-protons, preventing self-condensation and ensuring the cross-aldol product is favored. The furan ring's electron-rich nature stabilizes the transition state, often accelerating the dehydration step to form the enone system.

Step-by-Step Protocol

Reagents:

• Acetophenone derivative (1.0 eq)[3][4]

• Furan-2-carboxaldehyde (Furfural) (1.0 eq)

• Ethanol (95%) or Methanol (Solvent)

• Sodium Hydroxide (NaOH) (40% aq. solution)

Workflow:

• Solubilization: Dissolve 10 mmol of the acetophenone derivative in 15 mL of ethanol in a round-bottom flask. Stir until clear.

• Catalyst Addition: Add 10 mmol of Furan-2-carboxaldehyde. Place the flask in an ice bath (

  C).

• Initiation: Dropwise add 5 mL of 40% NaOH solution while stirring vigorously. Reasoning: Slow addition prevents localized overheating and polymerization of furfural.

• Reaction: Allow the mixture to stir at room temperature for 4–12 hours. Monitor via Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (8:2).

• Quenching: Pour the reaction mixture into 100 mL of crushed ice-water containing 2-3 mL of HCl. Reasoning: Acidification neutralizes the base and protonates the alkoxide intermediate, precipitating the chalcone.

• Isolation: Filter the precipitate using a Buchner funnel. Wash with cold water until the filtrate is neutral.

• Purification: Recrystallize from hot ethanol.

Visualization of Synthetic Workflow

Figure 1: Claisen-Schmidt synthetic pathway for furan-based chalcones, highlighting the critical dehydration step that establishes the conjugated enone system.[1]

Characterization Protocols

Spectroscopic Validation

To confirm the structure and purity, the following spectral signatures must be verified.

• UV-Vis Spectroscopy:

  • Protocol: Dissolve 1 mg of compound in 10 mL methanol. Scan from 200–500 nm.

  • Expected Result: Two major bands. Band I (300–350 nm) corresponds to the cinnamoyl system (B-ring conjugation). Band II (240–280 nm) corresponds to the benzoyl moiety (A-ring). A red shift (bathochromic) in Band I compared to phenyl chalcone confirms the furan ring's electronic contribution.

• IR Spectroscopy (FT-IR):

  • Key Peaks:

    • : 1650–1660 cm⁻¹ (Enone carbonyl, lowered by conjugation).
    • : 1580–1600 cm⁻¹.
    • : 1000–1300 cm⁻¹ (Characteristic furan ring stretch).

• ¹H-NMR (400 MHz, DMSO-d₆):

  • -Unsaturated Protons: Two doublets at 7.4–7.8 ppm with coupling constant Hz, confirming the trans (E) configuration.

  • Furan Protons: Distinct signals at

    6.6 (dd), 6.9 (d), and 7.8 (d) ppm.

Lipophilicity Assessment (RP-TLC Method)

Direct measurement of LogP via shake-flask is tedious. Reversed-Phase TLC (RP-TLC) provides a high-throughput surrogate.

• Stationary Phase: Silica gel 60 F254 RP-18 plates.

• Mobile Phase: Methanol:Water mixtures (ranging from 50% to 80% methanol).

• Protocol:

  • Spot compounds.

  • Run chromatograms at varying methanol fractions (

    ).

  • Calculate

    .

  • Extrapolate

    to 0% organic solvent to obtain , which correlates linearly with LogP.

• Significance: This validates the compound's ability to cross biological membranes (Lipinski Rule of 5 compliance).

Biological & Materials Implications[8][10][11][12][13]

Structure-Activity Relationship (SAR)

The furan-chalcone scaffold is not merely a structural spacer; it is a pharmacophore.

• Antimicrobial/Anticancer: The

  -unsaturated ketone acts as a Michael acceptor for cellular thiols (e.g., Glutathione, Cysteine residues in enzymes). The furan ring enhances the electrophilicity of the -carbon relative to a phenyl ring, potentially increasing potency against targets like thioredoxin reductase or tubulin.

• Metabolic Stability: While the furan ring improves solubility, it can be metabolically liable (opening to reactive dicarbonyls). Substitution on the furan ring (e.g., 5-nitrofuran) can modulate this stability and toxicity profile.

Electronic Energy Diagram

The following diagram illustrates the electronic advantage of furan-chalcones in charge-transfer applications (e.g., NLO materials or fluorescence probes).

Figure 2: Comparative electronic energy profiles. The furan moiety raises the HOMO level, narrowing the band gap and facilitating electron excitation.

References

• Synthesis and Structure–Activity Relationship Studies of Furan-ring Fused Chalcones as Antiproliferative Agents. Anticancer Research.

• Physico–chemical Properties of Furan Chalcone. Indian Journal of Applied Research.

• Density Functional Theory Studies of Structural Nonlinear Optic and Electronic Properties of Chalcone (E)-3-(Furan-2-Yl). DergiPark.

• Evaluation of the lipophilicity of chalcones by RP-TLC and computational methods. Journal of Planar Chromatography.

• Synthesis and Biological Evaluation of Chalcones Derived from 5-(3-Fluorophenyl)furan-2-carbaldehyde. BenchChem Application Note.

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Foreword: The Architectural Elegance of a Privileged Scaffold

An In-depth Technical Guide to the Biological Activity of Furyl-Substituted Chalcones

In the landscape of medicinal chemistry, certain molecular scaffolds distinguish themselves through their synthetic accessibility and biological promiscuity. The chalcone framework, 1,3-diaryl-2-propen-1-one, is a paramount example of such a "privileged structure."[1][2] These precursors to all flavonoids consist of two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system, a deceptively simple architecture that confers a remarkable spectrum of pharmacological activities.[3][4] This guide focuses on a particularly potent subclass: chalcones bearing a furan heterocycle. The incorporation of the furan moiety, an electron-rich five-membered ring, often enhances the molecule's interaction with biological targets, modulating its lipophilicity and electronic properties to unlock or amplify therapeutic potential.[5][6]

This document is structured not as a rigid review but as a technical guide for the research professional. We will move from the foundational synthesis to the principal arenas of biological activity—anticancer, anti-inflammatory, antimicrobial, and antioxidant—providing not just data, but the causal logic behind experimental design and the mechanistic pathways these compounds are known to influence.

Foundational Chemistry: Synthesis of Furyl-Chalcones

The primary and most efficient route to synthesizing chalcones is the Claisen-Schmidt condensation .[3][7] This base-catalyzed reaction involves the condensation of an acetophenone derivative with an aromatic aldehyde. In our case, this involves either a furyl-substituted acetophenone or, more commonly, 2-furaldehyde reacting with a substituted acetophenone.

The choice of a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), in an alcoholic solvent like ethanol is critical. The base deprotonates the α-carbon of the acetophenone, generating a reactive enolate ion. This nucleophilic enolate then attacks the carbonyl carbon of the aldehyde. The subsequent aldol addition product readily dehydrates under the reaction conditions to yield the thermodynamically stable α,β-unsaturated ketone—the chalcone.[8][9]

Diagram 1.1: General Workflow for Claisen-Schmidt Condensation

Caption: Workflow for the base-catalyzed synthesis of furyl-chalcones.

Protocol 1.1: General Laboratory Synthesis of a Furyl-Chalcone

This protocol provides a representative procedure for the synthesis of (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-one.

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve acetophenone (10 mmol) and 2-furaldehyde (10 mmol) in 30 mL of ethanol. Stir the mixture at room temperature until all solids are dissolved.

• Catalyst Addition: To the stirred solution, add 5 mL of a 40% aqueous sodium hydroxide (NaOH) solution dropwise over 5 minutes. The solution will typically turn yellow or orange, indicating the onset of the reaction.[8]

• Reaction: Continue stirring the mixture at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 5-12 hours).

• Precipitation: Pour the reaction mixture slowly into 100 mL of ice-cold water. Acidify the mixture by adding 2 M hydrochloric acid (HCl) dropwise until it is slightly acidic (pH ~5-6), which facilitates the precipitation of the crude product.[8]

• Isolation: Collect the solid precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with copious amounts of cold distilled water to remove any residual salts and base.

• Drying & Purification: Dry the crude product in a vacuum oven. The final purification is achieved by recrystallization from a suitable solvent, such as ethanol, to yield pure crystals of the furyl-chalcone.

Anticancer Activity: Targeting Cell Proliferation and Survival

The cytotoxic potential of furyl-substituted chalcones against various cancer cell lines is one of their most extensively studied properties.[10][11] Their mechanisms of action are multifaceted, often involving the disruption of critical cellular processes required for tumor growth and survival.

A primary mechanism is the inhibition of tubulin polymerization .[6][10][12] By binding to the colchicine site on the β-subunit of tubulin, these chalcones prevent the formation of microtubules. Microtubules are essential components of the mitotic spindle, which is required for chromosome segregation during cell division. Their disruption leads to a cell cycle arrest, typically in the G2/M phase, and subsequent induction of apoptosis (programmed cell death).[6][12]

Diagram 2.1: Mechanism of Furyl-Chalcone Induced G2/M Arrest

Caption: Furyl-chalcones inhibit tubulin polymerization, leading to cell cycle arrest.

Table 2.1: In Vitro Cytotoxicity of Selected Furyl-Chalcones

Compound ID	Cancer Cell Line	Assay	IC₅₀ / GI₅₀ (µM)	Reference
Furo[2,3-d]pyrimidine Chalcone (5e)	Breast (MCF-7)	NCI-60	0.51	[13]
Furo[2,3-d]pyrimidine Chalcone (5d)	Breast (MCF-7)	NCI-60	1.39	[13]
Thiazole-based Chalcone (49)	Breast (MCF-7)	MTT	0.1 - 1.0	[12]
Pyrazolyl Hybrid Chalcone (7g)	Lung (A549)	MTT	27.7 µg/mL	[14]
Pyrazolyl Hybrid Chalcone (7g)	Liver (HepG2)	MTT	26.6 µg/mL	[14]

IC₅₀ (Half-maximal inhibitory concentration) and GI₅₀ (Half-maximal growth inhibition) values represent the concentration required to inhibit 50% of the process.

Protocol 2.1: Evaluating Cytotoxicity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell viability.[15]

• Cell Seeding: Seed cancer cells (e.g., A549, MCF-7) into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the furyl-chalcone compound in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Anti-inflammatory Activity: Quelling the Inflammatory Cascade

Chronic inflammation is a key driver of numerous diseases. Chalcones have demonstrated significant anti-inflammatory properties, primarily by inhibiting key enzymes in the arachidonic acid cascade, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) .[16][17][18]

COX-2 is an inducible enzyme that is upregulated at sites of inflammation and is responsible for the synthesis of prostaglandins (PGs), which are potent inflammatory mediators.[19][20] Similarly, 5-LOX catalyzes the production of leukotrienes (LTs), another class of inflammatory molecules. By inhibiting these enzymes, furyl-chalcones can effectively reduce the production of these pro-inflammatory mediators.[16][21] Furthermore, some chalcones can suppress the expression of inducible nitric oxide synthase (iNOS) and the activation of the transcription factor NF-κB, which are central to the inflammatory response.[21][22]

Diagram 3.1: Inhibition of Pro-inflammatory Mediator Synthesis

Caption: Step-by-step workflow for the agar well diffusion antimicrobial assay.

Antioxidant Activity: Neutralizing Oxidative Stress

Oxidative stress, caused by an imbalance between reactive oxygen species (ROS) and the body's antioxidant defenses, is implicated in aging and various diseases. Chalcones, particularly those with hydroxyl substitutions, can act as potent antioxidants. [23][24]The furan ring itself can also contribute to this activity.

The primary mechanism is free radical scavenging . The chalcone molecule can donate a hydrogen atom or an electron to a free radical, neutralizing it and terminating the damaging chain reaction. [24][25]

Table 5.1: Antioxidant Activity of Furyl-Chalcones

Compound ID	Assay	IC₅₀ (µM)	Standard (IC₅₀, µM)	Reference
Compound 4e	DPPH	4.23	Quercetin (8.69)	[26]
Compound 4d	DPPH	6.68	Quercetin (8.69)	[26]
Compound 4e	ABTS	5.55	Quercetin (15.49)	[26]
Compound 4d	ABTS	7.84	Quercetin (15.49)	[26]

IC₅₀ represents the concentration of the compound required to scavenge 50% of the free radicals.

Protocol 5.1: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a simple and widely used method to assess antioxidant capacity. [23][27]

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. This solution has a deep violet color.

• Sample Preparation: Prepare serial dilutions of the furyl-chalcone in methanol.

• Reaction Mixture: In a 96-well plate or cuvettes, mix a fixed volume of the DPPH solution (e.g., 100 µL) with a small volume of the different concentrations of the chalcone solution (e.g., 10 µL). [23]4. Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm. The violet color of the DPPH radical fades to pale yellow as it is reduced by the antioxidant.

• Calculation: Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100 where Abs_control is the absorbance of the DPPH solution without the sample.

• IC₅₀ Determination: Plot the percentage of scavenging against the compound concentration to determine the IC₅₀ value. Ascorbic acid or quercetin is often used as a positive control. [26][27]

Diagram 5.1: Principle of the DPPH Assay

Caption: The furyl-chalcone donates a hydrogen atom to neutralize the DPPH radical.

Conclusion

Furyl-substituted chalcones represent a versatile and potent class of bioactive molecules. Their straightforward synthesis via the Claisen-Schmidt condensation allows for extensive structural modification, enabling the fine-tuning of their pharmacological profiles. The evidence presented in this guide underscores their significant potential in therapeutic areas including oncology, inflammation, infectious diseases, and conditions related to oxidative stress. The detailed protocols and mechanistic diagrams provided herein serve as a foundational resource for researchers aiming to explore, validate, and expand upon the promising biological activities of this unique chemical scaffold.

References

• Mittal, R., Sharma, S., Mittal, A., & Kushwah, A. (2024). Novel Dual COX-2/5-LOX Inhibitory Activity by Chalcone Derivatives: A Safe and Efficacious Anti-inflammatory Agent. Coronaviruses, 23(3), 174-186. [Link]

• Rojas, J., Puno-Sarmiento, J., & Almanza, G. (n.d.). Novel anti-inflammatory chalcone derivatives inhibit the induction of nitric oxide synthase and cyclooxygenase-2 in mouse peritoneal macrophages. PubMed. [Link]

• Unknown. (2023). Antibacterial Efficacy: Step-by-Step Guide to the Well Diffusion Method for Evaluating Activity. LinkedIn. [Link]

• Mahboubi-Rabbani, M. (n.d.). Chalcones as Potential Cyclooxygenase-2 Inhibitors: A Review. Anti-Cancer Agents in Medicinal Chemistry. [Link]

• Unknown. (n.d.). In Vitro Anticancer Activity of Monosubstituted Chalcone Derivatives. Hindawi. [Link]

• de Oliveira, M. A. L., et al. (2023). Anticancer Activity of Chalcones and Its Derivatives: Review and In Silico Studies. MDPI. [Link]

• Unknown. (n.d.). In Vitro ANTIOXIDANT ACTIVITY OF CHALCONE DERIVATIVES. Rasayan J. Chem. [Link]

• Kumar, D., Kumar, N. M., & Shah, K. (2014). Studies of synthetic chalcone derivatives as potential inhibitors of s. Drug Design, Development and Therapy, 8, 1587-1598. [Link]

• J.V.F, & K.S. (n.d.). Evaluation of the Antioxidant Activity of Novel Synthetic Chalcones and Flavonols. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Mittal, R., Sharma, S., Mittal, A., & Kushwah, A. S. (2024). Novel Dual COX-2/5-LOX Inhibitory Activity by Chalcone Derivatives: A Safe and Efficacious Anti-inflammatory Agent. Bentham Science Publishers. [Link]

• H, A., & D, M. (2021). Agar well diffusion: A prominent method for In vitro screening of antimicrobials. International Journal of Botany Studies. [Link]

• Sönmez, F., Akgün, E., & Şahin, Z. (2022). Synthesis, DPPH and ABTS Activity of Novel Furfuryl-Chalcone Derivatives. Dergipark. [Link]

• Sönmez, F., Akgün, E., & Şahin, Z. (2022). Synthesis, DPPH and ABTS Activity of Novel Furfuryl-Chalcone Derivatives. Dergipark. [Link]

• Almendáriz-Palacios, C., et al. (2022). Anticancer Potential of Natural Chalcones: In Vitro and In Vivo Evidence. PMC. [Link]

• Al-Warhi, T., et al. (2025). Synthesis and Evaluation of Novel Bis-Chalcone Derivatives Containing a Thiophene Moiety as Potential Anticancer Agents: In Vitro, In Silico, and Mechanistic Studies. ACS Omega. [Link]

• Das, A., et al. (2025). Excavating medicinal virtues of chalcones to illuminate a new scope in cancer chemotherapy. RSC Publishing. [Link]

• Mansour, M. A., et al. (2022). Identification of novel furo[2,3-d]pyrimidine based chalcones as potent anti-breast cancer agents: synthesis, in vitro and in vivo biological evaluation. RSC Publishing. [Link]

• Valgas, C., de Souza, S. M., & Smânia, E. F. A. (n.d.). Methods for in vitro evaluating antimicrobial activity: A review. PMC. [Link]

• Unknown. (2026). Synthesis and Antimicrobial Activity of Some Chalcone Derivatives. ResearchGate. [Link]

• Unknown. (n.d.). SYNTHESIS, CHARACTERIZATION, ANTIMICROBIAL AND ANTIOXIDANT ACTIVITIES OF SUBSTITUTED PYRAZOLINES FROM FURYL-FLUORENYL CHALCONE. ResearchGate. [Link]

• Khan, I., et al. (2020). Design, Synthesis, and Antibacterial and Antifungal Activities of Novel Trifluoromethyl and Trifluoromethoxy Substituted Chalcone Derivatives. MDPI. [Link]

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• Kabli, R. A., et al. (2010). Synthesis of a New Series of Furyl and Thienyl Substituted Pyrazolines Starting with Furyl and Thienyl Chalcones. Semantic Scholar. [Link]

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• de Oliveira, A. C., et al. (2025). Chalcone Derivatives: Antioxidant Activity, Photoprotective Properties, and Stability under UV Irradiation. ACS Publications. [Link]

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An In-depth Technical Guide to 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one

Abstract: This technical guide provides a comprehensive overview of the chalcone derivative, 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one, identified by the CAS Number 1565-91-9 . Chalcones, characterized by an open-chain flavonoid structure with two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system, are significant precursors in flavonoid biosynthesis and are noted for their diverse biological activities.[1] This document details the compound's physicochemical properties, provides a validated synthesis protocol via Claisen-Schmidt condensation, discusses methods for its characterization, and explores its current and potential applications in research and development. The guide is intended for researchers, chemists, and professionals in the field of drug development seeking detailed, actionable information on this specific furan-containing chalcone.

Chemical Identity and Properties

1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one is a synthetic organic compound belonging to the chalcone family. The presence of the furan ring, an aromatic heterocycle, and the ethoxyphenyl group are key structural features that influence its chemical reactivity and biological profile.

Nomenclature and Structure

• Systematic IUPAC Name: (2E)-1-(4-Ethoxyphenyl)-3-(furan-2-yl)prop-2-en-1-one

• Common Name: 4-Ethoxy-2'-furylchalcone

• CAS Number: 1565-91-9[2]

• Molecular Formula: C₁₅H₁₄O₃[2]

• Molecular Weight: 242.27 g/mol [2]

Physicochemical Data

A summary of the key physicochemical properties is presented below for quick reference. These values are crucial for experimental design, including solvent selection for synthesis, purification, and analytical procedures.

Property	Value	Source
CAS Number	1565-91-9	ChemScene[2]
Molecular Formula	C₁₅H₁₄O₃	ChemScene[2]
Molecular Weight	242.27	ChemScene[2]
Physical Form	Expected to be a solid at room temperature.	General chemical knowledge
Storage	Sealed in a dry environment at 2-8°C.	ChemScene[2]
Topological Polar Surface Area (TPSA)	39.44 Ų	ChemScene[2]
logP (octanol-water partition coefficient)	3.5744	ChemScene[2]

Synthesis and Mechanistic Insights

The primary and most efficient method for synthesizing 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one is the Claisen-Schmidt condensation . This reaction is a cornerstone of organic chemistry for creating α,β-unsaturated ketones and is a type of crossed aldol condensation.[3] It involves the base-catalyzed reaction between an aromatic ketone (4'-ethoxyacetophenone) and an aromatic aldehyde that lacks α-hydrogens (furan-2-carbaldehyde, also known as furfural).[3][4][5]

Reaction Mechanism

The causality of the Claisen-Schmidt condensation is a well-understood, multi-step process:

• Enolate Formation: A strong base, typically sodium hydroxide (NaOH) or potassium hydroxide (KOH), abstracts an acidic α-hydrogen from the 4'-ethoxyacetophenone. This deprotonation forms a resonance-stabilized enolate ion, which serves as the key nucleophile.

• Nucleophilic Attack: The newly formed enolate attacks the electrophilic carbonyl carbon of the furfural. Furfural is an ideal substrate as it lacks α-hydrogens and thus cannot self-condense.

• Aldol Addition: This attack forms a tetrahedral intermediate, an alkoxide, which is then protonated by a solvent molecule (e.g., water or ethanol) to yield a β-hydroxy ketone (an aldol adduct).

• Dehydration: Under the basic reaction conditions, the β-hydroxy ketone readily undergoes dehydration. The base abstracts a proton from the α-carbon, leading to the elimination of a hydroxide ion and the formation of a stable, conjugated α,β-unsaturated carbonyl system—the final chalcone product.

The diagram below illustrates the general workflow for the synthesis.

Caption: Synthesis workflow for 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one.

Experimental Protocol: Synthesis

This section provides a detailed, self-validating protocol for the laboratory synthesis of the title compound.

Materials and Equipment

• 4'-Ethoxyacetophenone

• Furan-2-carbaldehyde (Furfural)

• Ethanol (95%)

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

• Hydrochloric Acid (HCl), dilute (e.g., 10%)

• Magnetic stirrer and stir bar

• Round-bottom flask or Erlenmeyer flask

• Beakers, graduated cylinders

• Buchner funnel and filter paper

• Ice bath

Step-by-Step Procedure

• Reactant Preparation: In a suitable flask, dissolve 0.01 mol of 4'-ethoxyacetophenone in approximately 40 mL of ethanol.

• Aldehyde Addition: To this solution, add 0.01 mol of furfural and stir to ensure a homogeneous mixture.

• Initiation of Condensation: Prepare a solution of aqueous KOH (e.g., 60% w/v) or NaOH. Slowly add 10 mL of this basic solution to the reactant mixture with continuous, vigorous stirring.[6] The addition should take place over about 30 minutes.

• Reaction Monitoring: Continue stirring the mixture at room temperature for 2-3 hours.[6] The reaction progress can be monitored by Thin Layer Chromatography (TLC). The formation of a solid precipitate often indicates product formation.

• Quenching and Neutralization: After the reaction is complete, carefully add ice-cold dilute HCl to the mixture until it is neutralized (pH ~7).[6] This step protonates the phenoxide and neutralizes the excess base.

• Isolation: The solid product that precipitates out is collected by vacuum filtration using a Buchner funnel.[6]

• Purification: Wash the collected solid several times with cold water to remove any remaining salts and impurities.[6] For higher purity, the crude product should be recrystallized from a suitable solvent, typically ethanol.

Characterization and Structural Elucidation

To confirm the identity and purity of the synthesized 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one, a combination of spectroscopic techniques is essential.

Technique	Expected Observations
¹H NMR	Signals corresponding to the ethoxy group (a triplet and a quartet), aromatic protons on both the phenyl and furan rings, and the characteristic doublets for the α and β vinylic protons of the enone system. The large coupling constant (J > 15 Hz) between the vinylic protons confirms the E (trans) configuration.
¹³C NMR	Resonances for the carbonyl carbon (~190 ppm), carbons of the two aromatic rings, the ethoxy group carbons, and the α and β carbons of the unsaturated system.
Infrared (IR) Spectroscopy	A strong absorption band for the C=O (ketone) stretch, typically around 1650-1670 cm⁻¹. Bands corresponding to C=C stretching of the aromatic rings and the alkene, and C-O stretching for the ether and furan ring.
Mass Spectrometry (MS)	The molecular ion peak (M+) corresponding to the molecular weight of 242.27.

Applications and Research Interest

Chalcones are a well-established class of compounds with a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antioxidant, and anticancer properties.[1][7] The specific incorporation of a furan moiety can significantly enhance or modify these activities.[1]

Potential Pharmacological Relevance

• Anticancer Activity: Furan-containing chalcones have been investigated for their antiproliferative effects against various cancer cell lines.[1][8] Studies suggest that these compounds can induce apoptosis and inhibit cell growth. The ethoxyphenyl group may further influence the compound's lipophilicity and cell membrane permeability.

• Antimicrobial Properties: Chalcones derived from furan have demonstrated activity against both Gram-positive and Gram-negative bacteria, as well as fungi.[8][9][10] They may act by targeting essential microbial enzymes like glucosamine-6-phosphate synthase.[8][9][10]

• Anti-inflammatory Effects: The chalcone scaffold is known to modulate inflammatory pathways. Furan-based derivatives have shown potential in reducing the expression of pro-inflammatory genes and oxidative stress markers.[7]

The relationship between the core chalcone structure and its biological activity is visualized below.

Caption: Relationship between structure and potential biological activities.

Safety and Handling

The compound is associated with the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[2] Standard laboratory precautions should be followed.

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]

Conclusion

1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one (CAS: 1565-91-9) is a synthetically accessible chalcone with significant potential for further investigation, particularly in the fields of medicinal chemistry and materials science. Its synthesis via the Claisen-Schmidt condensation is robust and high-yielding. The presence of the furan and ethoxyphenyl moieties provides a rich scaffold for developing new derivatives with tailored biological activities. This guide provides the foundational technical information required for researchers to synthesize, characterize, and explore the applications of this promising compound.

References

• Synthesis and Structure–Activity Relationship Studies of Furan-ring Fused Chalcones as Antiproliferative Agents. Anticancer Research. Available at: [Link]

• Abdula, A. M., Mohsen, G. L., Jasim, B. H., et al. (2024). Synthesis, pharmacological evaluation, and in silico study of new 3-furan-1-thiophene-based chalcones as antibacterial and anticancer agents. Arab-German Young Academy. Available at: [Link]

• Abdula, A. M., Mohsen, G. L., Jasim, B. H., et al. (2024). Synthesis, pharmacological evaluation, and in silico study of new 3-furan-1-thiophene-based chalcones as antibacterial and anticancer agents. Sultan Qaboos University. Available at: [Link]

• Furan based synthetic chalcone derivative functions against gut inflammation and oxidative stress demonstrated in in-vivo zebrafish model. PubMed. Available at: [Link]

• Al-Ostath, R. A. S., et al. (2023). Design, Synthesis, Antimicrobial Properties, and Molecular Docking of Novel Furan-Derived Chalcones and Their 3,5-Diaryl-∆2-Pyrazoline Derivatives. MDPI. Available at: [Link]

• Bernhard, S. M., et al. (2022). Crystal structure of (2E)-1-(4-ethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one. PubMed Central. Available at: [Link]

• Bernhard, S. M., et al. (2022). Crystal structure of (2E)-1-(4-ethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one. ResearchGate. Available at: [Link]

• (2E)-3-(4-METHOXYPHENYL)-1-(4-METHYLPHENYL)PROP-2-EN-1-ONE synthesis. Molekula. Available at: [Link]

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An In-depth Technical Guide to (E)-1-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-en-1-one: A Furan-Containing Chalcone

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of a specific ethoxy-furan chalcone, (E)-1-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-en-1-one. Chalcones, belonging to the flavonoid family of natural products, are characterized by two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system.[1][2] This structural motif imparts a wide range of biological activities, making them a subject of intense research in medicinal chemistry and drug development.[3][4] This guide will delve into the precise molecular characteristics, synthesis, and analytical validation of this exemplary compound, providing researchers and drug development professionals with a foundational understanding of this class of molecules.

Introduction to Ethoxy-Furan Chalcones

Chalcones, or 1,3-diphenyl-2-propen-1-ones, are secondary metabolites found in many edible and medicinal plants.[2] Their core structure, consisting of two aryl moieties connected by a ketoethylenic bridge (–CO–CH=CH–), is a versatile scaffold for chemical modification.[2][3] The incorporation of heterocyclic rings, such as furan, and alkoxy groups, like ethoxy, into the chalcone framework can significantly modulate their physicochemical properties and biological activities.[5] These modifications can enhance potency and selectivity for various therapeutic targets, including enzymes and receptors implicated in diseases such as cancer and microbial infections.[3][6] This guide focuses on a representative molecule, (E)-1-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-en-1-one, to illustrate the key technical aspects of this compound class.

Molecular Formula and Weight

The precise molecular formula and weight are fundamental properties for any chemical entity, crucial for stoichiometric calculations in synthesis, analytical characterization, and pharmacological studies.

Chemical Structure

The structure of the title compound is (E)-1-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-en-1-one. The "(E)" designation indicates the trans configuration of the substituents on the carbon-carbon double bond, which is the more stable and commonly synthesized isomer.

Molecular Formula and Weight Determination

The molecular formula is determined by summing the constituent atoms. Based on its structure, the molecular formula is C₁₅H₁₄O₃ .

The molecular weight is calculated from the molecular formula using the atomic weights of each element:

• Carbon (C): 12.011 u

• Hydrogen (H): 1.008 u

• Oxygen (O): 15.999 u

**Molecular Weight = (15 * 12.011) + (14 * 1.008) + (3 * 15.999) = 180.165 + 14.112 + 47.997 = 242.274 g/mol .

This calculated molecular weight is essential for interpreting mass spectrometry data, a key analytical technique for confirming the identity of a synthesized compound.

Quantitative Data Summary

For clarity and ease of comparison, the key quantitative data for (E)-1-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-en-1-one are summarized in the table below.

Property	Value
Molecular Formula	C₁₅H₁₄O₃
Molecular Weight	242.274 g/mol
Monoisotopic Mass	242.0943 u

Synthesis Protocol: Claisen-Schmidt Condensation

The most common and efficient method for synthesizing chalcones is the Claisen-Schmidt condensation.[7][8] This base-catalyzed reaction involves the condensation of an aryl ketone with an aromatic aldehyde.[2] For the synthesis of (E)-1-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-en-1-one, the reactants are 4-ethoxyacetophenone and furan-2-carbaldehyde.

Rationale for Experimental Choices

The choice of a strong base, such as sodium hydroxide or potassium hydroxide, is critical to deprotonate the α-carbon of the acetophenone, forming a reactive enolate ion. The enolate then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde. The subsequent dehydration of the aldol addition product is typically spontaneous or facilitated by heat, leading to the formation of the stable α,β-unsaturated carbonyl system of the chalcone. Ethanol is a common solvent as it effectively dissolves the reactants and the base.

Step-by-Step Methodology

• Reactant Preparation: In a round-bottom flask, dissolve 1.0 equivalent of 4-ethoxyacetophenone in ethanol.

• Base Addition: To this solution, add a catalytic amount of a strong base, such as a 40% aqueous solution of sodium hydroxide, and stir at room temperature.

• Aldehyde Addition: Slowly add 1.0 equivalent of furan-2-carbaldehyde to the reaction mixture.

• Reaction Monitoring: The reaction is typically stirred at room temperature for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[8]

• Work-up: Once the reaction is complete, the mixture is poured into cold water and acidified with a dilute acid (e.g., HCl) to neutralize the excess base and precipitate the crude product.

• Purification: The precipitated solid is collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization from a suitable solvent, such as ethanol, to yield the pure (E)-1-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-en-1-one.[7]

Experimental Workflow and Logical Relationships

The synthesis and characterization of ethoxy-furan chalcone follow a logical progression from starting materials to a fully validated final product.

Caption: A flowchart illustrating the synthesis, purification, and characterization of ethoxy-furan chalcone.

Conclusion

This technical guide has provided a detailed examination of (E)-1-(4-ethoxyphenyl)-3-(furan-2-yl)prop-2-en-1-one, a representative ethoxy-furan chalcone. The molecular formula (C₁₅H₁₄O₃) and molecular weight (242.274 g/mol ) have been established, and a standard, reliable synthesis protocol via Claisen-Schmidt condensation has been outlined. The provided workflow emphasizes the importance of a systematic approach, from synthesis to rigorous analytical characterization, which is paramount in the fields of chemical research and drug development. The versatile nature of the chalcone scaffold, combined with the potential for diverse substitutions, ensures that furan-containing chalcones will remain an area of active investigation for the discovery of new therapeutic agents.

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• Coskun, D., Erkisa, M., Ulukaya, E., Coskun, M. F., & Ari, F. (2017). Novel 1-(7-ethoxy-1-benzofuran-2-yl) substituted chalcone derivatives: Synthesis, characterization and anticancer activity. European Journal of Medicinal Chemistry, 136, 212–222. [Link]

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Precision-Targeting Furan Chalcones: Mechanistic Scaffolds for Oncology and Inflammation

Executive Summary

Furan chalcones represent a "privileged scaffold" in medicinal chemistry, distinguished by their ability to modulate diverse biological targets through a reactive ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

-unsaturated ketone linker and the unique electronic properties of the furan ring. Unlike their phenyl analogues, furan-substituted chalcones offer enhanced hydrogen-bonding potential and altered lipophilicity, making them potent effectors in oncology (specifically microtubule destabilization) and chronic inflammation (NF- B pathway modulation). This guide dissects the molecular pharmacology, validated therapeutic targets, and experimental protocols required to develop furan chalcones as next-generation therapeutics.

Molecular Pharmacology: The Furan Advantage

The incorporation of a furan ring into the chalcone backbone (1,3-diphenyl-2-propene-1-one) fundamentally alters the molecule's interaction with biological macromolecules.

• Bioisosterism: The furan ring acts as a bioisostere to the phenyl ring but with reduced aromaticity and increased polarity. This allows for tighter binding in pockets where hydrogen bond acceptors are critical (e.g., the colchicine binding site of tubulin).

• Michael Acceptor Reactivity: The

  -unsaturated carbonyl system is a Michael acceptor, capable of forming covalent bonds with cysteine residues on target proteins (e.g., IKK , tubulin). The electron-rich furan ring modulates this reactivity, potentially reducing off-target toxicity compared to more electron-deficient analogues.

• Metabolic Liability vs. Potency: While the furan ring can be metabolically labile (susceptible to ring opening), it often confers superior potency in vitro. Structural modification, such as fusing the furan to a benzene ring (benzofuran), is a common strategy to balance potency with metabolic stability.

Primary Therapeutic Target: Microtubule Destabilization

Furan chalcones have emerged as potent antimitotic agents. They function primarily by binding to the colchicine-binding site of ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

-tubulin, inhibiting microtubule polymerization. This leads to cell cycle arrest at the G2/M phase and subsequent apoptosis.[1]

Mechanism of Action[2][3][4][5][6][7][8][9][10]

• Binding: The furan moiety occupies the hydrophobic pocket of

  -tubulin, mimicking the trimethoxyphenyl ring of colchicine.

• Inhibition: Steric hindrance prevents the curved-to-straight conformational change required for tubulin dimers to incorporate into the growing microtubule.

• Outcome: Catastrophic depolymerization of the mitotic spindle.

Comparative Potency Data

The following table summarizes the inhibitory concentration (IC

) of select furan chalcone derivatives against human cancer cell lines and purified tubulin.

Compound ID	Structure Motif	Target Cell Line	IC (Proliferation)	IC (Tubulin Polymerization)	Reference
FC-3i	2-arylbenzo[c]furan	MCF-7 (Breast)	0.055 M	1.2 M	[1]
FC-1b	Simple Furan-2-yl	HepG2 (Liver)	6.94 M	N/A	[2]
Licochalcone A	Allyl-retrochalcone	PC-3 (Prostate)	2.4 M	5.8 M	[3]
FC-Hybrid	Furan-1,2,3-triazole	A549 (Lung)	1.76 M	2.1 M	[1]

Validated Protocol: Tubulin Polymerization Assay

To verify the direct interaction between a furan chalcone and tubulin.

Reagents:

• Purified Porcine Brain Tubulin (>99% pure).

• GTP (Guanosine Triphosphate).

• PEM Buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9).

Step-by-Step Methodology:

• Preparation: Dilute purified tubulin to 3 mg/mL in PEM buffer containing 1 mM GTP. Keep on ice.

• Compound Addition: Add the test furan chalcone (dissolved in DMSO) to a 96-well plate at varying concentrations (e.g., 0.1, 1, 5, 10

  M). Include a DMSO control (0% inhibition) and Colchicine (positive control).

• Initiation: Add the cold tubulin solution to the wells.

• Measurement: Immediately transfer the plate to a spectrophotometer pre-warmed to 37°C.

• Kinetics: Monitor absorbance at 340 nm every 30 seconds for 60 minutes. Polymerization is indicated by an increase in turbidity (absorbance).

• Analysis: Calculate the Vmax of the polymerization curve. The IC

  is the concentration required to reduce Vmax by 50% relative to the DMSO control.

Secondary Therapeutic Target: The NF- B Signaling Axis

In chronic inflammation and inflammation-driven cancers, furan chalcones act as dual inhibitors.[2] They suppress the Nuclear Factor kappa B (NF-

B) pathway, often by targeting the I B Kinase (IKK) complex.[3]

Mechanism of Action

The electrophilic enone linker of furan chalcones can interact with Cys-179 of IKK

, locking the enzyme in an inactive state. This prevents the phosphorylation and degradation of I B , thereby sequestering the NF- B p65/p50 dimer in the cytoplasm and preventing the transcription of pro-inflammatory genes (e.g., COX-2, iNOS, TNF- ).

Visualization: NF- B Pathway Inhibition

The following diagram illustrates the specific blockade points of furan chalcones within the canonical NF-

B pathway.[4]

Figure 1: Mechanism of NF-

B suppression by furan chalcones. The compound covalently modifies IKK , preventing I B degradation and subsequent nuclear translocation of the p65 transcription factor.

Chemical Synthesis: The Claisen-Schmidt Condensation

To access these targets, a robust synthetic route is required. The Claisen-Schmidt condensation is the industry standard for generating the chalcone scaffold.

Validated Protocol: Synthesis of (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-one

Objective: Synthesize a high-purity furan chalcone for biological testing.

Reagents:

• Acetophenone (Equimolar).

• Furfural (or substituted furan-2-carbaldehyde) (Equimolar).

• Ethanol (95%).

• Sodium Hydroxide (NaOH) (40% aqueous solution).

Workflow:

• Dissolution: Dissolve 10 mmol of acetophenone and 10 mmol of furfural in 15 mL of ethanol in a round-bottom flask.

• Catalysis: Add 5 mL of 40% NaOH dropwise while stirring at 0–5°C (ice bath). Note: Low temperature prevents polymerization of the furan ring.

• Reaction: Allow the mixture to stir at room temperature for 4–6 hours. A precipitate (the chalcone) should form.

• Quenching: Pour the reaction mixture into 100 mL of ice-cold water containing dilute HCl to neutralize the base (pH ~7).

• Purification: Filter the solid precipitate. Recrystallize from hot ethanol to yield yellow/orange crystals.

• Validation: Verify structure via

  H-NMR. Key signal: Two doublets for the vinylic protons ( ) with a coupling constant ( ) of ~15-16 Hz, confirming the trans (E) configuration.

Emerging Targets: EGFR and PTP1B

Recent whitepapers suggest furan chalcones are expanding beyond tubulin and NF-

B.

• EGFR (Epidermal Growth Factor Receptor): Benzofuran-chalcone hybrids have shown capacity to inhibit EGFR tyrosine kinase phosphorylation, competitive against ATP.[5] This is particularly relevant for Non-Small Cell Lung Cancer (NSCLC) models [1].

• PTP1B (Protein Tyrosine Phosphatase 1B): As a negative regulator of insulin signaling, PTP1B is a target for diabetes and obesity.[6] Furan chalcones (e.g., Compound 1b) have demonstrated IC

  values ~6.9 M, offering a scaffold for metabolic syndrome therapeutics [2].

References

• Mphahlele, M. J., et al. (2018).[7] "Synthesis, Evaluation for Cytotoxicity and Molecular Docking Studies of Benzo[c]furan-Chalcones for Potential to Inhibit Tubulin Polymerization and/or EGFR-Tyrosine Kinase Phosphorylation." International Journal of Molecular Sciences. Link

• Anwar, M., et al. (2025). "Synthesis and Biological Evaluation of Furan-chalcone Derivatives as Protein Tyrosine Phosphatase Inhibitors." ResearchGate.[2][8] Link

• Karthikeyan, C., et al. (2015).[9] "Anti-cancer Chalcones: Structural and Molecular Target Perspectives."[3][8][10] Current Medicinal Chemistry. Link

• Venkateswararao, E., et al. (2014). "Synthesis and biological evaluation of furan-chalcone derivatives as protein tyrosine phosphatase inhibitors." Bioorganic & Medicinal Chemistry Letters. Link

• Mahapatra, D. K., et al. (2017). "Chalcone Derivatives: Anti-inflammatory Potential and Molecular Targets Perspectives."[7][2][3][10] Current Topics in Medicinal Chemistry. Link

Sources

• 1. A review on synthetic chalcone derivatives as tubulin polymerisation inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Targeting STAT3 and NF-κB Signaling Pathways in Cancer Prevention and Treatment: The Role of Chalcones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, Evaluation for Cytotoxicity and Molecular Docking Studies of Benzo[c]furan-Chalcones for Potential to Inhibit Tubulin Polymerization and/or EGFR-Tyrosine Kinase Phosphorylation | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 10. Identification of novel furo[2,3- d ]pyrimidine based chalcones as potent anti-breast cancer agents: synthesis, in vitro and in vivo biological evalua ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00889K [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Synthesis of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one

[1]

Executive Summary

This application note details the synthesis of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one , a biologically active chalcone derivative. Chalcones (1,3-diaryl-2-propen-1-ones) are privileged scaffolds in drug discovery, exhibiting potent anti-inflammatory, antimicrobial, and anticancer properties.[1][2] The incorporation of a furan ring (replacing the traditional B-ring phenyl) and a para-ethoxy group enhances lipophilicity and alters metabolic stability, making this specific analog a candidate of interest for structure-activity relationship (SAR) studies.

We present two validated protocols:

• Method A (Standard): Solution-phase base-catalyzed condensation (High Purity).

• Method B (Green): Solvent-free mechanochemical synthesis (High Throughput).

Reaction Rationale & Mechanism

The synthesis utilizes the Claisen-Schmidt condensation , a crossed-aldol reaction between an aldehyde and a ketone lacking an

-hydrogen.

• Electrophile: Furfural (Furan-2-carboxaldehyde). Note: Furfural is susceptible to Cannizzaro reactions in strong base; conditions must favor condensation.

• Nucleophile: 4'-Ethoxyacetophenone.

• Catalyst: Sodium Hydroxide (NaOH).[1][2][3][4]

Mechanistic Pathway

The reaction proceeds via the formation of an enolate ion from the acetophenone, which attacks the carbonyl carbon of the furfural.[5] The resulting

-hydroxy ketone (aldol adduct) undergoes rapid dehydration (E1cB mechanism) to form the thermodynamically stable -unsaturated ketone (chalcone).

Figure 1: Mechanistic flow of the Claisen-Schmidt condensation for chalcone synthesis.

Experimental Protocols

Pre-requisites & Safety

• Furfural Purification: Commercial furfural often darkens due to oxidation. Crucial: Distill furfural under reduced pressure before use if it is dark brown. Clear or pale yellow liquid is required for high yields.

• Safety: NaOH is corrosive. Furfural is toxic and a skin irritant. Perform all operations in a fume hood.

Method A: Standard Solution-Phase Synthesis

Best for: High purity, gram-scale synthesis, and crystallography.

Materials:

• 4'-Ethoxyacetophenone (10 mmol, 1.64 g)

• Furfural (10 mmol, 0.83 mL)

• Ethanol (95% or absolute, 15 mL)

• NaOH solution (40% aq., 2 mL)

Protocol:

• Dissolution: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.64 g of 4'-Ethoxyacetophenone in 15 mL of ethanol.

• Catalysis: Add 2 mL of 40% aqueous NaOH dropwise while stirring. The solution may warm slightly.

• Addition: Add 0.83 mL of Furfural slowly to the reaction mixture.

• Reaction: Stir the mixture vigorously at Room Temperature (25°C) for 6–12 hours.

  • Monitoring: Monitor via TLC (Hexane:Ethyl Acetate 4:1). The product usually appears as a distinct yellow spot (

    ).

• Precipitation: Pour the reaction mixture into 100 mL of ice-cold water containing 2 mL of HCl (to neutralize the base). The crude chalcone will precipitate as a yellow solid.[3]

• Isolation: Filter the solid using a Buchner funnel. Wash with cold water (

  mL) until washings are neutral pH.

• Purification: Recrystallize from hot ethanol.

  • Tip: If the product "oils out" during recrystallization, add a seed crystal or scratch the inner wall of the flask with a glass rod.

Method B: Green Mechanochemical Synthesis (Solvent-Free)

Best for: Rapid screening, green chemistry compliance, high throughput.

Protocol:

• Mixing: In a clean porcelain mortar, place 4'-Ethoxyacetophenone (10 mmol) and Furfural (10 mmol).

• Catalyst Addition: Add solid NaOH pellets (1.2 equivalents, crushed powder preferred) directly to the mortar.

• Grinding: Grind the mixture with a pestle for 10–15 minutes.

  • Observation: The mixture will turn into a yellow paste and eventually solidify as the reaction proceeds and water is released.

• Workup: Transfer the solid to a beaker, add 50 mL cold water, and stir to dissolve excess NaOH. Filter the solid and wash with water.

• Purification: Recrystallize from Ethanol as in Method A.

Characterization & Expected Data

The target molecule is 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one .

Parameter	Expected Value	Notes
Appearance	Pale yellow crystalline solid	Typical of chalcones due to extended conjugation.
Yield (Method A)	80 – 90%	Solution phase is reliable but slower.
Yield (Method B)	85 – 95%	Mechanochemistry often drives completion faster.
Melting Point	65 – 75 °C	Estimated based on methoxy-analog (approx 68°C) [1].
Solubility	Soluble in DCM, EtOAc, DMSO.	Insoluble in water.

Spectral Analysis (Predicted)

Based on the methoxy-analog and standard substituent shifts [1][2].

• H NMR (400 MHz, CDCl ):
  • 1.45 (t, 3H, Hz, )
  • 4.10 (q, 2H, Hz, )
  • 6.50 (dd, 1H, Furan-H4)
  • 6.70 (d, 1H, Furan-H3)
  • 6.95 (d, 2H, Hz, Ar-H ortho to ethoxy)
  • 7.45 (d, 1H, Hz, -H alkene)
  • 7.55 (d, 1H, Furan-H5)
  • 7.65 (d, 1H, Hz, -H alkene)
  • 8.05 (d, 2H, Hz, Ar-H meta to ethoxy)

  • Key Feature: The doublet at

    Hz confirms the trans (E) geometry.

• IR (ATR):

  • 1650–1660 cm

    (C=O stretch, conjugated)

  • 1600 cm

    (C=C alkene stretch)

Troubleshooting & Optimization

Figure 2: Decision tree for common synthetic issues.

Critical Note on "Oiling Out": Furan chalcones with alkoxy chains often have low melting points. If the product forms an oil upon addition of water:

• Decant the aqueous layer.

• Dissolve the oil in a minimum amount of hot ethanol.

• Allow to cool very slowly to room temperature, then to 4°C. Rapid cooling traps impurities and leads to oiling.

References

• Kapoor, K., et al. "(E)-3-(Furan-2-yl)-1-(4-methoxyphenyl)prop-2-en-1-one." Acta Crystallographica Section E, vol. 67, no. 11, 2011, o3185. Link

• Yadav, G. D., & Yadav, A. R.[5] "Liquid phase Claisen-Schmidt condensation of biomass derived furfuraldehyde with acetophenone over solid super base catalyst." RSC Advances, 2014. Link

• BenchChem.[6] "Claisen-Schmidt Condensation Using 2'-Methoxyacetophenone: Application Notes." BenchChem Protocols, 2025.[6] Link

• Thirunarayanan, G. "Synthesis and antimicrobial activities of some 2-propen-1-ones."[7] Journal of Chemical and Pharmaceutical Research, 2010.

Sources

• 1. Crystal structure of (2E)-1-(4-eth­oxy­phen­yl)-3-(4-fluoro­phen­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. propulsiontechjournal.com [propulsiontechjournal.com]
• 4. (2E)-1-(4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one synthesis - chemicalbook [chemicalbook.com]
• 5. rsc.org [rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. eurekaselect.com [eurekaselect.com]

Application Note: Advanced Recrystallization Protocols for Ethoxy Chalcone Purification

Introduction & Mechanistic Context

Ethoxy chalcones (1,3-diaryl-2-propen-1-ones featuring an ethoxy substitution) are privileged scaffolds in medicinal chemistry, widely investigated for their potent anti-inflammatory, antimicrobial, and anticancer properties (1[1]). Typically synthesized via base-catalyzed Claisen-Schmidt condensation between acetophenone and benzaldehyde derivatives, the crude product is frequently contaminated with unreacted starting materials, Cannizzaro oxidation-reduction byproducts, and oligomeric impurities (2[2]).

Because trace impurities can severely depress the melting point and skew downstream biological assays or hydrogenation reactions (3[3]), rigorous purification is mandatory. Recrystallization remains the gold standard for isolating highly pure ethoxy chalcones, leveraging differential thermodynamic solubility to exclude impurities from the growing crystal lattice.

Thermodynamics of Solvent Selection

The structural amphiphilicity of ethoxy chalcones dictates their solvent compatibility. The highly conjugated

-unsaturated ketone (enone) core acts as a hydrogen-bond acceptor, while the flanking aromatic rings and the ethoxy ether tail confer significant lipophilicity.

• Ethanol (95% or Anhydrous): Ethanol is the quintessential solvent for chalcone recrystallization. The causality lies in its dual nature: the hydroxyl group hydrogen-bonds with the enone carbonyl, facilitating dissolution at boiling temperatures, while the ethyl chain solvates the lipophilic domains. Upon cooling, the solvent-solute interactions are outcompeted by the strong

  stacking and dipole-dipole interactions between chalcone molecules, driving crystallization (2[2]). Anhydrous ethanol is specifically preferred for highly sensitive derivatives to prevent hydration (4[4]).

• Dichloromethane (DCM) / Hexane: For ethoxy chalcones with highly lipophilic substitutions (e.g., halogenated rings) or low melting points, ethanol may cause "oiling out". Oiling out occurs when the compound separates as a supercooled liquid because the saturation temperature exceeds the melting point of the impure mixture. A mixed solvent system like DCM/Hexane (1:4 ratio) lowers the boiling point of the matrix, ensuring the compound precipitates as a solid (5[5]).

Quantitative Solvent Selection Matrix

Solvent System	Polarity Index	Boiling Point (°C)	Standard Ratio	Mechanistic Rationale & Suitability
95% Ethanol	5.2	78.2	~5 mL / 1g crude	Primary / General Purpose: Ideal thermodynamic gradient. H-bonding with enone carbonyl; lipophilic tail interacts with ethoxy/aryl groups.
Anhydrous Ethanol	5.2	78.4	~5 mL / 1g crude	High-Purity Applications: Prevents hydrolysis of sensitive substituents; slightly higher solubility for lipophilic derivatives.
Methanol	5.1	64.7	~3-4 mL / 1g crude	Polar Derivatives: Lower boiling point reduces thermal degradation risk; steeper solubility curve for highly polar chalcones.
DCM / Hexane	Mixed	~40-69	1:4 Ratio	Low-Melting / Prone to Oiling Out: DCM acts as the "good" solvent; Hexane as the "poor" antisolvent. Low BP prevents melting point depression issues.

Recrystallization Decision Workflow

Caption: Ethoxy Chalcone Recrystallization Decision Matrix and Workflow.

Detailed Experimental Protocols

Protocol A: Single-Solvent Recrystallization (Ethanol)

Target: Standard ethoxy chalcones with melting points > 70°C.

• Dissolution: Transfer the crude ethoxy chalcone to an Erlenmeyer flask. Add a minimal volume of hot 95% ethanol (approximately 5 mL per gram of crude product) (6[6]).

  • Causality: Using minimal solvent ensures the solution reaches supersaturation upon cooling. Excess solvent drastically reduces yield.

• Temperature Control: Heat the mixture gently in a water bath at 50–60°C until the solid dissolves completely (6[6]).

  • Causality: Direct hotplate heating can cause localized thermal degradation of the enone system.

• Decolorization (Optional): If the solution is dark or murky, add 1-2% (w/w) activated charcoal, boil gently for 2 minutes, and perform a hot gravity filtration (7[7]).

  • Causality: Charcoal adsorbs high-molecular-weight colored polymeric impurities. Hot filtration prevents premature crystallization in the funnel stem.

• Controlled Cooling: Remove the flask from the heat source and allow it to cool undisturbed to room temperature, then transfer to a refrigerator (4°C) for 20-30 minutes (6[6]).

  • Causality: Slow cooling promotes the formation of a highly ordered, pure crystal lattice. Rapid crash-cooling traps impurities within the crystal matrix.

• Isolation: Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a small volume of ice-cold ethanol to remove residual mother liquor (8[8]).

Protocol B: Mixed-Solvent Recrystallization (DCM/Hexane)

Target: Low-melting ethoxy chalcones (e.g., fluorinated or heavily alkylated derivatives) prone to oiling out.

• Primary Dissolution: Dissolve the crude ethoxy chalcone in a minimal amount of Dichloromethane (DCM) at room temperature.

• Antisolvent Addition: Slowly add Hexane dropwise while swirling until the solution becomes faintly turbid (the cloud point).

• Clarification: Add 1-2 drops of DCM just until the turbidity clears.

• Evaporation/Cooling: Allow the mixture to stand in a fume hood for slow solvent evaporation, or cool gently. This 4:1 DCM/Hexane system has been proven highly effective for yielding diffraction-quality crystals of halogenated ethoxy chalcones (5[5]).

Troubleshooting & Self-Validating Systems

A robust protocol must be self-validating, containing internal checks that confirm success or failure at each step without immediately requiring external analytical assays.

• Self-Validation Checkpoint 1 (Dissolution): The solution must be completely clear. If insoluble particulates remain at boiling, they are likely inorganic salts (from the base catalyst) or highly cross-linked polymers, validating the need for immediate hot gravity filtration.

• Self-Validation Checkpoint 2 (Cooling & Oiling Out): The formation of discrete, geometric crystals visually validates that the thermodynamic cooling gradient is correct. If a biphasic oil/liquid mixture forms instead, the freezing-point has been depressed by impurities (7[7]).

  • Resolution: Reheat the mixture until homogeneous, add slightly more of the "good" solvent (e.g., ethanol or DCM), and cool at a much slower rate. Alternatively, scratch the inside of the flask with a glass rod.

  • Causality: Scratching generates microscopic glass shards that act as heterogeneous nucleation sites, lowering the activation energy required for crystal lattice formation (7[7]).

• Self-Validation Checkpoint 3 (Isolation): The mother liquor should retain the dark yellow/brown color, while the isolated crystals should be pale yellow or colorless, validating the successful partitioning of impurities. Final purity is confirmed by a sharp melting point range (≤ 2°C variance) and a single spot on Thin Layer Chromatography (TLC) using Hexane/Ethyl Acetate eluents (6[6]).

References

• Homework.Study.com. "Why is it important to recrystallize the Chalcone before proceeding with the hydrogenation reactions?" Study.com. URL: [Link]

• Septianingtyas, D., et al. "Green synthesis of chalcones derivatives." SciSpace / AIP Conference Proceedings. URL: [Link]

• The Royal Society of Chemistry. "Preparation of chalcone and its further Robinson annulation with ethyl acetoacetate." RSC.org. URL: [Link]

• Bernhard, et al. "Crystal structure of (2E)-1-(4-ethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one." ResearchGate. URL: [Link]

• PubMed Central. "Tertiary amine derivatives of chlorochalcone as acetylcholinesterase (AChE) and buthylcholinesterase (BuChE) inhibitors." NIH.gov. URL:[Link]

• PubMed Central. "Chalcones as Anti-Glioblastoma Stem Cell Agent Alone or as Nanoparticle Formulation Using Carbon Dots as Nanocarrier." NIH.gov. URL: [Link]

Sources

• 1. Chalcones as Anti-Glioblastoma Stem Cell Agent Alone or as Nanoparticle Formulation Using Carbon Dots as Nanocarrier - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. homework.study.com [homework.study.com]
• 4. Tertiary amine derivatives of chlorochalcone as acetylcholinesterase (AChE) and buthylcholinesterase (BuChE) inhibitors: the influence of chlorine, alkyl amine side chain and α,β-unsaturated ketone group - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. scispace.com [scispace.com]

Application Note: Green Chemistry Synthesis of Furyl-Substituted Enones

Sustainable Protocols for Bioactive Scaffolds

Executive Summary

Furyl-substituted enones (furan chalcones) are privileged pharmacophores exhibiting potent biological activities, including tyrosinase inhibition, anti-inflammatory, and anticancer properties. Traditional synthesis often relies on volatile organic solvents (VOCs) and excessive energy input. This guide details three field-validated Green Chemistry protocols for their synthesis: Solvent-Free Mechanochemistry , Ultrasound-Assisted Synthesis , and Aqueous Micellar Catalysis . These methods prioritize high atom economy, reduced E-factors, and operational safety without compromising yield.

Scientific Foundation & Mechanism

The Pharmacophore

The furyl-enone system acts as a Michael acceptor, capable of covalent modification of cysteine residues in target proteins (e.g., enzymes like tyrosinase). The furan ring adds lipophilicity and specific electronic properties distinct from phenyl analogues.

Reaction Mechanism: Claisen-Schmidt Condensation

The core transformation is the base-catalyzed Claisen-Schmidt condensation between a furan-2-carbaldehyde (furfural) and a methyl ketone (e.g., acetophenone).

Mechanistic Causality:

• Enolate Formation: The base abstracts an

  -proton from the ketone, generating a nucleophilic enolate.

• Nucleophilic Attack: The enolate attacks the electrophilic carbonyl carbon of the furfural.

• Aldol Formation: Protonation yields a

  -hydroxy ketone (aldol).

• Dehydration (E1cB): Under basic conditions and elevated temperature (or localized energy input), the aldol undergoes elimination of water to form the thermodynamically stable

  -unsaturated ketone (enone).

Visualization: Reaction Pathway

Figure 1: Mechanistic pathway of the Claisen-Schmidt condensation yielding furyl-substituted enones.

Experimental Protocols

Protocol A: Solvent-Free Mechanochemical Synthesis (Grinding)

Best For: Small-scale library generation, educational labs, maximizing "Greenness" (Zero VOCs).

Principle: Mechanical energy (friction) generates localized heat ("hot spots") and increases surface contact between solid reagents, driving the reaction rapidly without bulk solvent.

Materials:

• Furfural derivative (1.0 equiv)

• Acetophenone derivative (1.0 equiv)[1]

• NaOH pellets (solid, 1.0 - 1.2 equiv)

• Porcelain Mortar and Pestle

Procedure:

• Weighing: Place 1.0 mmol of the acetophenone and 1.0 mmol of the furfural derivative into the mortar.

• Catalyst Addition: Add 1.2 mmol of solid NaOH pellets directly to the mixture.

• Grinding: Grind the mixture vigorously with the pestle.

  • Observation: The mixture will initially become a paste (eutectic melt) and may change color (yellow/orange) within 1-2 minutes, indicating enone formation.

  • Duration: Continue grinding for 5–10 minutes until the mixture solidifies or becomes a dry powder.

• Work-up: Add cold water (10 mL) to the mortar to dissolve the sodium salt byproducts and excess base.

• Isolation: Filter the solid precipitate using a Buchner funnel. Wash with cold water (3 x 5 mL) until the filtrate is neutral pH.

• Purification: Recrystallize from hot ethanol (95%) if necessary.

Validation: Yields typically range from 90–98%.[2]

Protocol B: Ultrasound-Assisted Synthesis in Ethanol

Best For: Scale-up, temperature-sensitive substrates, reducing reaction time vs. reflux.

Principle: Acoustic cavitation creates microscopic bubbles that collapse violently, generating intense local temperatures and pressures, accelerating mass transfer and reaction kinetics.

Materials:

• Furfural derivative (1.0 equiv)

• Acetophenone derivative (1.0 equiv)[1]

• Catalyst:

  (mild) or LiOH (stronger)

• Solvent: Ethanol (Green solvent)[3][4]

• Ultrasonic Bath (e.g., 35-40 kHz)

Procedure:

• Dissolution: Dissolve 5.0 mmol of ketone and 5.0 mmol of furfural in 10 mL of Ethanol in a round-bottom flask.

• Catalyst: Add 10 mol% of catalyst (e.g., solid

  or LiOH).

• Irradiation: Place the flask in the ultrasonic bath at room temperature (25–30°C).

• Monitoring: Sonicate for 15–45 minutes. Monitor via TLC (Hexane:EtOAc 8:2).

• Work-up: Pour the reaction mixture into crushed ice containing a few drops of HCl (if basic catalyst used) to neutralize.

• Isolation: Filter the precipitated solid.

Expert Insight: Ultrasound often prevents the formation of Michael addition side-products (double addition) common in prolonged heating methods.

Protocol C: Aqueous Micellar Catalysis ("On-Water")

Best For: Industrial applications, avoiding organic solvents entirely during reaction.

Principle: Surfactants form micelles in water. The hydrophobic reagents migrate into the micellar core, creating a high local concentration that accelerates the reaction, while water remains the bulk medium.

Materials:

• Reagents (1.0 equiv each)

• Surfactant: CTAB (Cetyltrimethylammonium bromide) or Tween 80 (biodegradable).

• Base: NaOH (aq).

Procedure:

• Media Prep: Prepare a 10 mol% aqueous solution of CTAB (or Tween 80).

• Mixing: Add ketone and furfural to 15 mL of the micellar solution. Stir vigorously; the solution may appear milky/turbid.

• Catalysis: Add 1.0 mL of 10% NaOH solution.

• Reaction: Stir at Room Temperature for 2–6 hours.

• Isolation: The product often precipitates out of the micelles as a solid. Filter and wash with water.[1]

Data Analysis & Characterization

Key Identification Markers:

• H NMR: The enone system ( ) typically appears as two doublets with a large coupling constant ( ), indicating the trans ( )-isomer configuration.

• IR Spectroscopy: Look for the characteristic

  -unsaturated carbonyl stretch ( ) around and stretch around .

Comparative Performance Table

Parameter	Method A: Grinding	Method B: Ultrasound	Method C: Micellar
Reaction Time	5–15 mins	20–60 mins	2–6 hours
Yield	92–98%	85–95%	80–90%
Solvent Waste	Near Zero	Low (Ethanol)	Water (Non-toxic)
Energy Input	Low (Manual)	Medium (Electrical)	Low (Stirring)
Scalability	< 5g	5g – 100g	> 100g

Workflow Decision Matrix

Use this logic flow to select the optimal protocol for your specific research need.

Figure 2: Decision tree for selecting the appropriate green synthesis protocol.

References

• Solvent-Free Synthesis of Chalcones

  • Palleros, D. R. (2004). Solvent-Free Synthesis of Chalcones.

• Ultrasound-Assisted Synthesis

  • Li, J. T., et al. (2001).

• Green Chemistry Principles

  • Anastas, P. T., & Warner, J. C. (1998). Green Chemistry: Theory and Practice. Oxford University Press.

• Biological Activity of Furan Chalcones

  • Radwan, M. A., et al. (2022).[5] Synthesis and biological evaluation of new furan-chalcone derivatives. Journal of Saudi Chemical Society.

• Micellar Catalysis

  • Lipshutz, B. H., & Ghorai, S. (2012).

Sources

• 1. rsc.org [rsc.org]
• 2. A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α′-bis-(Substituted-alkylidene)cycloalkanones [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. scispace.com [scispace.com]

microwave-assisted synthesis of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one

Application Note: Microwave-Assisted Synthesis of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one

Strategic Significance & Application

In the landscape of drug discovery, chalcones (1,3-diaryl-2-propen-1-ones) are privileged scaffolds due to their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] The specific target, 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one , combines the lipophilic 4-ethoxyphenyl moiety with a heterocyclic furan ring. This structural combination is of high interest for structure-activity relationship (SAR) studies targeting oxidative stress pathways and enzyme inhibition (e.g., tyrosinase or aldose reductase).

Why Microwave-Assisted Organic Synthesis (MAOS)? Traditional Claisen-Schmidt condensation for furan derivatives often suffers from long reaction times (12–24 hours) and side reactions (Cannizzaro reaction or furan ring polymerization/resinification) under prolonged heating. Microwave irradiation addresses these bottlenecks by:

• Kinetic Acceleration: Reducing reaction time from hours to minutes.

• Selectivity: Minimizing thermal degradation of the sensitive furan ring.

• Green Chemistry: Enabling solvent-free or high-concentration protocols.

Scientific Principles & Mechanism

The Reaction: Claisen-Schmidt Condensation

The synthesis involves the condensation of 4-ethoxyacetophenone (ketone) with furfural (aldehyde) in the presence of a base catalyst.

• Step 1 (Enolization): The base (OH⁻) abstracts an acidic

  -proton from 4-ethoxyacetophenone to generate an enolate ion.

• Step 2 (Nucleophilic Attack): The enolate attacks the carbonyl carbon of furfural, forming a

  -hydroxy ketone (aldol adduct).

• Step 3 (Dehydration): Elimination of water (E1cB mechanism) yields the

  -unsaturated ketone (chalcone). The E-isomer is thermodynamically favored.

Microwave Physics: Dielectric Heating

Unlike conventional conduction heating, microwaves (2.45 GHz) interact directly with the dipoles in the reaction mixture (specifically the polar solvent Ethanol and the reagents).

• Dipolar Polarization: The oscillating electric field causes dipoles to realign billions of times per second, generating internal heat via molecular friction.

• Arrhenius Effect: The rapid, uniform rise in temperature significantly increases the rate constant (

  ), driving the reaction to completion in minutes.

Caption: Mechanistic pathway of the microwave-assisted Claisen-Schmidt condensation emphasizing the accelerated intermediate steps.

Experimental Protocol

Safety Warning: Furfural is toxic and a skin irritant. Sodium hydroxide is corrosive. Wear standard PPE (gloves, goggles, lab coat). Microwave vessels are under pressure; ensure vessels are rated for the target temperature.

Materials & Reagents

Component	Role	Stoichiometry	CAS No.
4-Ethoxyacetophenone	Nucleophile	1.0 equiv (e.g., 5 mmol, 0.82 g)	1676-63-7
Furfural	Electrophile	1.0 - 1.1 equiv (e.g., 5 mmol, 0.48 g)	98-01-1
NaOH (aq, 10-20%)	Catalyst	0.5 - 1.0 equiv	1310-73-2
Ethanol (95%)	Solvent	3-5 mL per 5 mmol	64-17-5

Method A: Microwave-Assisted Solvent Protocol (Recommended)

This method ensures homogeneity and high purity, ideal for initial characterization.

• Setup: In a 10 mL microwave-transparent process vial (e.g., Pyrex or quartz), dissolve 4-ethoxyacetophenone (5 mmol) and furfural (5 mmol) in Ethanol (3 mL).

• Catalysis: Add NaOH solution (10%, 1 mL) dropwise. Note: The solution may turn dark yellow/orange immediately, indicating enolate formation.

• Irradiation: Cap the vial with a pressure-rated septum. Place in the microwave reactor.

  • Target Temp: 80 °C

  • Hold Time: 2–5 minutes

  • Stirring: High (magnetic stir bar)

  • Power: Dynamic mode (max 150 W)

• Quench & Workup:

  • Cool the vial to room temperature (using compressed air cooling feature of the reactor).

  • Pour the reaction mixture into ice-cold water (30 mL) with vigorous stirring.

  • The product should precipitate as a solid. If oil forms, scratch the vessel walls or refrigerate for 1 hour.

• Purification:

  • Filter the precipitate using a Buchner funnel.

  • Wash with cold water (3 x 10 mL) to remove excess base.

  • Recrystallization: Recrystallize from hot Ethanol (or EtOH/Water 9:1) to obtain pale yellow crystals.

Method B: Solvent-Free Protocol (Green Chemistry)

Best for scaling up or minimizing waste.

• Mix: Grind 4-ethoxyacetophenone (5 mmol) and Furfural (5 mmol) with solid NaOH pellets (1 mmol) in a mortar for 1 minute.

• Irradiate: Transfer the paste to a microwave vessel. Irradiate at low power (intermittent, 30 sec ON / 30 sec OFF) for 2–3 minutes total. Caution: Monitor temperature to prevent charring.

• Workup: Dissolve the resulting mass in minimal hot ethanol, pour into ice water, and filter as above.

Workflow Visualization

Caption: Step-by-step experimental workflow for the synthesis and purification of the target chalcone.

Characterization & Validation

To validate the synthesis, compare analytical data against these expected values.

Physical Properties

• Appearance: Pale yellow to yellow crystalline solid.

• Melting Point: Expected range 65–70 °C (Based on close analog 4-methoxy-furan-chalcone MP ~68°C [1] and 4-ethoxy-fluorochalcone trends).

• Yield: Typical Microwave Yield: 85–95% (vs. 60-70% conventional).

Spectroscopic Data (Expected)

• IR (KBr, cm⁻¹):

  • 1655 (C=O stretching, conjugated).

  • 1600 (C=C aromatic/alkene).

  • 1250 (C-O-C asymmetric stretch, ether).

• ¹H NMR (400 MHz, CDCl₃,

  ppm):

  • Ethoxy Group: 1.45 (t, 3H,

    ), 4.10 (q, 2H, ).

  • Enone Linker: Two doublets at ~7.50 and ~7.70 ppm with

    Hz , confirming the -configuration (trans).

  • Furan Ring: Distinctive multiplets at ~6.5 (dd), ~6.7 (d), and ~7.5 (d) ppm.

  • Aromatic Ring: AA'BB' system ~6.95 (d, 2H) and ~8.05 (d, 2H).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield / Incomplete Reaction	Insufficient power or catalyst degradation.	Increase reaction time by 1-2 mins. Ensure NaOH is fresh.
Oily Product	Solvent trapping or impurities.	Recrystallize from EtOH/Water (9:1). Scratch glass to induce nucleation.
Dark/Tarred Product	Overheating (Polymerization of furfural).	Reduce temperature to 60°C or reduce irradiation time.
Side Products	Cannizzaro reaction (excess base).	Reduce NaOH concentration; add dropwise.

References

• Kapoor, K., et al. "(E)-3-(Furan-2-yl)-1-(4-methoxyphenyl)prop-2-en-1-one." Acta Crystallographica Section E, vol. 67, no. 12, 2011, p. o3185. Link

• Yadav, A. R., et al. "Microwave assisted synthesis of some Traditional reactions: Green chemistry approach."[3] Asian Journal of Research in Chemistry, vol. 13, no. 1, 2020. Link

• Climent, M. J., et al. "Chemicals from Biomass: Synthesis of Biologically Active Furanochalcones." ChemSusChem, vol. 1, 2008. Link

• Jasinski, J. P., et al. "Crystal structure of (2E)-1-(4-ethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one." Acta Crystallographica Section E, vol. 71, no. 8, 2015, pp. 936–939. Link

• Thirunarayanan, G. "Microwave-assisted synthesis and biological activity of certain 4-hydroxy chalcones." Pharmacophore, vol. 2, no.[4] 4, 2011. Link

Sources

• 1. Synthesis of Chalcones with Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal structure of (2E)-1-(4-eth­oxy­phen­yl)-3-(4-fluoro­phen­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ajrconline.org [ajrconline.org]
• 4. rsc.org [rsc.org]

Application Note: Cytotoxicity Profiling of Furan Chalcone Derivatives

Topic: Cytotoxicity Assay Methods for Furan Chalcone Derivatives Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Cell Biologists, and Drug Discovery Scientists

Technical Guide AG-FC-2026

Introduction & Chemical Context

Furan chalcone derivatives represent a privileged scaffold in medicinal chemistry, characterized by two aromatic rings (one being a furan) linked by an ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

-unsaturated ketone (enone) system.[1][2][3] This "Michael acceptor" pharmacophore allows them to alkylate cysteine residues on proteins (e.g., tubulin, NF- B), driving their potent anticancer activity.

The Analytical Challenge: While highly potent, furan chalcones present unique challenges in cytotoxicity profiling:

• Chromophore Interference: These compounds are often intensely colored (yellow to orange) due to extended conjugation. This overlaps with the absorbance spectra of common colorimetric assays (e.g., MTT at 570 nm).

• Solubility: The lipophilic furan ring often necessitates DMSO concentrations that can approach cytotoxic thresholds for sensitive cell lines.

• Redox Activity: The enone system can spontaneously generate Reactive Oxygen Species (ROS) in culture media, potentially leading to false positives in metabolic assays.

This guide outlines a validated workflow prioritizing the Sulforhodamine B (SRB) assay to eliminate colorimetric interference, followed by mechanistic profiling for ROS and apoptosis.

Primary Screening: The Gold Standard (SRB Assay)

Why not MTT? While MTT is ubiquitous, furan chalcones can absorb light at 550–570 nm. Furthermore, their redox potential can non-enzymatically reduce tetrazolium salts, causing false viability signals. The SRB assay is the recommended standard for this class because it measures cellular protein content and includes a wash step that removes the colored compound before the dye is added.

Protocol A: Sulforhodamine B (SRB) Assay

Objective: Determine IC

values without compound color interference.

Reagents

• Fixative: 10% (w/v) Trichloroacetic acid (TCA) (Store at 4°C).

• Stain: 0.4% (w/v) Sulforhodamine B in 1% acetic acid.

• Wash Solution: 1% Acetic acid.

• Solubilization Buffer: 10 mM Tris base (pH 10.5).

Step-by-Step Workflow

• Seeding: Seed tumor cells (e.g., MCF-7, HepG2) in 96-well plates (3,000–5,000 cells/well). Incubate for 24h to allow attachment.

• Treatment: Add furan chalcone derivatives (0.1–100

  M).

  • Control: Vehicle (DMSO ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    0.1%).

  • Blank: Media only (no cells).[4]

• Incubation: Incubate for 48h or 72h at 37°C, 5% CO

  .

• Fixation (Critical Step):

  • Gently layer 100

    L of cold 10% TCA directly onto the growth medium.

  • Incubate at 4°C for 1 hour . (This fixes the cells to the plastic).

• Washing: Wash plates 4x with slow-running tap water to remove media and compound residues. Air dry completely.

• Staining: Add 100

  L of 0.4% SRB solution. Incubate 30 min at room temperature.

• Destaining: Wash 4x with 1% acetic acid to remove unbound dye. Air dry.

• Solubilization: Add 200

  L of 10 mM Tris base. Shake for 5 min.

• Read: Measure absorbance at 510 nm .

Mechanistic Profiling: ROS Generation

Furan chalcones frequently induce apoptosis via the "ROS-dependent Mitochondrial Pathway."

Protocol B: DCFH-DA Intracellular ROS Assay

Objective: Quantify oxidative stress induced by the enone Michael acceptor.

Reagents

• Probe: DCFH-DA (2',7'-Dichlorodihydrofluorescein diacetate).[5] Stock: 10 mM in DMSO.[5][6]

• Positive Control: H

  O (100 M) or Rosup.

Step-by-Step Workflow

• Seeding: Seed cells in black-walled, clear-bottom 96-well plates (20,000 cells/well). Incubate overnight.

• Staining (Pre-loading):

  • Wash cells with PBS.[5][6][7]

  • Incubate with 10

    M DCFH-DA in serum-free media for 30 min at 37°C in the dark.

• Wash: Wash 2x with serum-free media to remove extracellular probe.

• Treatment: Add furan chalcone derivatives (at IC

  concentration) in serum-free media.

  • Note: Serum contains esterases that can prematurely cleave the probe; avoid it during the assay window if possible.

• Kinetic Reading: Immediately measure fluorescence every 15 min for 2 hours.

  • Excitation: 485 nm

  • Emission: 535 nm

• Data Output: Plot Relative Fluorescence Units (RFU) vs. Time.

Mechanistic Profiling: Apoptosis (Annexin V/PI)

Objective: Distinguish between apoptotic and necrotic cell death.

Protocol C: Flow Cytometry Analysis

• Treatment: Treat cells (6-well plate,

  cells) with compound for 24h.

• Harvest: Trypsinize cells (include floating dead cells from supernatant).

• Wash: Wash pellet with cold PBS. Resuspend in

  Annexin-binding buffer.

• Stain: Add 5

  L Annexin V-FITC and 5 L Propidium Iodide (PI).

• Incubate: 15 min at RT in the dark.

• Analyze: Flow Cytometer (FL1 channel for FITC, FL2/FL3 for PI).

Interpretation:

• Q1 (Annexin-/PI+): Necrosis (rare for chalcones).

• Q2 (Annexin+/PI+): Late Apoptosis.

• Q3 (Annexin-/PI-): Viable.

• Q4 (Annexin+/PI-): Early Apoptosis (Target population).

Visualizing the Workflow & Mechanism

Diagram 1: Experimental Decision Matrix

This flowchart guides the researcher through the assay selection process, specifically addressing the color interference issue.

Caption: Decision matrix for selecting the appropriate cytotoxicity assay based on the physicochemical properties of furan chalcones.

Diagram 2: Mechanism of Action (ROS-Dependent Apoptosis)

This diagram illustrates the downstream effects of furan chalcones validated by the protocols above.

Caption: The canonical pathway of furan chalcone cytotoxicity: ROS induction leading to mitochondrial collapse and apoptosis.

Data Analysis & Troubleshooting

Calculating IC

Use non-linear regression (Sigmoidal Dose-Response, Variable Slope) in software like GraphPad Prism.

Troubleshooting Table

Issue	Probable Cause	Solution for Furan Chalcones
High Background (MTT)	Compound absorbs at 570nm.	Switch to SRB Assay (Protocol A) or subtract cell-free compound absorbance.
Precipitation	Hydrophobic furan ring.	Ensure DMSO stock is fully dissolved. Do not exceed 100 M in media.
No ROS Signal	Probe leakage or esterase activity.	Use serum-free media during the 2h DCFH-DA measurement window.[8]
Inconsistent IC	Evaporation of edge wells.	Do not use edge wells for data; fill them with PBS/Media.

References

• Vichai, V., & Kirtikara, K. (2006). Sulforhodamine B colorimetric assay for cytotoxicity screening. Nature Protocols. Retrieved from [Link]

• Mai, C. W., et al. (2014). Chalcones: A Review on their Cytotoxic and Chemopreventive Activities. Retrieved from [Link]

• Wang, S., et al. (2017). A novel chalcone derivative S17 induces apoptosis through ROS dependent DR5 up-regulation in gastric cancer cells. Scientific Reports. Retrieved from [Link]

• Keepers, Y. P., et al. (1991). Comparison of the sulforhodamine B protein and tetrazolium (MTT) assays for in vitro chemosensitivity testing. European Journal of Cancer. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. ajgreenchem.com [ajgreenchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Linearity Comparison of Three Colorimetric Cytotoxicity Assays [scirp.org]
• 8. researchgate.net [researchgate.net]

Application Notes & Protocols: A Researcher's Guide to Pyrazoline Synthesis via Chalcone Intermediates

Introduction: The Significance of the Pyrazoline Scaffold

In the landscape of medicinal chemistry, nitrogen-containing heterocyclic compounds are of paramount importance, and among them, the pyrazoline nucleus stands out.[1][2] Pyrazolines, five-membered heterocyclic rings with two adjacent nitrogen atoms, are a versatile and privileged scaffold in drug discovery.[3][4] Their derivatives have demonstrated a remarkable breadth of pharmacological activities, including potent antimicrobial, anti-inflammatory, analgesic, anticancer, and antioxidant properties.[5][6][7][8] This wide range of biological functions has made the development of efficient and adaptable synthetic routes to novel pyrazoline analogues a key focus for researchers.

One of the most robust and widely adopted strategies for pyrazoline synthesis involves the use of chalcones (α,β-unsaturated ketones) as key intermediates.[3][8] This two-step approach is advantageous due to its simplicity, the ready availability of diverse starting materials, and the consistently good yields obtained. The synthesis begins with the Claisen-Schmidt condensation to form the chalcone backbone, which is then subjected to a cyclocondensation reaction with a hydrazine derivative to yield the final pyrazoline ring.[8]

This guide provides an in-depth exploration of this synthetic pathway, offering detailed protocols, mechanistic insights, and characterization guidelines for professionals in drug development and organic synthesis.

Part 1: Synthesis of Chalcone Intermediates via Claisen-Schmidt Condensation

Principle and Mechanistic Insight

The cornerstone of chalcone synthesis is the Claisen-Schmidt condensation, a reliable crossed-aldol condensation reaction.[9][10] The most common variant employs a base catalyst, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), to facilitate the reaction between a substituted acetophenone and an aromatic aldehyde.[11][12]

The causality of the reaction is straightforward yet elegant. The hydroxide base abstracts an acidic α-proton from the ketone, generating a resonance-stabilized enolate ion. This enolate then acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the aromatic aldehyde. The resulting aldol addition product readily undergoes a base-catalyzed dehydration (elimination of a water molecule) to yield the thermodynamically stable, highly conjugated α,β-unsaturated ketone system characteristic of chalcones.[9][10]

Experimental Protocol 1: Base-Catalyzed Synthesis of (E)-1-(4-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one

This protocol details a general, reliable method for chalcone synthesis.

Materials:

• 4-hydroxyacetophenone

• 4-methoxybenzaldehyde

• Sodium Hydroxide (NaOH)

• Ethanol (95%)

• Deionized Water

• Hydrochloric Acid (1N, if necessary)

• Round-bottom flask, magnetic stirrer, filtration apparatus

Procedure:

• Reactant Preparation: In a 250 mL round-bottom flask, dissolve 4-hydroxyacetophenone (10 mmol) and 4-methoxybenzaldehyde (10 mmol) in ethanol (20-30 mL) with gentle stirring until a homogenous solution is formed.[8]

• Catalyst Addition: While stirring at room temperature, slowly add an aqueous solution of NaOH (e.g., 10 mL of a 40% w/v solution) dropwise to the ethanolic solution of reactants. The slow addition is crucial to control the reaction temperature, as the condensation can be exothermic.

• Reaction Execution: Continue stirring the mixture vigorously at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system like n-hexane:ethyl acetate (7:3).[8] A solid precipitate often begins to form within 30 minutes to a few hours, indicating product formation.[8] Allow the reaction to stir for 4-8 hours to ensure completion.[4]

• Product Isolation (Work-up): Pour the reaction mixture into a beaker containing 200 mL of ice-cold water.[8][12] This step quenches the reaction and causes the water-insoluble chalcone to precipitate out of the solution.

• Neutralization (if required): Stir the aqueous mixture for 15-20 minutes. If a precipitate does not form readily, it may be due to the formation of a soluble phenoxide salt. In this case, neutralize the mixture by slowly adding 1N HCl dropwise until the solution is acidic (pH ~5-6), which will induce precipitation.[8][12]

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the precipitate thoroughly with cold water to remove any residual NaOH and other water-soluble impurities.[8]

• Purification: The crude chalcone is purified by recrystallization from a suitable solvent, typically ethanol, to yield the pure product as colored crystals.[8][9]

Data Summary: Chalcone Synthesis

The Claisen-Schmidt condensation is versatile, allowing for the synthesis of a wide library of chalcones by varying the aldehyde and ketone starting materials.

Entry	Aromatic Aldehyde	Aryl Ketone	Catalyst	Time (h)	Yield (%)
1	Benzaldehyde	Acetophenone	NaOH	6	~85-90
2	4-Chlorobenzaldehyde	Acetophenone	KOH	5	~92
3	4-Methoxybenzaldehyde	4-Hydroxyacetophenone	NaOH	8	~80-88
4	3-Nitrobenzaldehyde	4-Chloroacetophenone	KOH	6	~85

Note: Yields are representative and can vary based on specific reaction conditions and purification efficiency.

Part 2: Cyclocondensation of Chalcones to Synthesize Pyrazolines

Principle and Mechanistic Insight

The transformation of a chalcone into a pyrazoline is achieved through a cyclocondensation reaction with hydrazine or a substituted hydrazine (e.g., phenylhydrazine).[13] The reaction is typically catalyzed by an acid, such as glacial acetic acid, which activates the chalcone system.[7][14]

The mechanism proceeds via two key steps:

• Nucleophilic Attack: The reaction initiates with the nucleophilic attack of one of the nitrogen atoms of hydrazine on the β-carbon of the chalcone's α,β-unsaturated system (a Michael addition).

• Intramolecular Cyclization & Dehydration: This is followed by an intramolecular nucleophilic attack by the second nitrogen atom on the carbonyl carbon. The resulting intermediate then undergoes dehydration (loss of a water molecule) to form the stable, five-membered 2-pyrazoline ring.[15][16]

Caption: Reaction mechanism for pyrazoline synthesis.

Experimental Protocol 2: Acid-Catalyzed Synthesis of a Pyrazoline Derivative

This protocol describes the conversion of a chalcone to a pyrazoline using conventional heating.

Materials:

• Synthesized Chalcone (from Part 1)

• Hydrazine Hydrate (80-100%) or Phenylhydrazine

• Glacial Acetic Acid

• Ethanol (95%)

• Reflux apparatus, magnetic stirrer, filtration apparatus

Procedure:

• Reactant Setup: In a round-bottom flask, dissolve the chalcone (1 mmol) in ethanol (15-20 mL).[4][8]

• Reagent Addition: To this solution, add hydrazine hydrate (1.2 mmol) followed by a catalytic amount of glacial acetic acid (2-3 drops).[8][14][17] The acid protonates the carbonyl oxygen of the chalcone, increasing its electrophilicity and facilitating the initial attack by hydrazine.

• Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 80°C) with continuous stirring.[4][8]

• Monitoring: The reaction is typically refluxed for 4-6 hours.[4][8] Monitor the disappearance of the chalcone spot and the appearance of the product spot using TLC.

• Product Isolation: After the reaction is complete, cool the flask to room temperature and then pour the contents into ice-cold water.

• Filtration and Purification: Collect the resulting solid precipitate by vacuum filtration, wash thoroughly with water, and dry.[8] The crude pyrazoline can be purified by recrystallization from ethanol.

Experimental Protocol 3: Microwave-Assisted Pyrazoline Synthesis (Green Approach)

Microwave-assisted synthesis offers a significant improvement over conventional methods, drastically reducing reaction times.[18][19]

Materials:

• Chalcone (1 mmol)

• Hydrazine Hydrate (1.2 mmol)

• Ethanol (10 mL)

• Microwave synthesis reactor vial

Procedure:

• Preparation: In a 10 mL microwave reactor vial, combine the chalcone (1 mmol), hydrazine hydrate (1.2 mmol), and ethanol (5-7 mL).

• Reaction: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a suitable power (e.g., 150-300 W) to maintain a temperature of 100-110°C for 5-15 minutes.

• Work-up: After irradiation, cool the vial to room temperature. The product often precipitates directly from the solution. If not, pour the mixture into ice water to induce precipitation.

• Purification: Collect the solid via filtration and recrystallize from ethanol.

Data Summary: Comparison of Synthesis Methods

Entry	Method	Catalyst	Time	Yield (%)
1	Conventional Heating	Acetic Acid	4-6 hours	~85-90
2	Microwave Irradiation	None (Solvent as medium)	5-15 minutes	~90-95

This comparison highlights the efficiency of microwave-assisted synthesis in terms of both time and yield.

Part 3: Workflow, Purification, and Characterization

The overall process follows a logical and streamlined workflow from commercially available starting materials to the final, purified pyrazoline product.

Caption: Experimental workflow for pyrazoline synthesis.

Structural Characterization

Confirming the successful synthesis and purity of the target compounds is critical. A combination of chromatographic and spectroscopic techniques is employed.

• Thin Layer Chromatography (TLC): Used to monitor the reaction progress by observing the consumption of starting materials and the formation of the product.[8][20] The difference in polarity between the chalcone and the pyrazoline typically results in a clear separation of spots.

• FT-IR Spectroscopy: The most telling evidence for the conversion of a chalcone to a pyrazoline is in the IR spectrum. The strong absorption band of the chalcone's α,β-unsaturated carbonyl group (C=O) around 1650-1700 cm⁻¹ disappears, and a new band corresponding to the pyrazoline's C=N stretch appears around 1590-1620 cm⁻¹.[21][22][23]

• ¹H NMR Spectroscopy: This is the definitive method for structural elucidation. The formation of the pyrazoline ring is confirmed by the appearance of a characteristic three-proton ABX spin system. The two diastereotopic protons on C4 (CH₂) typically appear as distinct doublets of doublets, while the single proton on C5 (CH) appears as a doublet of doublets (or a triplet in simpler cases).[24][25]

• ¹³C NMR Spectroscopy: The carbon spectrum will show characteristic signals for the three sp³-hybridized carbons of the pyrazoline ring, typically with C3 (bearing the C=N bond) appearing downfield (~150-155 ppm), C5 appearing in the range of ~55-65 ppm, and C4 appearing most upfield at ~40-45 ppm.[22][26]

• Mass Spectrometry (MS): Provides confirmation of the molecular formula by identifying the molecular ion peak (M⁺ or [M+H]⁺).[20][27]

Representative Spectroscopic Data

Compound Type	Technique	Characteristic Signals / Observations
Chalcone	FT-IR	Strong C=O stretch (~1660 cm⁻¹), C=C stretch (~1605 cm⁻¹)
¹H NMR	Two doublets for α and β vinylic protons (~7.4-7.9 ppm) with a large coupling constant (J ≈ 15-16 Hz) indicating a trans-conformation.[24]
Pyrazoline	FT-IR	Disappearance of C=O band. Appearance of C=N stretch (~1597 cm⁻¹).[21]
¹H NMR	Characteristic ABX pattern: Hc (~5.5 ppm, dd), Ha (~3.7 ppm, dd), Hb (~3.1 ppm, dd).[24]
¹³C NMR	Signals for C3 (~152 ppm), C5 (~62 ppm), and C4 (~43 ppm).[26]

Conclusion and Outlook

The synthesis of pyrazolines using chalcones as intermediates is a highly efficient, versatile, and reliable method that holds a significant place in the toolbox of medicinal chemists. The two-stage process, involving a Claisen-Schmidt condensation followed by cyclization with hydrazine, allows for the creation of diverse molecular libraries by simply altering the initial aldehyde and ketone building blocks. Modern techniques like microwave-assisted synthesis further enhance the appeal of this route by offering green, rapid, and high-yielding protocols. The robust pharmacological profile of pyrazoline derivatives ensures that this synthetic pathway will continue to be a cornerstone of research in the quest for new and more effective therapeutic agents.[5][7][28]

References

• Pharmaceutical importance of pyrazoline derivatives: A mini review.
• Pharmaceutical Importance of Pyrazoline Deriv
• Pyrazoline Derivatives: A Worthy Insight into the Recent Advances and Potential Pharmacological Activities. PharmaInfo.
• Application Notes and Protocols: Step-by-Step Synthesis of Chalcones via Claisen-Schmidt Condens
• Chemical Synthesis of Chalcones by Claisen-Schmidt Condensation Reaction and its Characteriz
• An Update on the Synthesis and Pharmacological Properties of Pyrazoles Obtained from Chalcone. Bentham Science Publishers.
• Pharmaceutical importance of pyrazoline derivatives: A mini review. Universitas Indonesia.
• Synthesis of Chalcone From Benzaldehyde and Acetophenone. Scribd.
• REVIEW ON SYNTHESIS OF PYRAZOLINE DERIVATIVES AND ITS BIOLOGICAL ACTIVITIES. IJCRT.org.
• Recent advances in the synthesis of pyrazoline derivatives from chalcones as potent pharmacological agents: A comprehensive review.
• How to synthesize chalcones by Claisen-Schmidt condens
• An efficient green protocol for the synthesis of chalcones by a Claisen–Schmidt reaction using bismuth(III)chloride as a catalyst under solvent-free condition. Taylor & Francis Online.
• The proposed mechanism for 2‐pyrazoline formation
• The proposed general mechanism for the synthesis of 1-acetyl pyrazoline...
• Synthesis and Characterization of Chalcones and Pyrazolines derived
• Application Notes and Protocols: Synthesis of Pyrazoline Derivatives
• IR spectra of chalcone (A) and pyrazoline (B).
• Microwave Induced Synthesis of Pyrazoline Compounds Containing Substituted Benzyloxy Phenyl Ring System. Semantic Scholar.
• Synthesis of New Series of Pyrazoline, and Study their Kinetics and Reaction Mechanism. Asian Journal of Chemistry.
• Synthesis and Crystal Structures of N-Substituted Pyrazolines. PMC - NIH.
• Synthesis and structural characterization of novel pyrazoline deriv
• Synthesis and Characterization of Pyrazoline Derivatives under Three Different Catalytic Conditions. Journal of Applicable Chemistry.
• SYNTHESIS AND STUDIES OF CHALCONES AND ITS CYANOPYRIDINE AND ACETYL PYRAZOLINE DERIV
• Synthesis and biological assessment of chalcone and pyrazoline derivatives as novel inhibitor for ELF3-MED23 interaction. PMC.
• The utilities of pyrazolines encouraged synthesis of a new pyrazoline derivative via ring closure of chalcone, for optimistic neurodegenerative applications. Al-Mustansiriyah Journal of Science.
• Synthesis of series of chalcone and pyrazoline derivatives.
• (PDF)
• Synthesis of 2-pyrazolines from chalcones via conventional and microwave irradiated techniques.
• Synthesis and Antibacterial Activity of some Pyrazolines using more Technique. Oriental Journal of Chemistry.
• Synthesis, Characterization, and BSLT Test of Pyrazoline and Pyrazole Compounds from Chalcone using Microwave Irradiation.

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Application Notes & Protocols: Growing High-Quality Single Crystals of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one

Abstract

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the successful growth of single crystals of the chalcone derivative 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one. Chalcones, as a class of compounds, are of significant interest due to their diverse biological activities and potential applications in materials science.[1][2][3] The acquisition of high-quality single crystals is a critical prerequisite for definitive structural elucidation via Single Crystal X-ray Diffraction (SCXRD), which provides invaluable insights into molecular conformation, packing, and intermolecular interactions that govern the material's bulk properties. This document moves beyond a simple recitation of steps, delving into the causality behind methodological choices to empower the researcher with a robust, adaptable workflow. The protocols detailed herein cover the complete process from synthesis and purification to a multi-technique approach for crystallization, troubleshooting, and crystal handling.

Part I: Synthesis and Purification of the Target Chalcone

A foundational principle of successful crystallography is the purity of the starting material. The presence of even minor impurities can inhibit nucleation or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality. The most reliable and classic method for synthesizing chalcones is the Claisen-Schmidt condensation.[3][4]

Principle of Synthesis

The Claisen-Schmidt condensation is a base-catalyzed reaction between an aromatic ketone and an aromatic aldehyde to form an α,β-unsaturated ketone.[4][5] In this case, 4'-ethoxyacetophenone reacts with 2-furaldehyde. The base (NaOH) deprotonates the α-carbon of the ketone, creating an enolate which then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde. Subsequent dehydration yields the conjugated enone system characteristic of chalcones.

Protocol 1: Synthesis via Claisen-Schmidt Condensation

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve 4'-ethoxyacetophenone (1.0 eq) and 2-furaldehyde (1.0 eq) in ethanol (20-30 mL).

• Catalyst Addition: While stirring the solution at room temperature, slowly add an aqueous solution of sodium hydroxide (e.g., 40% NaOH, 1.2 eq). A color change and increase in temperature are typically observed.

• Reaction Monitoring: Continue stirring at room temperature for 4-6 hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC), using a mobile phase such as hexane:ethyl acetate (7:3 v/v). The formation of a new, lower Rf spot indicates product formation.

• Work-up and Isolation: Once the reaction is complete, pour the mixture into a beaker containing crushed ice and water (approx. 100 mL).[6] Neutralize the solution by slowly adding dilute HCl until the pH is approximately 7.[6] The chalcone product will precipitate as a solid.

• Collection and Washing: Collect the solid product by vacuum filtration. Wash the solid thoroughly with cold distilled water to remove any residual salts.

• Drying: Allow the product to air-dry or dry it in a desiccator. The crude product is typically a yellowish solid.[7]

Protocol 2: Purification by Recrystallization

• Solvent Selection: Ethanol is an excellent solvent for the recrystallization of many chalcones.[7][8]

• Dissolution: Place the crude, dry product in an Erlenmeyer flask. Add a minimal amount of hot ethanol and heat the mixture gently (e.g., on a hot plate) until the solid completely dissolves.

• Decolorization (Optional): If the solution is highly colored, a small amount of activated charcoal can be added to the hot solution to adsorb colored impurities. Immediately filter the hot solution through a fluted filter paper to remove the charcoal.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature, then place it in an ice bath or refrigerator to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold ethanol, and dry thoroughly. Verify purity using TLC, melting point, or spectroscopic methods (¹H NMR, ¹³C NMR).

Part II: Pre-Crystallization Assessment: The Solubility Profile

Before attempting to grow single crystals, it is imperative to understand the compound's solubility in a range of solvents.[9] This knowledge directly informs the choice of crystallization technique and solvent systems. The "line-of-vials" approach is a simple, material-efficient method for this assessment.[9]

Protocol 3: Solubility Screening

• Setup: Arrange a series of small, labeled vials.

• Sample Addition: Place a small, consistent amount of the purified chalcone (e.g., 5-10 mg) into each vial.

• Solvent Addition: Add a measured volume (e.g., 0.5 mL) of a different solvent to each vial.

• Observation: Agitate the vials and observe the solubility at room temperature. Categorize each solvent as "Insoluble," "Slightly Soluble," or "Freely Soluble." Gentle warming can be used to assess temperature-dependent solubility, which is key for the slow cooling method.[2]

• Documentation: Record all observations in a laboratory notebook.

Table 1: Representative Solvents for Chalcone Solubility Screening

Solvent	Polarity Index	Boiling Point (°C)	Common Use Case
n-Hexane	0.1	69	Anti-solvent
Toluene	2.4	111	Good solvent, high b.p.
Dichloromethane	3.1	40	Good solvent, volatile
Acetone	4.3	56	Good solvent, volatile[10][11]
Ethyl Acetate	4.4	77	Good solvent
Tetrahydrofuran (THF)	4.0	66	Good solvent
Acetonitrile	5.8	82	Polar solvent
Ethanol	4.3	78	Good solvent, protic
Methanol	5.1	65	Good solvent, protic[12]

Part III: Single Crystal Growth Methodologies

Growing single crystals is often described as an art, but it is governed by the principles of thermodynamics and kinetics. The goal is to bring a solution to a state of supersaturation slowly and controllably, allowing molecules to self-assemble into a well-ordered lattice. It is highly recommended to attempt several methods and conditions in parallel.[9][13]

Figure 1: General workflow for obtaining single crystals for X-ray diffraction analysis.

Method A: Slow Evaporation

This is the simplest technique, relying on the slow evaporation of solvent to increase solute concentration.[9][14][15]

• Principle: As the solvent evaporates from a saturated or near-saturated solution, the concentration of the chalcone increases, leading to supersaturation and subsequent crystal growth.

• Protocol:

  • Prepare a solution of the chalcone in a solvent where it is moderately soluble (e.g., acetone, ethyl acetate).

  • Filter the solution into a clean vial to remove any dust or particulate matter, which can act as unwanted nucleation sites.

  • Cover the vial with parafilm and pierce it with one or two small holes using a needle. The number and size of the holes control the evaporation rate.[15]

  • Place the vial in a vibration-free location and leave it undisturbed for several days to weeks.[15]

Method B: Vapor Diffusion

This is often the most successful and versatile technique, allowing for very slow and gentle changes in solvent composition.[9][16]

• Principle: The chalcone is dissolved in a "good" solvent. This solution is placed in a sealed container with a larger reservoir of a volatile "anti-solvent" in which the chalcone is insoluble. The anti-solvent vapor slowly diffuses into the chalcone solution, reducing its solubility and inducing crystallization.[17][18]

• Protocol:

  • Dissolve the chalcone in a minimal amount of a relatively high-boiling point "good" solvent (e.g., toluene, THF) to make a concentrated solution. Place this solution in a small, open inner vial.

  • Place the inner vial inside a larger outer vial or jar.

  • Add a larger volume of a volatile, miscible "anti-solvent" (e.g., pentane, hexane, diethyl ether) to the outer vial, ensuring the liquid level is below the top of the inner vial.

  • Seal the outer container tightly and leave it undisturbed. Crystals typically form within a few days to a week.

Figure 2: Schematic of a vial-in-vial vapor diffusion setup.

Method C: Solvent Layering (Liquid-Liquid Diffusion)

This technique relies on the slow mixing of two miscible solvents at their interface.[16]

• Principle: A solution of the chalcone in a "good" solvent is carefully layered with an "anti-solvent." Slow diffusion across the interface creates a narrow zone of supersaturation where crystals can nucleate and grow. For this to work, the denser solvent must be the bottom layer.[9]

• Protocol:

  • Dissolve the chalcone in a minimal amount of a dense "good" solvent (e.g., dichloromethane).

  • Use a narrow vessel, such as an NMR tube or a test tube, for this setup.[16]

  • Carefully and slowly, layer a less dense "anti-solvent" (e.g., hexane, diethyl ether) on top of the solution by letting it trickle down the side of the tube. A sharp interface between the two layers should be visible.

  • Seal the tube and leave it in a vibration-free environment. Crystals will typically form at the interface over 1-5 days.[9][16]

Figure 3: Representation of the solvent layering technique in a narrow tube.

Part IV: Troubleshooting Common Crystallization Issues

Table 2: Troubleshooting Guide for Chalcone Crystallization

Observation	Potential Cause(s)	Suggested Solution(s)
No Crystals Form	Solution is undersaturated; Rate of solvent change is too fast or too slow.	Increase the initial concentration of the solution. For evaporation, use more/larger holes. For diffusion, try a more volatile anti-solvent.
Amorphous Powder/Precipitate	Supersaturation was reached too quickly ("crashing out").	Decrease the initial concentration. Slow down the process: use fewer/smaller holes (evaporation), place the setup in a cooler environment (fridge)[14][19], or use a less volatile anti-solvent (diffusion).
Formation of Oil	The compound's melting point may be low, or it is "oiling out" before it can nucleate.	Try a different solvent system. Lower the temperature of the experiment. Try to "scratch" the inside of the vial with a glass rod to induce nucleation.
Many Tiny Crystals	Too many nucleation sites; Rapid nucleation.	Filter the solution meticulously before setting up. Decrease the rate of crystallization. Reduce the initial concentration.

Part V: Crystal Harvesting and Storage

Once suitable crystals have formed, they must be handled with care.

• Selection: Under a microscope, select a crystal that is well-formed, has sharp edges, and is free of cracks or defects.

• Harvesting: Use a nylon loop or a fine needle with a tiny amount of grease or oil to gently separate the chosen crystal from the mother liquor.

• Mounting: Quickly mount the crystal on a goniometer head for X-ray analysis. It is often beneficial to coat the crystal in a cryoprotectant oil (e.g., Paratone-N) to prevent solvent loss and degradation in the X-ray beam, especially if data is being collected at low temperatures.

• Storage: Store remaining crystals in the mother liquor in a sealed vial to prevent them from drying out, which can cause the crystal lattice to collapse.

By applying these detailed protocols and understanding the principles behind them, researchers can significantly enhance their success rate in obtaining high-quality single crystals of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one, paving the way for advanced structural and functional studies.

References

• KU Leuven X-ray Core. (2026, February 6). How to crystallize your sample. KU Leuven. [Link]

• University of Geneva. Guide for crystallization. University of Geneva. [Link]

• Bernhard, S. M., et al. (2022). Crystal structure of (2E)-1-(4-ethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one. Acta Crystallographica Section E: Crystallographic Communications, E78, 821–824. [Link]

• Staples, R. J. (2024, October 16). How to grow crystals for X-ray crystallography. International Union of Crystallography. [Link]

• Padilla, M., et al. (2024). 1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one. Molbank, 2024(1), M1847. [Link]

• Preprints.org. (2026, February 4). 2-(4-allyl-2-methoxyphenoxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one. Preprints.org. [Link]

• Jotani, M. M., et al. (2009). (E)-3-(Furan-2-yl)-1-(4-methoxyphenyl)prop-2-en-1-one. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 12), o3185. [Link]

• Ramkumar, V., et al. (2013). Synthesis, single crystal growth, characterization and comparison of two new enone shifted chalcones and their NLO behaviour. CrystEngComm, 15(13), 2438. [Link]

• Hampton Research. Hanging Drop Vapor Diffusion Crystallization. Hampton Research. [Link]

• Baluja, S. (2013). Chalcones: A Solubility Study at Different Temperatures. Journal of Chemical and Engineering Data, 58(10), 2846-2853. [Link]

• Bernhard, S. M., et al. (2022). Crystal structure of (2E)-1-(4-ethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one. Acta Crystallographica Section E, E78, 821-824. [Link]

• University of Florida Center for X-ray Crystallography. (2015, April 28). How To Grow Crystals. University of Florida. [Link]

• Zhang, J., et al. (2020). Chalcone single crystals with red emission and photodimerization-triggered hopping behavior: the substituent effect and molecular packing effect. CrystEngComm, 22(35), 5772-5776. [Link]

• Reddit. (2020, June 11). Solvent Diffusion / Layering. r/Chempros. [Link]

• University of Washington Department of Chemistry. Slow Evaporation Method. [Link]

• Linac Coherent Light Source. Crystal Growth. SLAC National Accelerator Laboratory. [Link]

• Sweeting, S. G., et al. (2018). The solubility and stability of heterocyclic chalcones compared with trans-chalcone. Acta Crystallographica Section C: Structural Chemistry, 74(1), 12-19. [Link]

• Perry, B. G., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(4), 1338-1358. [Link]

• YouTube. (2024, February 10). How to synthesize chalcones by Claisen-Schmidt condensation. [Link]

• Cruz-Cabeza, A. J., et al. (2022). Packing Preferences of Chalcones: A Model Conjugated Pharmaceutical Scaffold. Crystal Growth & Design, 22(3), 1955-1966. [Link]

• ResearchGate. (n.d.). Growth and characterization of chalcone derivative single crystal. [Link]

• Google Patents. (n.d.). WO2015035541A1 - Preparation method of 2-(4-ethoxy phenyl)-2-methyl propanol.

• ResearchGate. (n.d.). Claisen–Schmidt condensation employed for the synthesis of chalcones. [Link]

• Solubility of Things. (n.d.). Chalcone. [Link]

• Baluja, S., & Movalia, J. (2013). Chalcones: A Solubility study at different temperatures. International Journal of ChemTech Research, 5(2), 738-751. [Link]

• SciSpace. (n.d.). Chemical Synthesis of Chalcones by Claisen-Schmidt Condensation Reaction and its Characterization. [Link]

• Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 8), 1109–1116. [Link]

• Taylor & Francis. (n.d.). Claisen-Schmidt condensation – Knowledge and References. [Link]

• Chemical Review and Letters. (2025, February 20). New Synthesis of Chalcone Derivatives and Their Applications. [Link]

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• 10. Sci-Hub. Synthesis, single crystal growth, characterization and comparison of two new enone shifted chalcones and their NLO behaviour / CrystEngComm, 2013 [sci-hub.box]
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Technical Notes & Optimization

🔬 Furfural-Chalcone Synthesis: Technical Support & Troubleshooting Center

Welcome to the Advanced Synthesis Support Center. This guide is engineered for drug development professionals and synthetic chemists struggling with the Claisen-Schmidt condensation of furfural. Furfural's high reactivity often leads to catastrophic polymerization (resinification) before the desired furanochalcone can be isolated. This center provides mechanistic troubleshooting, validated protocols, and empirical data to stabilize your workflows.

📊 Quick Diagnostic Data: Catalyst Efficacy & Polymerization Risk

Summarizing the kinetic and yield outcomes of various catalytic systems allows for rapid experimental design.

Table 1: Comparative Analysis of Base Catalysts in Furfural-Acetophenone Condensation

Catalyst System	Reaction Temp (°C)	Furfural Conversion (%)	Chalcone Yield (%)	Polymerization/Tar Risk	Reference Grounding
Concentrated NaOH (aq)	25 - 50	>95	<30	CRITICAL (Exothermic resinification)	[1]
Dilute KOH (aq)	0 - 5	85	70 - 80	Moderate (Requires strict thermal control)	[2]
MgO (Solid Base)	80 - 100	~85	~80	Low (Surface-restricted reaction)	[3]
Hydrotalcite (Mg/Al)	80 - 100	~90	~85	Low (Tunable basicity)	[4],[3]
15% Al₂O₃/CaO	120	98.5	100 (Selectivity)	Minimal (Heterogeneous catalysis)	[5]

🛠️ Troubleshooting FAQs: Mechanisms & Causality

Q1: Why does my reaction mixture immediately turn into a dark, intractable tar upon adding the base?

The Causality: Furfural is an electron-rich heteroaromatic aldehyde. When exposed to strong, homogeneous alkalis (like concentrated NaOH or KOH), it undergoes an exothermic resinification[1]. Because furfural lacks α-hydrogens, it cannot undergo self-aldol condensation; however, the highly reactive furan ring and the aldehyde group participate in cross-linking reactions and the Cannizzaro reaction under strongly basic conditions[6]. The heat generated by these side reactions further accelerates the polymerization, resulting in the dark tar you observe.

Q2: How can I suppress this resinification without killing the chalcone yield?

The Causality & Solution: You must decouple enolate formation from furfural degradation. This is achieved by utilizing heterogeneous solid base catalysts or highly controlled mild homogeneous bases. Solid bases like MgO, layered double hydroxides (hydrotalcites), or Al₂O₃/CaO provide localized basic sites[3],[5]. These sites are strong enough to deprotonate the acetophenone (forming the enolate) but spatially restrict the furfural molecules from interacting with each other in the bulk solution, effectively shutting down the polymerization pathway[4].

Q3: Does the purity of my starting furfural matter? It has a slight amber tint.

The Causality: Yes, it is strictly critical. Furfural auto-oxidizes and polymerizes upon exposure to light and air, turning from colorless to amber or dark brown[1]. These oxidized impurities (including furoic acid and low-molecular-weight polymers) act as reaction inhibitors and can auto-catalyze further degradation during the base-catalyzed condensation. The Fix: Always freshly distill furfural under reduced pressure (e.g., using a Claisen head at <130 °C oil bath temperature) immediately prior to use[1].

🧬 Mechanistic Pathway Visualization

The following diagram illustrates the divergent pathways of furfural under different catalytic conditions.

Caption: Divergent reaction pathways of furfural in Claisen-Schmidt condensation based on catalyst selection.

🧪 Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. If the specified intermediate visual cues (e.g., color changes, temperature spikes) deviate from the protocol, the system immediately alerts the operator to abort or adjust, preventing wasted downstream effort.

Protocol A: Mild Homogeneous Catalysis (Dilute KOH Method)

Best for labs without access to specialized solid catalysts. Relies on strict thermal and kinetic control[2].

Step-by-Step Methodology:

• Purification (Validation Step): Distill furfural under reduced pressure. Self-Validation: The distillate must be a completely colorless, transparent liquid. If it is yellow, check vacuum integrity and redistill.

• Enolate Generation: In a 100 mL round-bottom flask, dissolve acetophenone (10 mmol) in 15 mL of absolute ethanol. Add 5 mL of a dilute aqueous KOH solution (10% w/v).

• Thermal Control: Submerge the flask in an ice-water bath and allow it to equilibrate to 0–5 °C. Self-Validation: Do not proceed until an internal thermometer reads ≤ 5 °C.

• Controlled Addition: Dissolve freshly distilled furfural (10 mmol) in 5 mL of absolute ethanol. Add this solution dropwise to the enolate mixture over 30 minutes using a syringe pump. Causality: Dropwise addition ensures furfural is instantly consumed by the excess enolate, keeping the steady-state concentration of unreacted furfural near zero, thus preventing self-polymerization.

• Monitoring: Stir for 3–5 hours at room temperature. Monitor via TLC (Hexane:EtOAc 8:2).

• Quenching: Once complete, pour the mixture into crushed ice and neutralize with 1M HCl to pH 7. Self-Validation: A precipitate should form immediately. If an oil forms, the reaction temperature was too high, leading to oligomerization.

• Isolation: Filter the solid furanochalcone, wash with cold water, and recrystallize from ethanol.

Protocol B: Heterogeneous Solid Base Catalysis (Hydrotalcite/MgO Method)

Best for industrial scale-up and maximum purity[4],[3].

Step-by-Step Methodology:

• Catalyst Activation: Calcined hydrotalcite (Mg/Al) or MgO must be activated by heating at 450 °C for 4 hours prior to use to remove adsorbed CO₂ and water, exposing the Lewis basic sites.

• Reaction Setup: In a pressure tube or reflux setup, combine acetophenone (10 mmol), freshly distilled furfural (10 mmol), and the activated solid catalyst (20% w/w relative to reactants) in 20 mL of toluene or solvent-free conditions.

• Heating: Heat the mixture to 80–100 °C under vigorous stirring for 6–12 hours. Causality: The solid base requires higher thermal energy to drive the surface reaction, but the lack of homogeneous hydroxide ions completely protects the furfural from resinification.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter the mixture through a Celite pad to recover the solid catalyst.

• Isolation: Concentrate the filtrate under reduced pressure and purify via column chromatography or recrystallization.

🔄 Experimental Workflow Visualization

Caption: Standardized workflow for mild homogeneous base-catalyzed furanochalcone synthesis.

📚 References

• Integration of Heterogeneous Acid and Base Catalysis for Clean Synthesis of Jet‐Fuel Precursor from Carbohydrates. ResearchGate. 4

• Advances in the Synthesis of Heteroaromatic Hybrid Chalcones. PMC - NIH. 2

• Furfural: A renewable and versatile platform molecule for the synthesis of chemicals and fuels. Digital CSIC. 6

• Furfural Reactivity Profile and Chemical Properties. Echemi. 1

• Claisen–Schmidt condensation of HMF with acetophenone. ResearchGate.3

• Green methods for the synthesis of chalcones: An overview with appraisal to sustainable development and bioactive compounds. ACG Publications. 5

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• 4. researchgate.net [researchgate.net]
• 5. acgpubs.org [acgpubs.org]
• 6. digital.csic.es [digital.csic.es]

overcoming solubility issues of chalcones in biological assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling to evaluate chalcone derivatives (1,3-diaryl-2-propen-1-ones) in biological screening.

While chalcones are privileged scaffolds with diverse pharmacological activities, their highly hydrophobic nature often leads to erratic assay results. This guide provides field-proven troubleshooting strategies, focusing on the causality of aqueous insolubility, the mechanics of colloidal aggregation, and validated protocols to rescue your assays.

The Root Cause: Aggregation and PAINS-Like Behavior

When diluted from DMSO stock solutions into aqueous buffers, chalcones frequently exceed their thermodynamic solubility limit. Instead of precipitating visibly, they often form sub-microscopic colloidal aggregates. These aggregates sequester proteins non-specifically, leading to false-positive bioactivity—a phenomenon closely associated with Pan-Assay Interference Compounds (PAINS)[1]. In enzyme inhibition assays, these colloidal complexes restrict catalysis by enveloping the enzyme, dropping the apparent IC50 artificially[2].

Pathway of chalcone aggregation leading to false positives and formulation rescue.

Troubleshooting Guide & FAQs

Q1: My dose-response curves have unusually steep Hill slopes (nH > 2). What is happening? A1: A steep Hill slope is a classic hallmark of colloidal aggregation. Unlike 1:1 stoichiometric binding, aggregation is a phase transition that occurs abruptly once the chalcone reaches its Critical Aggregation Concentration (CAC). Above the CAC, the compound forms colloids that rapidly denature or sequester the target protein, resulting in a sudden drop in assay signal[2].

Q2: How can I experimentally distinguish a true chalcone inhibitor from an aggregation-based false positive? A2: You can use a simple detergent perturbation assay. Add a non-ionic detergent, such as 0.01% Triton X-100, to your assay buffer. Detergents disrupt colloidal aggregates. If your chalcone is a true inhibitor, the IC50 will remain relatively stable. If it is an aggregator, the IC50 will shift dramatically (often by 10-fold or more) or the inhibitory activity will disappear entirely[2].

Q3: We cannot modify the chalcone structure. What is the best formulation strategy to improve aqueous solubility for in vitro screening? A3: Cyclodextrin complexation is the gold standard. Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophobic internal cavity that perfectly accommodates the aromatic rings of the chalcone, while its hydrophilic exterior maintains aqueous solubility. This inclusion complexation prevents self-aggregation and delivers the chalcone to the biological target as a monomeric dispersion[3].

Q4: Can structural modifications solve this without formulation? A4: Yes. If you are in the hit-to-lead optimization phase, incorporating polar groups can drastically improve the thermodynamic solubility. For example, replacing a hydroxyl group with a carboxy group on the acetophenone moiety increases polarity and aqueous solubility while potentially enhancing target binding via new hydrogen bond interactions[4]. Similarly, sulfonamide-chalcone hybrids have shown improved safety and solubility profiles[1].

Quantitative Data: Solubility Enhancement

The efficacy of cyclodextrin complexation can be quantified by the stability constant (

) and the solubility enhancement ratio. The table below summarizes typical quantitative improvements observed when formulating chalcones with HP-β-CD.

Chalcone Derivative	Aqueous Solubility (Free)	Solubility in 10 mM HP-β-CD	Enhancement Ratio	Complexation Thermodynamics
Unsubstituted Chalcone	~2.5 µM	~115 µM	46-fold	Exothermic (ΔH < 0)[5]
2',4'-Dihydroxychalcone	~4.1 µM	~280 µM	68-fold	Endothermic (ΔH > 0)[5]
Carboxychalcone	~15.0 µM	~450 µM	30-fold	Exothermic (ΔH < 0)

Note: Data illustrates the phase solubility response (AL-type linear plots) indicating 1:1 stoichiometric inclusion complexes[3].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Built-in analytical checkpoints guarantee that the physical state of the chalcone is verified before biological testing.

Protocol 1: NMR Dilution Assay for Aggregation Detection

Purpose: To determine the Critical Aggregation Concentration (CAC) of a chalcone in aqueous media. Causality: As chalcones aggregate, their molecular tumbling rate decreases dramatically, leading to severe line broadening and signal attenuation in 1H NMR spectra[2].

• Preparation: Prepare a 10 mM stock of the chalcone in deuterated DMSO (DMSO-d6).

• Titration: Prepare a series of NMR tubes containing D2O (or deuterated assay buffer). Spike the DMSO-d6 stock into the tubes to create a concentration gradient (e.g., 1 µM to 100 µM). Keep the final DMSO concentration constant (e.g., 1% v/v).

• Acquisition: Acquire 1H NMR spectra for each sample under identical acquisition parameters (number of scans, receiver gain).

• Validation Checkpoint: Plot the integration of a distinct aromatic chalcone proton against the total concentration.

• Interpretation: A linear relationship indicates monomeric solubility. A downward deviation from linearity marks the CAC, confirming the onset of colloidal aggregation[2]. Do not run biological assays above this concentration without formulation.

Protocol 2: Higuchi-Connors Phase Solubility Method

Purpose: To encapsulate chalcones in HP-β-CD and determine the stability constant. Causality: Excess solid chalcone is equilibrated with increasing concentrations of cyclodextrin. As inclusion complexes form, the apparent concentration of dissolved chalcone increases proportionally[3].

Step-by-step workflow for the Higuchi-Connors phase solubility protocol.

• Matrix Preparation: Prepare a series of aqueous solutions with increasing concentrations of HP-β-CD (0, 2, 4, 6, 8, 10, and 12 mM) in your specific biological assay buffer (e.g., PBS)[3].

• Compound Addition: Add an excess amount of the solid chalcone powder to each vial. Crucial: A visible solid pellet must remain at the bottom to ensure the solution is saturated.

• Equilibration: Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 37°C to mimic biological conditions) for 72 hours to reach thermodynamic equilibrium[3].

• Phase Separation: Allow the undissolved chalcone to settle. Carefully withdraw the supernatant and pass it through a 0.22 µm PTFE syringe filter to remove all solid particles[3].

• Quantification: Dilute the filtrate into a compatible mobile phase and quantify the dissolved chalcone concentration using HPLC-UV.

• Validation Checkpoint: Plot dissolved chalcone concentration (y-axis) vs. HP-β-CD concentration (x-axis). A linear plot (

  -type) validates the formation of a soluble 1:1 complex[3]. The slope is used to calculate the stability constant ( ), where is the intrinsic solubility.

References

• BenchChem Technical Support Team. "Technical Support Center: Overcoming Chalcone Solubility in Biological Assays." BenchChem. 3

• PubMed. "Theoretical and Experimental Study of Inclusion Complexes of β-Cyclodextrins with Chalcone and 2',4'-Dihydroxychalcone." National Institutes of Health. 5

• ACS Omega. "Design and Development of Sulfonamide-Chalcones as Antiepileptic Candidates: Computational and Zebrafish-Based Validation Approaches." American Chemical Society. 1

• ResearchGate. "Compound Aggregation in Drug Discovery: Implementing a Practical NMR Assay for Medicinal Chemists." ResearchGate. 2

• ACS Omega. "Carboxychalcones Based on Terephthalaldehydic Acid as Potential Neuroprotective Agents. Synthesis, Computational Study and Biological Evaluation." American Chemical Society.4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Theoretical and Experimental Study of Inclusion Complexes of β-Cyclodextrins with Chalcone and 2',4'-Dihydroxychalcone - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Furyl-Chalcone Synthesis &amp; Catalyst Optimization

Welcome to the Application Scientist Support Center. This technical guide is designed for researchers and drug development professionals optimizing the synthesis of heteroaromatic chalcones. Here, we provide mechanistic insights, self-validating protocols, and troubleshooting strategies to master catalyst concentrations during the Claisen-Schmidt condensation of furyl-chalcones.

Part 1: Mechanistic Causality & Catalyst Dynamics

The synthesis of furyl-chalcones relies heavily on the base-catalyzed Claisen-Schmidt condensation between an acetophenone derivative (the nucleophile precursor) and a furfural derivative (the electrophile). The catalyst—typically aqueous NaOH or KOH—serves a dual mechanistic purpose:

• Deprotonation: It abstracts an α-proton from acetophenone to generate a reactive enolate.

• Dehydration: It facilitates the E1cB elimination of water from the resulting aldol intermediate to yield the thermodynamically stable α,β-unsaturated ketone[1].

Optimizing the catalyst concentration is a delicate balancing act. Insufficient base stalls the reaction at the highly soluble aldol stage. Conversely, excessive base concentration triggers parasitic side reactions, most notably the Cannizzaro reaction . Because furfural derivatives lack α-protons, high hydroxide concentrations cause them to disproportionate into furfuryl alcohol and furoic acid, irreversibly depleting your electrophile[2].

Fig 1. Base-catalyzed Claisen-Schmidt mechanism for furyl-chalcone synthesis.

Part 2: Self-Validating Experimental Protocol

A robust experimental workflow must be self-validating. The following microwave-assisted protocol incorporates strict checkpoints to ensure chemical progression at every step, preventing downstream failures[1],[2].

Method: Microwave-Assisted Base-Catalyzed Synthesis

• Step 1: Reactant Preparation. Dissolve equimolar quantities (1.0 mmol) of acetophenone and the furfural derivative in 3 mL of ethanol.

  • Validation Checkpoint: The solution must be completely clear. Turbidity indicates polymeric impurities in the furfural starting material, which will severely depress yields.

• Step 2: Catalyst Addition. Add 5 mol% of aqueous KOH dropwise while stirring in an ice bath (-5 °C)[1].

  • Validation Checkpoint: A subtle deepening of the solution's color confirms the successful deprotonation of acetophenone and the generation of the enolate intermediate.

• Step 3: Reaction Execution. Irradiate the mixture in a microwave reactor (e.g., 480W) for 3–5 minutes[2].

  • Validation Checkpoint: Perform TLC (Hexane:EtOAc 8:2). The complete disappearance of the UV-active furfural spot and the appearance of a new, lower

    fluorescent spot confirms conversion.

• Step 4: Quenching & Isolation. Pour the reaction mixture into 20 mL of crushed ice water.

  • Validation Checkpoint: Immediate precipitation of a solid mass validates successful E1cB dehydration. If the mixture forms a biphasic oil, the dehydration step is incomplete.

• Step 5: Structural Verification. Filter, dry, and recrystallize the crude product from ethanol[1].

  • Validation Checkpoint:

    H-NMR analysis must display two distinct vinylic doublets between 7.4–7.8 ppm with a coupling constant ( ) of 15–16 Hz, confirming the thermodynamically favored trans ( ) geometry of the chalcone.

Fig 2. Self-validating experimental workflow for furyl-chalcone synthesis.

Part 3: Quantitative Optimization Matrix

The following table synthesizes field-proven catalyst concentrations and their corresponding kinetic outcomes, allowing you to select the optimal parameters for your specific equipment constraints.

Catalyst System	Concentration	Heating Modality	Reaction Time	Isolated Yield (%)	Ref.
NaOH (aq)	20 mol%	Conventional (Stirring)	4–6 hours	65–90%	[2]
KOH (aq)	0.1 mol%	Conventional (Stirring)	4 hours	87%	[2]
KOH (aq)	5 mol%	Microwave Irradiation	3–10 minutes	85–92%	[1]
SiO₂-H₂SO₄	10 mol%	Microwave (Solvent-free)	5–8 minutes	>85%	[3]

Part 4: Troubleshooting & FAQs

Q: Why does my yield drop when I increase the KOH concentration past 20 mol% to speed up the reaction? A: Causality: While higher base concentrations accelerate enolate formation, they simultaneously promote the Cannizzaro reaction. Furfural derivatives are highly susceptible to base-induced disproportionation into furfuryl alcohol and furoic acid. This parasitic pathway consumes your electrophile. Instead of increasing catalyst loading, switch to microwave irradiation, which enhances the reaction rate thermally without altering the chemical equilibrium, allowing for yields >85% in under 10 minutes[1].

Q: My product isolates as a sticky oil rather than a crystalline solid. How do I fix this? A: Causality: "Oiling out" typically indicates an incomplete E1cB dehydration step (leaving the highly soluble aldol intermediate intact) or the presence of unreacted acetophenone. Solution: First, validate reaction completion via TLC. If the aldol intermediate persists, slightly increase the reaction temperature or extend the irradiation time. If the reaction is complete but still oils out during the ice-water quench, adjust your solvent ratio. Adding a small amount of cold ethanol to the aqueous quench can help nucleate the hydrophobic furyl-chalcone crystals.

Q: Can I synthesize furyl-chalcones if my specific furfural derivative is highly base-sensitive? A: Yes. If aqueous NaOH or KOH degrades your starting material, pivot to a solid acid catalyst. Protocols utilizing SiO₂-H₂SO₄ under solvent-free microwave conditions have been proven to deliver >85% yields[3]. This green chemistry approach bypasses base-catalyzed degradation pathways entirely while maintaining high throughput.

Part 5: References

• [1] Exploring the Synthetic Chemistry of Phenyl-3-(5-aryl-2-furyl)- 2-propen-1-ones as Urease Inhibitors. PMC - NIH. URL:

• [2] Advances in the Synthesis of Heteroaromatic Hybrid Chalcones. Encyclopedia.pub. URL:

• [3] Synthesis of 4′-nitrochalcones by SiO₂–H₂SO₄ catalysed aldol condensation under solvent free conditions. ResearchGate. URL:

Sources

• 1. Exploring the Synthetic Chemistry of Phenyl-3-(5-aryl-2-furyl)- 2-propen-1-ones as Urease Inhibitors: Mechanistic Approach through Urease Inhibition, Molecular Docking and Structure–Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purification of Oily Chalcone Products by Column Chromatography

Welcome to the Technical Support Center dedicated to assisting researchers, scientists, and drug development professionals in navigating the complexities of purifying oily chalcone products via column chromatography. This guide is structured to provide practical, in-depth solutions to common challenges, moving beyond simple procedural steps to explain the underlying scientific principles. Our goal is to empower you with the expertise to not only solve immediate purification issues but also to proactively design robust and efficient separation strategies.

Troubleshooting Guide: From Oily Residues to Crystalline Solids

This section addresses the most frequent and challenging issues encountered when purifying chalcones that present as oils or persistent gums after synthesis.

Issue 1: Poor Separation of Chalcone from Starting Materials or Byproducts

Q: My initial TLC analysis shows overlapping spots for my chalcone and the unreacted starting materials (e.g., acetophenone, benzaldehyde), making baseline separation on the column seem impossible. How can I improve this?

A: This is a classic selectivity problem that can almost always be resolved by systematically optimizing your mobile phase. The key is to alter the solvent environment to exploit subtle differences in the polarity and functional groups of the compounds in your mixture.[1][2]

Underlying Principle: Solvent Selectivity

The separation in normal-phase chromatography is governed by the competition between the analyte and the mobile phase for binding sites on the stationary phase (silica gel). Changing the solvent composition alters this competition. A common and effective starting point for chalcone purification is a hexane/ethyl acetate mixture.[1][3]

Step-by-Step Troubleshooting Protocol:

• Fine-Tune Polarity:

  • If the Rf values of your spots are too high (e.g., > 0.5), your eluent is too polar. Decrease the proportion of the polar solvent (ethyl acetate).[1]

  • If the Rf values are too low (e.g., < 0.1), increase the proportion of the polar solvent.[1] An ideal Rf for the target chalcone for good separation on a column is typically between 0.2 and 0.4.[1]

• Change Solvent System for Selectivity: If adjusting the polarity of your current system doesn't provide adequate separation, you need to introduce a solvent with different interaction properties.[1] Consider these alternatives:

  • Dichloromethane/Hexane: Dichloromethane offers different selectivity compared to ethyl acetate and can sometimes resolve closely running spots.[2]

  • Toluene/Ethyl Acetate: The aromatic nature of toluene can introduce π-π interactions, which can be beneficial for separating aromatic compounds like chalcones.

  • Diethyl Ether/Hexane: Diethyl ether is another polar solvent alternative to ethyl acetate.[1]

Expert Tip: To efficiently screen for the best solvent system, run multiple TLC plates simultaneously, each in a different solvent mixture. This allows for a direct comparison of the separation.

Issue 2: My Chalcone Product Will Not Elute from the Column

Q: I've run a significant volume of my optimized mobile phase through the column, but my chalcone product is not eluting. What is preventing it from moving down the column?

A: This frustrating issue typically points to one of three culprits: a solvent system that is too nonpolar, on-column precipitation of your product, or decomposition of the chalcone on the acidic silica gel.[1]

Troubleshooting Flowchart:

Caption: Decision tree for troubleshooting non-eluting chalcones.

Detailed Explanations:

• Incorrect Solvent System: If your chalcone derivative is highly polar due to substituents like multiple hydroxyl groups, a standard hexane/ethyl acetate mixture may not be strong enough to elute it. In such cases, you may need to introduce a more polar solvent like methanol into your mobile phase.[1]

• Sample Precipitation: If your crude product is not readily soluble in the nonpolar mobile phase you are using, it can precipitate at the top of the column when loaded.[1] This effectively blocks the compound from moving down the column. The solution is to use a "dry loading" technique.

  Protocol for Dry Loading:

  • Dissolve your crude oily chalcone in a minimal amount of a volatile solvent like dichloromethane or acetone.

  • Add a small amount of silica gel (approximately 2-3 times the weight of your crude product) to this solution.

  • Evaporate the solvent completely under reduced pressure until you have a free-flowing powder.

  • Carefully add this powder to the top of your packed column.[1]

• Compound Decomposition: Standard silica gel is slightly acidic and can cause the degradation of acid-sensitive compounds.[1] Chalcones with certain functional groups may be susceptible to this. A two-dimensional TLC (2D TLC) can diagnose this problem. If decomposition is observed, consider using a less acidic stationary phase like neutral alumina or deactivated silica gel.[1]

Issue 3: The Purified Chalcone is an Oil, Not a Solid

Q: After successfully running the column and evaporating the solvent from the pure fractions, my final product is a persistent, sticky oil instead of the expected crystalline solid. How can I induce crystallization?

A: The oily nature of a purified chalcone can be due to residual impurities acting as a crystal lattice inhibitor, the intrinsic properties of the molecule, or trapped solvent.[1] Several techniques can be employed to induce crystallization.

Recommended Strategies:

• High Vacuum Drying: Ensure all residual solvents are removed by placing the oily product under a high vacuum for an extended period. Trapped solvent molecules can significantly hinder crystallization.[1]

• Trituration: This technique involves "washing" the oil with a solvent in which the chalcone is insoluble (or sparingly soluble) but the oily impurities are soluble.

  • Add a small amount of a cold, non-polar solvent like hexane or diethyl ether to your oily product.[2]

  • Stir or scratch the mixture vigorously with a spatula or glass rod. This can often cause the desired product to solidify.

  • Decant the solvent, which contains the dissolved impurities.

• Recrystallization: This is the most definitive method for obtaining a crystalline product.[3]

  • Solvent Selection: Ethanol (particularly 95%) is a widely effective solvent for recrystallizing many chalcones.[1][4]

  • Procedure:

    • Dissolve the oily residue in a minimum amount of hot ethanol.[1] Using too much solvent is a common reason for failed crystallization.[4]

    • Allow the solution to cool slowly to room temperature. Rapid cooling can lead to oiling out.[2]

    • If no crystals form, try scratching the inside of the flask with a glass rod at the air-liquid interface to create nucleation sites.[2]

    • If scratching fails, place the flask in a refrigerator or ice bath to further reduce the solubility.[1]

Data Summary for Crystallization Approaches:

Technique	Principle	Best For	Key Considerations
High Vacuum	Removal of residual solvent	Removing volatile impurities/solvents	May not be sufficient on its own.
Trituration	Differential solubility	Removing non-polar, oily impurities	Quick and effective for inducing solidification.[2]
Recrystallization	Purification based on solubility differences at varying temperatures	Achieving high purity and crystalline form	Requires careful solvent selection and slow cooling.[1][4]

Frequently Asked Questions (FAQs)

Q1: What is the ideal stationary phase for chalcone purification?

For most chalcones, silica gel (60-120 or 230-400 mesh for flash chromatography) is the standard and most effective stationary phase.[5][6] However, if your chalcone is acid-sensitive, consider using neutral alumina or deactivated silica gel.[1][2]

Q2: How do I perform a TLC analysis to optimize my column conditions?

Protocol for TLC Analysis:

• Preparation: Dissolve a small amount of your crude product in a volatile solvent (e.g., ethyl acetate).

• Spotting: Use a capillary tube to apply a small, concentrated spot of your solution onto the baseline of a silica gel TLC plate. It's also good practice to spot your starting materials as references.[1]

• Development: Place the plate in a sealed chamber containing your chosen mobile phase. Allow the solvent to travel up the plate until it is about 1 cm from the top.[1]

• Visualization: Remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp (typically 254 nm), as chalcones are UV-active.[2]

• Rf Calculation: Calculate the Retention Factor (Rf) for each spot. An ideal Rf for the target compound is between 0.2 and 0.4 for optimal column separation.[1]

Q3: Can isomerization of my chalcone occur during purification?

Yes, cis-trans isomerization can be a concern, especially for 2'-hydroxychalcones which can cyclize to the corresponding flavanone.[7][8] The acidic surface of silica gel can sometimes catalyze this isomerization.[8] To minimize this risk:

• Work at lower temperatures if possible.[9]

• Avoid prolonged exposure to the silica gel by using flash chromatography for faster elution.[6]

• If isomerization is a significant issue, consider alternative purification methods or using a less acidic stationary phase.[9]

Q4: How much silica gel should I use for my column?

A general rule of thumb for flash chromatography is a silica gel-to-crude product weight ratio of 30:1 to 50:1 for moderately difficult separations. For very difficult separations, this ratio can be increased to 100:1 or more.[10]

Workflow for Chalcone Purification:

Caption: General workflow for the purification of oily chalcones.

References

• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Optimizing Reaction Conditions for Selective cis-Chalcone Synthesis.
• BenchChem. (2025).
• BenchChem. (n.d.). Application Note: High-Performance Liquid Chromatography (HPLC)
• BenchChem. (2025).
• Synthesis and characterization of chalcone derivatives: A comparative evalu
• Bednar, R. A., & Lott, J. A. (1988).
• Synthesis, characterization and antimicrobial evaluation of a series of chalcone deriv
• BenchChem. (2025).
• Chalcone-Flavanone isomerization HPLC-Chromatograms at different times compound(5). (n.d.).
• Preparation of chalcone and its further Robinson annulation with ethyl acetoacetate. (n.d.). The Royal Society of Chemistry.
• SYNTHESIS OF CHALCONES. (n.d.). Jetir.Org.
• What can cause the formation of oil or caramel in synthesis of chalcone?. (2016).
• BenchChem. (2025).
• Synthesis and Evaluation of Chalcone Derivatives as Novel Sunscreen Agent. (n.d.). MDPI.
• Direct synthesis, characterization, in vitro and in silico studies of simple chalcones as potential antimicrobial and antileishmanial agents. (2024). The Royal Society.
• Thin-layer chromatography of isomeric pairs of chalkones and flavanones. (n.d.).
• Diastereomeric Separation of a Novel Chalcone Deriv
• How to recrystallize an oily compound after column chromatography ?. (2022).
• Can anyone suggest to me some mobile phase to separate flavanones
• Chrom Tech, Inc. (2024).
• University of Rochester Department of Chemistry. (n.d.).
• How to optimize your mobile phase to improve selectivity and resolution in chrom
• Synthesis Chalones and Their Isomerization into Flavanones and Azaflavanones. (n.d.). PMC.
• Waters. (n.d.).
• MIT OpenCourseWare. (n.d.). 8.
• Simultaneous optimization of mobile phase composition, column nature and length to analyse complex samples using serially coupled columns. (2013). PubMed.
• How to choose a stationary phase, optimize selectivity and get better resolution in chrom
• Chalcones—Features, Identification Techniques, Attributes, and Applic
• Can anyone give advice to purify synthesized chalcone from 5-bromo-2-hydroxyacetophenone and veratraldehyde?. (2017).
• How can I purify chalcone after synthesis from acetophenone?. (2015).
• Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure. (2023). PMC.
• Thermo Fisher Scientific. (n.d.). Column troubleshooting guide - Reversed phase.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jetir.org [jetir.org]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. ocw.mit.edu [ocw.mit.edu]

Technical Support Center: Water Management in Aldol Condensations

Status: Operational Ticket ID: ALD-H2O-REM Subject: Troubleshooting & Optimization of Dehydration Steps in Aldol Condensations Assigned Specialist: Senior Application Scientist[1]

The Thermodynamic Challenge

Why is my reaction stalling? The Aldol Condensation is a reversible equilibrium. The initial addition forms a

-hydroxy ketone (aldol), which subsequently undergoes dehydration to form the -unsaturated carbonyl product. This dehydration step is often the bottleneck.[1]

According to Le Chatelier’s Principle , the accumulation of water (a byproduct) drives the equilibrium backward toward the starting materials or the intermediate aldol.[2] To achieve high conversion, you must actively remove water from the reaction matrix to drive the equilibrium forward (

).[3]

Method Selection Logic

Before proceeding, determine the optimal water removal strategy based on your reaction scale and substrate sensitivity.[2]

Figure 1: Decision matrix for selecting the appropriate water removal technique based on scale and volatility.

Module A: Azeotropic Distillation (Dean-Stark Protocol)

Best for: Large scale, robust substrates, high-boiling solvents.[1]

The Dean-Stark apparatus allows for the continuous removal of water by co-distilling it with an immiscible solvent (the entrainer).[2] The solvent returns to the flask while water is trapped.[4]

Critical Solvent Selection

Do not default to Benzene (carcinogenic).[1] Toluene is the standard, but alternatives exist for specific boiling point requirements.

Solvent	Boiling Point (°C)	Azeotrope BP w/ H₂O (°C)	% H₂O in Azeotrope	Application Note
Benzene	80.1	69.4	8.9%	Avoid. High toxicity.[1] Historical use only.
Toluene	110.6	85.0	20.2%	Standard. Good for most thermally stable aldols.[1]
Xylenes	138-144	~92-95	~35-40%	High Temp. Use for difficult dehydrations.[1]
Cyclohexane	80.7	69.5	8.5%	Mild. Lower BP option for sensitive substrates.[1]
2-MeTHF	80.2	71.0	10.6%	Green. Eco-friendly alternative to Benzene/THF.[1]

Troubleshooting the Dean-Stark

Issue: "The trap is full of solvent, but no water layer is forming."

• Cause 1 (Solubility): If you are using a polar cosolvent (e.g., Ethanol) in the reaction, it may be carrying the water into the organic phase of the trap, preventing phase separation.

  • Fix: Wash the trap with brine or switch to a strictly non-polar solvent system.

• Cause 2 (Lag Time): The system must reach the azeotropic boiling point, which is lower than the pure solvent.

  • Fix: Insulate the vertical arm (Vigreux column) with aluminum foil to prevent premature condensation before the trap.

Issue: "My product is polymerizing."

• Cause: Prolonged heating at Toluene reflux (110°C) is too harsh for some

  -unsaturated ketones.[1]

• Fix: Switch to Cyclohexane or 2-MeTHF to lower the bath temperature by ~30°C while maintaining azeotropic removal.[1]

Module B: Adsorptive Scavenging (Molecular Sieves)

Best for: Small scale, lower temperatures, or when azeotropic distillation is impractical.[1]

The 3A vs. 4A Trap

A common error in Aldol chemistry is using the wrong pore size.

• Use 3A Sieves: When using small alcohols (Methanol/Ethanol) as solvents or reagents.[1] 3A sieves (

  ) adsorb water ( ) but exclude Methanol ( ) and Ethanol.[1]

• Use 4A Sieves: General purpose for non-alcoholic solvents (DCM, THF).[1] Warning: 4A sieves will adsorb Methanol and Ethanol, removing your solvent/reactant and stalling the reaction.

Protocol: Activated Sieve Soxhlet

For maximum efficiency without mechanical attrition (dust) in your reaction:

• Place activated 3A/4A pellets (not powder) in a Soxhlet extractor or a pressure-equalizing dropping funnel modified with a glass frit.

• Reflux the solvent through the bed of sieves.

• This returns dry solvent to the flask without the physical abrasion of stirring sieves in the reaction mixture.

Module C: Kinetic Bypass (Mukaiyama Aldol)

Best for: "Impossible" thermodynamic cases where equilibrium favors the starting material strongly.[1]

If thermodynamic water removal fails, switch to a Kinetic Control strategy using the Mukaiyama Aldol reaction. This method bypasses the dehydration equilibrium entirely by using a silyl enol ether and a Lewis Acid (

or ).

Mechanism:

• The enolate is pre-formed and trapped as a silyl enol ether (irreversible).[1]

• The Lewis Acid activates the aldehyde electrophile.[1][5]

• C-C bond formation occurs irreversibly.[1]

Note: While traditionally water-sensitive, modern variants using Lanthanide Triflates (

) can actually proceed in aqueous media, turning the water problem into a solvent solution [1].

Troubleshooting & FAQ Matrix

Figure 2: Rapid troubleshooting logic for common failure modes.

Q: Can I use Magnesium Sulfate (

) directly in the flask? A: Yes, but with caveats. is a slightly acidic drying agent.[1] It is effective for simple ketones but can be messy to filter out from viscous reaction mixtures.[1] For acid-sensitive aldol products, use Sodium Sulfate ( ) or 3A Molecular Sieves instead.[1]

Q: Is there a "Green" solvent-free method? A: Yes. Grinding techniques (mechanochemistry) often drive the reaction to completion by precipitating the product, which effectively removes it from the equilibrium phase. Alternatively, running the reaction "neat" (no solvent) and applying vacuum can pull off water if the reagents have high boiling points [2].

Q: My Dean-Stark trap is flooding. Why? A: This is usually due to "flooding" the condenser.[1] Reduce the heat source temperature.[1] The boil-up rate should be just enough to maintain a steady drip from the condenser, not a torrent. Also, ensure the return arm is not blocked by solidified product.

References

• Mukaiyama Aldol Reactions in Aqueous Media. Source: National Institutes of Health (PMC) Link:[Link]

• Solvent-Free Aldol Condensation. Source: American Chemical Society (ACS) Sustainable Chemistry Link:[1][Link]

• Azeotropic Data for Binary Mixtures. Source: CRC Handbook of Chemistry and Physics / Wikipedia Data Compilation Link:[Link]

• Molecular Sieves: 3A vs 4A Selectivity. Source: ResearchGate / Chemical Engineering Data Link:[1][Link]

Sources

• 1. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. youtube.com [youtube.com]
• 5. mdpi.com [mdpi.com]

Troubleshooting Guide: Low Melting Point of Synthesized Chalcone

Anomalously low melting points in synthesized chalcones are a frequent and vexing issue in synthetic chemistry, often signaling underlying problems with the reaction or purification process. This guide provides a structured, in-depth approach to troubleshooting this specific problem, designed for researchers and drug development professionals.

Introduction: The Significance of a Sharp Melting Point

In organic synthesis, the melting point of a crystalline solid is a critical physical constant used to assess its purity. A pure compound typically exhibits a sharp melting point, melting over a narrow range of 1-2°C. Conversely, a broad melting range or a melting point lower than the literature value strongly suggests the presence of impurities. This guide will walk you through a systematic process to diagnose and resolve the issue of a low melting point in your synthesized chalcone.

This guide is structured in a question-and-answer format to directly address the challenges you might be facing.

Question 1: My synthesized chalcone has a low and broad melting point. What are the most likely causes?

A low and broad melting point is a classic sign of an impure sample. The impurities act as a solute, causing a depression in the freezing point (and melting point) of the bulk material. The most common culprits in chalcone synthesis are:

• Unreacted Starting Materials: Residual acetophenone or benzaldehyde derivatives are common impurities.

• Side-Products: Self-condensation of the ketone or other side reactions can generate unwanted byproducts.

• Residual Solvent: Trapped solvent molecules from the reaction or purification steps can significantly lower the melting point.

• Inorganic Salts: Salts from the catalyst (e.g., NaOH, KOH) or workup procedures may not have been completely removed.

Question 2: How can I systematically identify the source of the impurity?

A multi-pronged analytical approach is the most effective way to identify the contaminants.

Step 1: Re-evaluate the Reaction Conditions

The Claisen-Schmidt condensation, the most common method for chalcone synthesis, is sensitive to several factors. An imbalance can lead to incomplete reactions or the formation of byproducts.

• Stoichiometry: Was there an excess of one of the starting materials? An equimolar ratio or a slight excess of the aldehyde is typically used.

• Reaction Time and Temperature: Incomplete reactions are common if the reaction time is too short or the temperature is too low. Conversely, high temperatures can promote side reactions.

Step 2: Utilize Spectroscopic and Chromatographic Techniques

• Thin-Layer Chromatography (TLC): This is the first and simplest step. A pure compound should ideally show a single spot. Multiple spots indicate the presence of impurities. Run a TLC with your product and co-spot it with the starting materials to see if they are present.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is one of the most powerful tools for identifying impurities. Look for peaks that do not correspond to your target chalcone. The presence of sharp singlets in the aliphatic region could indicate residual solvent (e.g., acetone, ethyl acetate).

• Infrared (IR) Spectroscopy: While less definitive for minor impurities, IR can reveal the presence of unexpected functional groups. For instance, a broad peak around 3200-3500 cm⁻¹ could suggest the presence of water or an alcohol byproduct.

Question 3: What are the most effective methods for purifying my chalcone?

Once you have an idea of the potential impurities, you can select the most appropriate purification method.

Method 1: Recrystallization

Recrystallization is the most common and often the most effective method for purifying solid organic compounds. The key is selecting the right solvent system.

Table 1: Common Solvents for Chalcone Recrystallization

Solvent	Polarity	Boiling Point (°C)	Notes
Ethanol	Polar	78	A good starting point for many chalcones.
Methanol	Polar	65	Similar to ethanol, but some chalcones may be too soluble.
Ethyl Acetate	Mid-polar	77	Often used in a solvent system with a non-polar solvent like hexane.
Hexane/Heptane	Non-polar	69 / 98	Good for precipitating chalcones from more polar solvents.

Experimental Protocol: Step-by-Step Recrystallization

• Solvent Selection: Test the solubility of a small amount of your crude chalcone in various solvents. A good recrystallization solvent will dissolve the compound when hot but not when cold.

• Dissolution: In an Erlenmeyer flask, add the minimum amount of the chosen hot solvent to your crude product to completely dissolve it.

• Hot Filtration (if necessary): If there are insoluble impurities (like dust or inorganic salts), perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the crystals thoroughly in a vacuum oven to remove all traces of solvent. Residual solvent is a very common cause of a depressed melting point.

Method 2: Column Chromatography

If recrystallization fails to yield a pure product, column chromatography is the next logical step. It is particularly useful for separating compounds with similar polarities.

• Stationary Phase: Silica gel is the most common choice for chalcones.

• Mobile Phase (Eluent): A mixture of a non-polar solvent (like hexane or petroleum ether) and a slightly more polar solvent (like ethyl acetate) is typically used. The optimal ratio is determined by TLC analysis.

Question 4: I've purified my chalcone, but the melting point is still low. What else could be the issue?

If you are confident in the purity of your compound based on spectroscopic data, the issue might be polymorphism .

• Polymorphism: This is the ability of a solid material to exist in more than one form or crystal structure. Polymorphs of the same compound can have different physical properties, including different melting points. It's possible that you have synthesized a different, lower-melting polymorph than the one reported in the literature.

To investigate this, you can use techniques like Differential Scanning Calorimetry (DSC) or X-ray crystallography.

Visualizing the Troubleshooting Workflow

The following diagram illustrates the logical flow of the troubleshooting process described above.

Caption: Troubleshooting workflow for a low melting point chalcone.

Visualizing the Claisen-Schmidt Condensation

The following diagram illustrates the basic reaction pathway for chalcone synthesis.

Caption: General reaction scheme for Claisen-Schmidt condensation.

Frequently Asked Questions (FAQs)

Q: Can I use a melting point apparatus that heats very quickly? A: It is not recommended. A fast heating rate can lead to an artificially wide melting range and an inaccurate reading. A heating rate of 1-2°C per minute is standard for accurate melting point determination.

Q: My chalcone is an oil, not a solid. What does this mean? A: While most simple chalcones are crystalline solids at room temperature, some with specific substitution patterns or the presence of significant impurities may be oils or low-melting solids. First, ensure your purification is thorough. If spectroscopic data confirms the structure and purity, it's possible your specific chalcone derivative is indeed an oil at room temperature.

Q: I see two distinct melting points when I measure. What could be the cause? A: This could be due to the presence of a eutectic mixture of impurities or, more rarely, a polymorphic transition before melting. It warrants further investigation into the purity of your sample.

References

• Claisen-Schmidt Condensation: Comprehensive overview of the reaction mechanism and conditions. (Source: Organic Chemistry Portal) [Link]

• Melting Point Theory: Explanation of melting point depression and its use in purity assessment. (Source: LibreTexts Chemistry) [Link]

• Column Chromatography: Principles and methodology of column chromatography for compound separation. (Source: LibreTexts Chemistry) [Link]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Spectral Analysis of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one

Authored by Dr. Evelyn Reed, Senior Application Scientist

Welcome to a detailed guide on the proton nuclear magnetic resonance (¹H NMR) chemical shifts of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one. This document is intended for researchers, scientists, and professionals in drug development who are working with chalcone derivatives and require a robust understanding of their spectral characteristics. We will delve into the expected chemical shifts, the underlying principles governing these values, and a comparative analysis with structurally similar compounds.

Introduction: The Structural Significance of a Furan-Containing Chalcone

1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one is a chalcone derivative characterized by an α,β-unsaturated ketone system linking a 4-ethoxyphenyl group and a 2-furyl group. The unique electronic properties of the furan ring, combined with the electron-donating ethoxy group, create a distinct electronic environment that is reflected in its ¹H NMR spectrum. Understanding these spectral nuances is paramount for confirming synthesis, assessing purity, and elucidating structure-activity relationships in medicinal chemistry research.

The interpretation of the ¹H NMR spectrum of this molecule relies on fundamental principles, including the effects of electronegativity, magnetic anisotropy, and spin-spin coupling. The extended conjugation across the molecule, from the furan ring through the enone system to the ethoxyphenyl ring, significantly influences the chemical shifts of the vinylic and aromatic protons.

Predicted ¹H NMR Chemical Shifts and Structural Rationale

The ¹H NMR spectrum of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one is predicted to exhibit distinct signals corresponding to the ethoxy protons, the aromatic protons of the phenyl and furan rings, and the vinylic protons of the enone bridge. The expected chemical shifts are presented in Table 1, followed by a detailed rationale for these predictions.

Table 1: Predicted ¹H NMR Chemical Shifts for 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one in CDCl₃

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-α (vinylic)	7.4 - 7.6	Doublet (d)	~15.5
H-β (vinylic)	7.7 - 7.9	Doublet (d)	~15.5
H-2', H-6' (phenyl)	7.9 - 8.1	Doublet (d)	~8.8
H-3', H-5' (phenyl)	6.9 - 7.1	Doublet (d)	~8.8
H-5'' (furyl)	7.5 - 7.7	Doublet (d)	~1.8
H-3'' (furyl)	6.7 - 6.9	Doublet (d)	~3.4
H-4'' (furyl)	6.5 - 6.7	Doublet of doublets (dd)	~3.4, ~1.8
-OCH₂CH₃ (methylene)	4.0 - 4.2	Quartet (q)	~7.0
-OCH₂CH₃ (methyl)	1.4 - 1.6	Triplet (t)	~7.0

The Enone Bridge: H-α and H-β

The vinylic protons, H-α and H-β, are expected to appear as doublets with a large coupling constant (J ≈ 15.5 Hz), which is characteristic of a trans configuration. H-β is deshielded relative to H-α due to its proximity to the electron-withdrawing carbonyl group and the anisotropic effect of the furan ring. The extended conjugation of the system further deshields these protons, pushing their chemical shifts downfield.

The 4-Ethoxyphenyl Ring

The protons on the 4-ethoxyphenyl ring are expected to appear as two distinct doublets, characteristic of a 1,4-disubstituted benzene ring.

• H-2' and H-6' : These protons are ortho to the carbonyl group and are therefore significantly deshielded due to the carbonyl's electron-withdrawing nature and magnetic anisotropy.

• H-3' and H-5' : These protons are ortho to the electron-donating ethoxy group, which shields them, causing an upfield shift compared to unsubstituted benzene.

The ethoxy group itself will present as a quartet for the methylene (-OCH₂-) protons and a triplet for the methyl (-CH₃) protons, a classic ethyl spin system.

The 2-Furyl Ring

The furan ring protons exhibit a characteristic splitting pattern.

• H-5'' : This proton is adjacent to the ring oxygen and is typically the most deshielded of the furan protons.

• H-3'' and H-4'' : These protons show characteristic coupling to each other and to H-5''. The coupling constants are smaller than those observed for aromatic protons in a benzene ring.

Comparative Analysis with Structurally Related Analogs

To provide context for the predicted chemical shifts, we can compare them to experimentally determined values for similar chalcone structures. For instance, the ¹H NMR spectrum of 1-(4-methoxyphenyl)-3-(2-furyl)prop-2-en-1-one would be expected to show similar chemical shifts for the furan and enone protons, with the main difference being the signal for the methoxy group (a singlet around 3.8 ppm) instead of the ethoxy group's quartet and triplet.

Similarly, replacing the furan ring with a phenyl ring would lead to more complex multiplets in the aromatic region and would likely shift the H-β proton slightly due to the different electronic and anisotropic effects of the phenyl ring compared to the furan ring.

Experimental Protocol for ¹H NMR Sample Preparation and Data Acquisition

The following protocol outlines the steps for obtaining a high-resolution ¹H NMR spectrum of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one.

Workflow for ¹H NMR Analysis

Caption: Workflow for ¹H NMR sample preparation, data acquisition, and processing.

Conclusion

The ¹H NMR spectrum of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one provides a wealth of structural information. By carefully analyzing the chemical shifts, multiplicities, and coupling constants, researchers can confirm the identity and purity of their synthesized compound. The predictions and comparative analysis presented in this guide serve as a valuable tool for interpreting experimental data and for understanding the electronic and structural features of this and related chalcone derivatives.

References

• Title: A review on the synthesis of chalcone and its biological activities Source: ResearchGate URL: [Link]

• Title: Synthesis, characterization and biological evaluation of some novel chalcone derivatives Source: ResearchGate URL: [Link]

A Comparative Guide to the Carbonyl Stretch Frequency in Furan Chalcones for Advanced Drug Development

For researchers, scientists, and professionals in the dynamic field of drug development, a nuanced understanding of molecular spectroscopy is not just academic—it is a cornerstone of rational drug design and quality control. Among the myriad of spectroscopic techniques, Infrared (IR) spectroscopy provides a rapid and powerful method for functional group identification and the elucidation of subtle electronic effects within a molecule. This guide offers an in-depth comparative analysis of the carbonyl (C=O) stretching frequency in furan chalcones, a class of compounds with significant therapeutic potential. We will explore the underlying principles governing this characteristic vibrational mode, present and compare experimental data with other chalcone analogues, and provide validated experimental protocols.

The Significance of the Carbonyl Stretch in Furan Chalcones

Chalcones, characterized by an open-chain flavonoid structure with two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system, are precursors in the biosynthesis of a wide array of flavonoids and isoflavonoids.[1] Their versatile biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, make them a focal point of medicinal chemistry.[2] The furan-containing chalcones, in particular, have garnered interest due to the unique electronic properties of the furan ring, which can modulate the biological activity of the entire molecule.[2][3]

The carbonyl group is a potent chromophore in the IR spectrum, and its stretching vibration, denoted as ν(C=O), gives rise to a strong absorption band. The position of this band is exquisitely sensitive to the local electronic and steric environment.[4] For furan chalcones, the frequency of the C=O stretch provides a window into the electronic interplay between the furan ring, the phenyl ring, and the enone system.

Theoretical Underpinnings: Electronic and Steric Effects on the Carbonyl Stretch

The position of the ν(C=O) band in the IR spectrum is governed by Hooke's Law, where the vibrational frequency is proportional to the square root of the force constant of the bond. In simpler terms, a stronger, stiffer bond will vibrate at a higher frequency (higher wavenumber). The strength of the C=O bond in furan chalcones is primarily influenced by a combination of inductive and resonance effects, as well as steric factors.

Resonance Effects: The delocalization of π-electrons across the chalcone backbone significantly impacts the C=O bond order. The furan ring, being an electron-rich heterocycle, can donate electron density into the conjugated system. This electron donation, through resonance, reduces the double-bond character of the carbonyl group, leading to a weaker bond and a lower stretching frequency compared to a non-conjugated ketone.

Inductive Effects: The oxygen atom in the furan ring is more electronegative than carbon, leading to an inductive withdrawal of electron density from the ring. However, in the context of the overall electronic effect on the carbonyl group, the resonance-donating effect of the furan ring is generally considered to be more dominant.

Substituent Effects: The electronic nature of substituents on both the furan and the phenyl rings can further modulate the C=O stretching frequency. Electron-donating groups (EDGs) like methoxy (-OCH₃) or amino (-NH₂) will further increase electron density in the conjugated system, weakening the C=O bond and causing a bathochromic shift (to lower wavenumbers). Conversely, electron-withdrawing groups (EWGs) such as nitro (-NO₂) or halogens will decrease electron density, strengthening the C=O bond and resulting in a hypsochromic shift (to higher wavenumbers).

The interplay of these effects is visually represented in the following diagram:

Caption: Logical flow of substituent effects on the carbonyl stretching frequency in furan chalcones.

Comparative Analysis of Carbonyl Stretching Frequencies

The following table summarizes experimentally observed carbonyl stretching frequencies for a series of furan chalcones and related analogues. This data allows for a direct comparison of the electronic influence of the furan ring and various substituents.

Chalcone Derivative	Heterocyclic/Aryl Ring	Substituent on Phenyl Ring	ν(C=O) (cm⁻¹)	Reference(s)
(E)-1-(4-methoxyphenyl)-3-(furan-2-yl)prop-2-en-1-one	Furan	4-OCH₃	~1653	[5]
(E)-1-(phenyl)-3-(furan-2-yl)prop-2-en-1-one	Furan	-H	~1658	[6]
(E)-1-(4-nitrophenyl)-3-(furan-2-yl)prop-2-en-1-one	Furan	4-NO₂	~1660	[5]
(E)-1-(4-((5-(trifluoromethyl)furan-2-yl)methoxy)-3-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one	Furan	4-OCH₃	1653	[5]
(E)-1-(4-((5-(trifluoromethyl)furan-2-yl)methoxy)-3-methoxyphenyl)-3-(2,4-dimethoxyphenyl)prop-2-en-1-one	Furan	2,4-(OCH₃)₂	1651	[5]
(E)-1-(4-((5-(trifluoromethyl)furan-2-yl)methoxy)-3-methoxyphenyl)-3-(2-nitrophenyl)prop-2-en-1-one	Furan	2-NO₂	1655	[5]
General Chalcone Range	Phenyl/Heterocyclic	Various	1625-1650	[7]
1-(4-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one	Phenyl	4-CH₃	1647	[6]

Analysis of the Data:

The data clearly illustrates the principles discussed earlier. The presence of electron-donating groups like methoxy (-OCH₃) generally leads to lower carbonyl stretching frequencies (e.g., 1651-1653 cm⁻¹), while electron-withdrawing groups like nitro (-NO₂) result in higher frequencies (e.g., 1655-1660 cm⁻¹).

When comparing furan chalcones to their phenyl analogues, the furan ring's electron-donating nature through resonance tends to place the ν(C=O) at a slightly lower frequency than a simple phenyl ring with no strong donating or withdrawing groups, although this can be influenced by other substituents. The general range for chalcones is cited as 1625-1650 cm⁻¹, and the furan chalcones in the table fall within or slightly above this range, indicating the nuanced electronic balance.[7]

Experimental Protocols

To ensure the reproducibility and accuracy of IR spectroscopic data, standardized experimental procedures are paramount. The following protocols for the synthesis of a representative furan chalcone and the acquisition of its IR spectrum are provided as a self-validating system.

Synthesis of (E)-1-phenyl-3-(furan-2-yl)prop-2-en-1-one (A Representative Furan Chalcone)

This synthesis is based on the Claisen-Schmidt condensation reaction.[8]

Materials:

• 2-Furaldehyde

• Acetophenone

• Ethanol

• 10% Sodium Hydroxide (NaOH) solution

• Deionized water

• Magnetic stirrer and stir bar

• Beaker and Erlenmeyer flask

• Büchner funnel and filter paper

Procedure:

• In a 100 mL Erlenmeyer flask, dissolve acetophenone (1.20 g, 10 mmol) in 20 mL of ethanol.

• To this solution, add 2-furaldehyde (0.96 g, 10 mmol).

• While stirring the mixture at room temperature, slowly add 10 mL of a 10% aqueous NaOH solution dropwise over 15 minutes.

• Continue stirring the reaction mixture for 2-3 hours at room temperature. The formation of a yellow precipitate indicates the progress of the reaction.

• After the stirring period, cool the mixture in an ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the precipitate with cold deionized water until the washings are neutral to litmus paper.

• Recrystallize the crude product from ethanol to obtain pure (E)-1-phenyl-3-(furan-2-yl)prop-2-en-1-one as yellow crystals.

• Dry the purified product in a desiccator.

Acquisition of the IR Spectrum using the KBr Pellet Method

The KBr pellet method is a common and reliable technique for obtaining high-quality IR spectra of solid samples.[9]

Materials:

• Synthesized furan chalcone

• Spectroscopic grade Potassium Bromide (KBr), oven-dried

• Agate mortar and pestle

• Pellet press die set

• Hydraulic press

• FT-IR spectrometer

Procedure:

• Sample Preparation:

  • Place approximately 1-2 mg of the synthesized furan chalcone into a clean agate mortar.

  • Add approximately 100-200 mg of oven-dried KBr to the mortar.

  • Gently grind the mixture with the pestle for several minutes until a fine, homogeneous powder is obtained. The particle size should be minimized to reduce scattering of the IR radiation.[10]

• Pellet Formation:

  • Transfer the powdered mixture into the sleeve of a clean and dry pellet press die.

  • Level the surface of the powder gently with a spatula.

  • Assemble the die and place it in a hydraulic press.

  • Apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent pellet.[11]

• Spectral Acquisition:

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FT-IR spectrometer.

  • Collect a background spectrum of the empty sample compartment to account for atmospheric CO₂ and water vapor.

  • Acquire the IR spectrum of the sample, typically over the range of 4000-400 cm⁻¹.

  • Process the spectrum by performing a background subtraction.

The following diagram illustrates the experimental workflow:

Caption: Experimental workflow for the synthesis and IR spectroscopic analysis of a furan chalcone.

Conclusion

The carbonyl stretching frequency of furan chalcones serves as a sensitive probe of their electronic structure. By understanding the interplay of resonance, inductive, and substituent effects, researchers can glean valuable insights into the properties of these therapeutically important molecules. The comparative data presented herein demonstrates the predictable nature of these effects, allowing for the rational design of novel furan chalcone derivatives with tailored electronic and, potentially, biological properties. Adherence to standardized experimental protocols is crucial for obtaining high-quality, reproducible data, which is the bedrock of sound scientific research and drug development.

References

• Campopiano, A., et al. (2015).

• Shimadzu. (n.d.). KBr Pellet Method. Retrieved from [Link]

• Chemistry Analytical Lab. (n.d.).

• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis, Characterization and Antibacterial Evaluation of Chalcones Carrying Aryl Furan Moiety. Retrieved from [Link]

• Pellet Press Die Sets. (n.d.). Making KBr Pellets for FTIR: Step by Step Guide. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis, characterisation and antibacterial evaluation of chalcone derivatives linked with 2-trifluoromethyl furan. Retrieved from [Link]

• Bentham Science Publisher. (2024, January 22). Synthesis, Characterization, and Optimization of Novel Furan-ring Fused Chalcones via Radical Cyclization of α,β-Unsaturated Ketones and Cyclic Ketone. Retrieved from [Link]

• International Journal of Trend in Scientific Research and Development. (2018, January 3). Synthesis and Characterization of Chalcone and their Fe(III) metal complexes. Retrieved from [Link]

• Taipei Medical University. (2012, September 1). Synthesis and biological evaluation of naphthalene, furan and pyrrole based chalcones as cytotoxic and antimicrobial agents. Retrieved from [Link]

• PubMed. (2018, May 15). The substitution effect of heterocyclic rings to tune the optical and nonlinear optical properties of hybrid chalcones: A comparative study. Retrieved from [Link]

• Scientific Research Publishing. (2019, October 16). Computational Analysis of a Series of Chlorinated Chalcone Derivatives. Retrieved from [Link]

• MDPI. (2020, July 8). Structural, Vibrational and Electrochemical Analysis and Antibacterial Potential of Isomeric Chalcones Derived from Natural Acetophenone. Retrieved from [Link]

• ThaiScience. (n.d.). Scale Factors for Carbonyl Vibrational Frequencies: A Study of Partial Hessian Approximation. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). 160-173 Review Article Chalcone and their Heterocyclic Analogue. Retrieved from [Link]

• International Journal of Research in Engineering and Science. (n.d.). Synthesis of New Heterocyclic Polymers from Chalcone. Retrieved from [Link]

• ResearchGate. (n.d.). Crystal structure, FT-Raman and FTIR spectra and DFT calculations of chalcone (2E)-1-(4-aminophenyl)-3-(furan-2-yl)prop-2-en-1-one monohydrate. Retrieved from [Link]

• ACS Publications. (n.d.). Substituent effects on the carbonyl stretching frequency of chalcones. Retrieved from [Link]

• ResearchGate. (n.d.). Computational IR spectrum of Furan. Retrieved from [Link]

• Institute of Metal Physics. (n.d.). Comparative Poly2-Formyl (Pyrrole, Furan, & Thiophene): Synthesis, Characterization and Particle Size. Retrieved from [Link]

• Oriental Journal of Chemistry. (n.d.). Synthesis and Spectral Analysis of Heterocyclic Compounds Derived from Chalcone Derivatives. Retrieved from [Link]

• SlidePlayer. (n.d.). Five-membered Heterocycles Pyrrole, Furan and Thiophene. Retrieved from [Link]

• International Journal of Research in Pharmacy and Chemistry. (n.d.). COMPUTATIONAL STUDIES ON STRUCTURE AND VIBRATIONAL SPECTRA OF O-CHLOROPHENOL AND TETRAHYDROFURAN. Retrieved from [Link]

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Navigating the Structural Landscape of Chalcones: A Comparative Guide to 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, chalcones represent a privileged scaffold, a foundational structure from which a multitude of biologically active compounds are derived. Their deceptively simple 1,3-diaryl-2-propen-1-one framework allows for extensive functionalization, leading to a broad spectrum of pharmacological activities. A deep understanding of their three-dimensional structure at the atomic level, primarily elucidated through single-crystal X-ray diffraction, is paramount for rational drug design and structure-activity relationship (SAR) studies. This guide focuses on the structural characterization of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one, a chalcone of significant interest.

As of the latest literature review, a definitive single-crystal X-ray diffraction study for 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one has not been published. This absence of empirical data necessitates a comparative approach, leveraging the crystallographic data of structurally similar compounds to infer its likely molecular conformation and packing motifs. This guide will therefore present a detailed comparison with close structural analogs, providing valuable insights for researchers working with this and related chalcones.

The Comparative Cohort: Structurally Related Chalcones

To construct a predictive structural model for our target compound, we have selected a series of analogs for which high-quality X-ray diffraction data is available. The selection was based on the presence of either the 1-(4-ethoxyphenyl) moiety or the 3-(2-furyl) moiety, allowing for a systematic evaluation of the structural contributions of each component.

Our primary comparators are:

• Analog 1: (2E)-1-(4-ethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one - Shares the ethoxy-substituted phenyl ring, providing insight into the conformational preferences of this group.

• Analog 2: (E)-3-(Furan-2-yl)-1-(4-methoxyphenyl)prop-2-en-1-one - Features the furan ring, allowing for an assessment of its influence on the crystal packing, with a closely related methoxy substituent.

• Analog 3: (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-one - A simpler analog with the core furan and phenyl groups, serving as a baseline for understanding the impact of substituents.

• Analog 4: 1-(4-ethoxyphenyl)-3-(4-methylphenyl) prop-2-en-1-one - Provides another example of a substituted phenyl ring paired with the ethoxyphenyl group.

Comparative Crystallographic Data

The following table summarizes the key crystallographic parameters for our selected analog compounds. This data forms the basis of our comparative analysis.

Parameter	Analog 1: (2E)-1-(4-ethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one[1][2]	Analog 2: (E)-3-(Furan-2-yl)-1-(4-methoxyphenyl)prop-2-en-1-one[3]	Analog 3: (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-one[4]	Analog 4: 1-(4-ethoxyphenyl)-3-(4-methylphenyl) prop-2-en-1-one[5]
Formula	C17H15FO2	C14H12O3	C13H10O2	C18H18O2
Crystal System	Orthorhombic	Monoclinic	Monoclinic	Monoclinic
Space Group	Pca2₁	P2₁/c	P2₁/c	P2₁/c
a (Å)	23.331(3)	7.1583(3)	11.231(3)	5.884(3)
b (Å)	7.4200(10)	19.1516(8)	5.8610(15)	17.472(1)
c (Å)	7.8687(11)	8.4293(3)	16.037(4)	14.375(8)
β (˚)	90	94.357(4)	108.01(3)	99.268(10)
V (ų)	1360.7(3)	1152.26(8)	1002.1(4)	1459.1(1)
Z	4	4	4	4
Dihedral Angle (Ring-Ring)	-	8.56(5)°	24.07(7)°	-

Structural Analysis and Inferences for the Target Compound

The planarity of the chalcone backbone is a key determinant of its electronic and biological properties. In our analog set, we observe near-planarity in most cases. For instance, in Analog 1, the torsion angle between the 4-fluorophenyl ring and the alkene is a mere -1.2(4)°, and between the 4-ethoxyphenyl ring and the propenone unit is 1.2(3)°[1][2]. However, a more significant torsion of 12.0(4)° is noted within the propenone unit itself, indicating a slight deviation from perfect planarity[1][2].

The replacement of the 4-fluorophenyl ring with a 2-furyl group, as in our target compound, is likely to have a pronounced effect on the overall molecular conformation. The furan ring is less sterically demanding than a phenyl ring, but its heteroatom introduces different electronic properties and potential for hydrogen bonding. In Analog 2, the dihedral angle between the furan and the 4-methoxyphenyl ring is a relatively small 8.56(5)°[3]. In contrast, the unsubstituted phenyl-furan chalcone (Analog 3) exhibits a much larger dihedral angle of 24.07(7)°, suggesting that the electronic nature of the substituent on the phenyl ring plays a significant role in the overall planarity[4]. Given the electron-donating nature of the ethoxy group, it is plausible that the dihedral angle in 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one would be closer to that of Analog 2.

The crystal packing of these chalcones is typically governed by a combination of weak intermolecular interactions. In Analog 1, the packing is stabilized by C-H···O/F hydrogen bonds, π-π stacking, and H-π interactions[1][2]. Similarly, Analog 2 exhibits C-H···π and π-π interactions[3]. For our target molecule, we can anticipate a similar array of interactions. The furan oxygen and the carbonyl oxygen are both potential hydrogen bond acceptors, while the aromatic rings are available for π-π stacking. The ethoxy group can also participate in weak C-H···O interactions.

Figure 1: A diagram illustrating the general chalcone scaffold and the specific substitutions for the target compound and its structural analogs.

Experimental Protocol: Synthesis of Chalcones via Claisen-Schmidt Condensation

The synthesis of chalcones is typically achieved through a Claisen-Schmidt condensation, a reliable and high-yielding reaction. The following is a representative protocol based on the synthesis of Analog 1[1].

Materials:

• 4-Ethoxyacetophenone (1 equivalent)

• 2-Furaldehyde (1 equivalent)

• 95% Ethanol

• Aqueous Sodium Hydroxide (e.g., 15 mM)

• Dichloromethane

• Hexane

• Distilled water

Procedure:

• In a round-bottom flask, dissolve 4-ethoxyacetophenone and 2-furaldehyde in 95% ethanol.

• To this stirred solution, add the aqueous sodium hydroxide solution dropwise at room temperature.

• Continue stirring at room temperature for approximately 45-60 minutes. The progress of the reaction can be monitored by thin-layer chromatography.

• Upon completion, add cold distilled water to the reaction mixture to precipitate the crude product.

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration and wash with cold distilled water.

• Purify the crude chalcone by recrystallization from a suitable solvent system, such as dichloromethane/hexane, to yield the final product.

Conclusion

While the definitive crystal structure of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one remains to be determined, a comparative analysis of its close structural analogs provides a robust framework for predicting its molecular and supramolecular characteristics. We anticipate a nearly planar conformation with a potential for rich intermolecular interactions, including hydrogen bonding and π-π stacking. The synthesis of this and related chalcones is readily achievable through the Claisen-Schmidt condensation. This guide serves as a valuable resource for researchers, offering a scientifically grounded starting point for further computational and experimental investigations into this promising class of compounds.

References

• Acta Crystallographica Section E: Crystallographic Communications. (2022). Crystal structure of (2E)-1-(4-ethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one. [Online] Available at: [Link]

• ResearchGate. (2022). (PDF) Crystal structure of (2E)-1-(4-ethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one. [Online] Available at: [Link]

• Acta Crystallographica Section E: Structure Reports Online. (2011). (E)-3-(Furan-2-yl)-1-(4-methoxyphenyl)prop-2-en-1-one. [Online] Available at: [Link]

• ResearchGate. (2022). Crystal structure of (2E)-1-(4-ethoxyphenyl)-3-(4- fluorophenyl)prop-2-en-1-one. [Online] Available at: [Link]

• ResearchGate. (2015). (PDF) Crystal structure of the chalcone (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-one. [Online] Available at: [Link]

• ResearchGate. (2025). Synthesis, characterization, crystal structure and Hirshfeld surface analysis of 1-(4-ethoxyphenyl)-3-(4-methylphenyl) prop-2en-1-one. [Online] Available at: [Link]

Sources

• 1. Crystal structure of (2E)-1-(4-eth­oxy­phen­yl)-3-(4-fluoro­phen­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. (E)-3-(Furan-2-yl)-1-(4-meth­oxy­phen­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the UV-Vis Absorption Maxima of Furyl-Substituted Propenones

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the UV-Vis absorption maxima (λmax) of furyl-substituted propenones, commonly known as furyl chalcones. We will explore how substituent effects and solvent polarity influence the electronic absorption spectra of these compounds, offering valuable insights for researchers in medicinal chemistry, materials science, and analytical chemistry. This guide is designed to be a practical resource, combining experimental data with theoretical explanations to facilitate a deeper understanding of the structure-property relationships in this important class of molecules.

Introduction: The Significance of Furyl-Substituted Propenones and their UV-Vis Characteristics

Furyl-substituted propenones are a class of organic compounds characterized by a furan ring and a phenyl ring linked by a three-carbon α,β-unsaturated carbonyl system. This structural motif is found in a variety of natural products and synthetic compounds that exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties[1]. The extended π-conjugation in these molecules gives rise to strong absorption in the ultraviolet-visible (UV-Vis) region of the electromagnetic spectrum, a property that is highly sensitive to their molecular structure and environment.

The UV-Vis absorption maximum (λmax) is a critical parameter that provides information about the electronic transitions within a molecule. For furyl-substituted propenones, the most intense and longest-wavelength absorption band is typically a π → π* transition, involving the promotion of an electron from a π bonding orbital to a π* antibonding orbital across the conjugated system. The position of this band is significantly influenced by the nature of substituents on both the furan and phenyl rings, as well as the polarity of the solvent in which the measurement is taken. Understanding these influences is crucial for designing molecules with specific optical properties and for interpreting spectroscopic data in various applications.

Comparative Analysis of UV-Vis Absorption Maxima (λmax)

The following table presents the UV-Vis absorption maxima (λmax) for three representative furyl-substituted propenones in a range of solvents with varying polarities. The selected compounds feature an electron-withdrawing group (-NO2), an electron-donating group (-NH2), and a group capable of intramolecular hydrogen bonding (-OH) on the phenyl ring, allowing for a systematic comparison of substituent effects.

Table 1: UV-Vis Absorption Maxima (λmax in nm) of Selected Furyl-Substituted Propenones in Various Solvents

Solvent	(E)-3-(furan-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one (FNPO)	(E)-1-(4-aminophenyl)-3-(furan-2-yl)prop-2-en-1-one (AFPO)	(E)-3-(furan-2-yl)-1-(2-hydroxyphenyl)prop-2-en-1-one (FHPO)
Cyclohexane	338	380	340
Carbon Tetrachloride	342	385	342
1,4-Dioxane	345	390	345
Benzene	348	392	348
Toluene	346	390	346
Diethyl ether	340	388	342
Tetrahydrofuran	346	392	348
Acetone	348	395	350
Acetonitrile	345	394	348
n-Butanol	346	398	352
n-Propanol	345	396	350
Ethanol	344	395	350
Methanol	342	392	348
Dimethylformamide	350	400	355
Dimethyl sulfoxide	352	405	358
Formamide	355	410	360
Ethylene glycol	350	402	355
Water	358	415	365

Data extracted from RSC Adv., 2017, 7, 24204-24214.

Interpretation of the Data

Substituent Effects:

• Electron-Withdrawing Group (-NO2): The nitro group in FNPO is a strong electron-withdrawing group, which decreases the electron density of the conjugated system. This generally leads to a higher energy for the π → π* transition, resulting in absorption at shorter wavelengths (hypsochromic or blue shift) compared to the amino-substituted analog.

• Electron-Donating Group (-NH2): The amino group in AFPO is a strong electron-donating group that increases the electron density of the conjugated system through resonance. This lowers the energy of the π → π* transition, causing a significant shift of the absorption maximum to longer wavelengths (bathochromic or red shift).

• Hydroxyl Group (-OH): The hydroxyl group in FHPO can act as both a weak electron-donating group and a hydrogen bond donor. Its effect on the λmax is less pronounced than the amino group. In the ortho position, it can also form an intramolecular hydrogen bond with the carbonyl oxygen, which can influence the planarity of the molecule and thus its absorption spectrum.

Solvent Effects (Solvatochromism):

The data in Table 1 clearly demonstrates that the λmax of these compounds is dependent on the solvent polarity, a phenomenon known as solvatochromism.

• Positive Solvatochromism: For all three compounds, there is a general trend of increasing λmax with increasing solvent polarity. This is known as positive solvatochromism and indicates that the excited state is more polar than the ground state. Polar solvents stabilize the more polar excited state to a greater extent than the ground state, thus reducing the energy gap for the electronic transition and causing a red shift.

• Specific Interactions: In protic solvents like alcohols and water, specific interactions such as hydrogen bonding can occur between the solvent and the solute, particularly with the carbonyl oxygen and the substituent groups (-NH2, -OH, -NO2). These interactions can further influence the electronic distribution and the energy of the electronic transitions, leading to additional shifts in the λmax.

Experimental Protocols

Synthesis of a Representative Furyl-Substituted Propenone

The following is a detailed protocol for the synthesis of (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-one via a base-catalyzed Claisen-Schmidt condensation.

Materials:

• Furfural (1 equivalent)

• Acetophenone (1 equivalent)

• Sodium hydroxide (NaOH)

• Ethanol

• Distilled water

• Hydrochloric acid (HCl), dilute

• Round-bottom flask

• Magnetic stirrer

• Beaker

• Büchner funnel and filter paper

• Recrystallization apparatus

Procedure:

• Reactant Preparation: In a round-bottom flask, dissolve acetophenone (1 equivalent) in ethanol.

• Aldehyde Addition: To the stirred solution, add furfural (1 equivalent).

• Catalyst Addition: Slowly add an aqueous solution of NaOH (e.g., 10-20%) dropwise to the reaction mixture at room temperature. A color change and the formation of a precipitate should be observed.

• Reaction: Continue stirring the mixture at room temperature for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation of Crude Product: Pour the reaction mixture into a beaker containing ice-cold water.

• Neutralization: Acidify the mixture with dilute HCl until it is neutral to pH paper. This will precipitate the product.

• Filtration: Collect the crude product by vacuum filtration using a Büchner funnel and wash the solid with cold water to remove any remaining base.

• Purification: Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the pure furyl-substituted propenone.

• Drying: Dry the purified crystals in a desiccator or under vacuum.

Caption: Workflow for the synthesis of furyl-substituted propenones.

UV-Vis Spectroscopic Analysis

The following protocol outlines the steps for determining the UV-Vis absorption maxima of a synthesized furyl-substituted propenone.

Materials and Equipment:

• Synthesized furyl-substituted propenone

• A series of solvents of varying polarity (e.g., from Table 1)

• Volumetric flasks

• Micropipettes

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer (double beam recommended)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the furyl-substituted propenone of a known concentration (e.g., 1 x 10⁻³ M) in a suitable solvent in which the compound is highly soluble (e.g., ethanol or acetonitrile).

• Working Solution Preparation: From the stock solution, prepare a dilute working solution (e.g., 1 x 10⁻⁵ M) in the desired solvent for analysis by transferring a small volume of the stock solution to a volumetric flask and diluting to the mark with the solvent. The final absorbance should ideally be in the range of 0.2 to 0.8 for optimal accuracy.

• Spectrophotometer Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 15-20 minutes.

  • Set the desired wavelength range for the scan (e.g., 200-600 nm).

  • Set the scan speed and slit width according to the instrument's recommendations for optimal resolution.

• Baseline Correction:

  • Fill a clean quartz cuvette with the pure solvent that was used to prepare the working solution. This will serve as the blank.

  • Place the blank cuvette in the reference beam path of the spectrophotometer.

  • Place another cuvette with the same pure solvent in the sample beam path.

  • Run a baseline scan to zero the absorbance across the entire wavelength range.

• Sample Measurement:

  • Empty the sample cuvette and rinse it with a small amount of the working solution.

  • Fill the sample cuvette with the working solution.

  • Place the sample cuvette back into the sample beam path.

  • Run the UV-Vis scan to obtain the absorption spectrum of the sample.

• Data Analysis:

  • Identify the wavelength at which the maximum absorbance occurs. This is the λmax.

  • Record the λmax value.

  • Repeat the measurement for each solvent to be tested.

Caption: Experimental workflow for UV-Vis spectroscopic analysis.

Theoretical Background: Electronic Transitions

The absorption of UV-Vis light by furyl-substituted propenones promotes electrons from lower energy molecular orbitals to higher energy molecular orbitals. The key electronic transitions are:

• π → π Transitions:* These are high-intensity transitions that involve the excitation of an electron from a π bonding orbital to a π* antibonding orbital. In furyl-substituted propenones, the extensive conjugated system of alternating double and single bonds results in a small energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), both of which are typically of π symmetry. This leads to a strong absorption band at longer wavelengths, which is the main focus of this guide. The position of this band is highly sensitive to substituents that affect the energy of these π orbitals.

• n → π Transitions:* These are lower-intensity transitions that involve the promotion of a non-bonding (n) electron from the oxygen atom of the carbonyl group to a π* antibonding orbital. These transitions are typically observed at longer wavelengths than the π → π* transitions but are often obscured by the much more intense π → π* band.

The interplay of substituent and solvent effects on the energies of the HOMO and LUMO dictates the observed λmax. Electron-donating groups raise the energy of the HOMO, decreasing the HOMO-LUMO gap and causing a red shift. Conversely, electron-withdrawing groups can lower the energy of the LUMO, but their effect on the overall spectrum can be more complex. Polar solvents tend to stabilize the more polar excited state, also leading to a smaller energy gap and a red shift in the λmax for the π → π* transition.

Conclusion

This guide has provided a comprehensive comparison of the UV-Vis absorption maxima of furyl-substituted propenones, highlighting the significant influence of both substituents and solvent polarity. The provided experimental data and detailed protocols offer a valuable resource for researchers working with these compounds. A thorough understanding of the structure-property relationships governing the UV-Vis absorption of furyl-substituted propenones is essential for their application in drug discovery, materials science, and as fluorescent probes. By carefully selecting substituents and solvents, the photophysical properties of these versatile molecules can be fine-tuned for specific applications.

References

• RSC Advances, 2017, 7, 24204-24214. [Link]

• IUCrData, 2015, 71, 161-164. [Link]

• Molecules, 2022, 27, 4979. [Link]

• Agilent Technologies: The Basics of UV-Vis Spectroscopy. [Link]

• Shimadzu: The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. [Link]

Sources

• 1. Crystal structure of the chalcone (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]

13C NMR peak assignment for alpha-beta unsaturated ketones

The accurate structural elucidation of

-unsaturated ketones (enones) is a critical bottleneck in organic synthesis and drug discovery. Because these moieties frequently act as Michael acceptors in targeted covalent inhibitors, confirming their exact substitution patterns is paramount[1].

However, assigning the

C NMR spectra of enones—such as chalcones, cyclohex-2-en-1-ones, and complex natural products—presents unique challenges. The pronounced electronic delocalization within the conjugated -system causes significant chemical shift dispersion that often confounds standard prediction algorithms.

As a Senior Application Scientist, I have structured this guide to objectively compare the performance of leading NMR prediction software suites against Density Functional Theory (DFT) calculations, while providing a self-validating, empirical 2D NMR workflow that guarantees absolute assignment accuracy.

The Causality of Chemical Shifts in Enones

To understand why certain prediction tools fail, we must first examine the physical causality driving the chemical shifts in an

-unsaturated ketone.

In an isolated alkene,

C resonances typically cluster between 125–135 ppm. However, conjugation with a highly electronegative carbonyl oxygen fundamentally alters the electron density distribution via resonance polarization. The resonance hybrid of an enone ( ) dictates the following localized environments:

• Carbonyl Carbon (C=O): Highly deshielded by the electronegative oxygen, typically resonating at 190–205 ppm [2].

• -Carbon: The resonance structure places a partial positive charge on the -carbon. This depletion of electron density deshields the nucleus from the applied magnetic field, pushing the signal significantly downfield to 140–160 ppm [2].
• -Carbon: Conversely, the -carbon does not bear this positive charge character. Due to the polarization of the -system, it retains higher electron density relative to the -position, resulting in a relatively shielded signal at 120–130 ppm [2].

Prediction software relying purely on linear additivity fails here because the push-pull resonance effect is highly non-linear and heavily dependent on 3D conformation[3].

Product Comparison: NMR Prediction Software vs. DFT

Drug development professionals rely on prediction software for rapid dereplication. Below is an objective comparison of how different computational approaches handle the non-linear resonance of

-unsaturated systems.

• ChemDraw Professional (ChemNMR): Utilizes linear additivity rules. While excellent for simple aliphatic chains, it struggles with the conjugated dynamics of enones, often underestimating the deshielding of the

  -carbon[3].

• Mnova NMRPredict (Mestrelab): Employs HOSE (Hierarchically Ordered Spherical Description of Environment) codes. It performs exceptionally well if a similar enone framework exists in its training database, but accuracy drops for highly novel polycyclic scaffolds[3].

• ACD/Labs NMR Predictors: Combines HOSE codes with Neural Networks (NN) trained on over 1.4 million experimental shifts. The NN interpolation allows ACD/Labs to handle novel conjugated systems with superior empirical accuracy[3].

• DFT Calculations (e.g., GIAO-mPW1PW91): Quantum mechanical modeling provides the highest theoretical accuracy by calculating the actual 3D conformation and magnetic shielding tensors, though it requires significant computational overhead[4].

Quantitative Performance Comparison

Prediction Method / Software	Primary Algorithm	Performance on -Unsaturated Systems	Average C RMSD (ppm)	Computational Cost
ChemDraw Professional	Linear Additivity Rules	Moderate; struggles with non-linear resonance	4.5 – 6.0	Instant
Mnova NMRPredict	HOSE Codes + Substituent Rules	Good; highly dependent on database similarity	2.0 – 3.5	Instant
ACD/Labs Predictor	HOSE + Neural Networks + Additivity	Excellent; NN interpolates novel conjugated systems	1.5 – 2.0	Instant
DFT (GIAO-mPW1PW91)	Quantum Mechanics (DFT)	Excellent; accounts for 3D conformation & polarization	1.5 – 2.5	High (Hours/Days)

Data synthesized from comparative statistical evaluations of NMR predictors and DFT benchmarking studies[3],[4],[5].

Experimental Protocol: A Self-Validating 2D NMR Workflow

Because software predictions can occasionally fail with unprecedented molecular scaffolds, empirical validation is mandatory. The following protocol outlines a self-validating 2D NMR workflow designed to unambiguously assign the

and carbons of an enone, using an internal cross-referencing logic that eliminates assignment ambiguity[6].

Step 1: Sample Preparation & 1D Acquisition

• Dissolve 15–20 mg of the purified enone in 0.6 mL of a deuterated solvent (e.g., CDCl

  or DMSO- ).

• Acquire a standard

  H NMR spectrum (e.g., 400 MHz, 16 scans). Identify the olefinic protons. In a typical trans-enone, the H- proton will appear downfield (e.g., ~7.5 ppm) relative to the H- proton (e.g., ~6.5 ppm), with a coupling constant of Hz.

• Acquire a

  C NMR spectrum (100 MHz, 512–1024 scans). Locate the carbonyl peak ( ppm).

Step 2: Direct Mapping via HSQC (

H- C)

• Run a 2D HSQC experiment optimized for one-bond couplings (

  Hz).

• Causality Check: Correlate the previously identified olefinic protons to their directly attached carbons. The upfield H-

  will map directly to the shielded C- (~120–130 ppm), while the downfield H- will map to the deshielded C- (~140–160 ppm).

Step 3: Cross-Validation via HMBC (

H- C)

• Run a 2D HMBC experiment optimized for long-range couplings (

  Hz).

• The Self-Validating Lock:

  • Trace the correlation from the H-

    proton. It must show a strong 3-bond correlation ( ) to the carbonyl carbon (C=O).

  • Trace the correlation from the H-

    proton. It will show a 2-bond correlation ( ) to the carbonyl carbon.

  • Note:

    correlations are generally more intense than correlations in HMBC spectra, providing an additional layer of confidence in distinguishing the and positions.

Workflow Visualization

The following diagram illustrates the logical progression of the self-validating NMR workflow.

Figure 1: Self-validating 2D NMR workflow for assigning enone carbon resonances.

References

• Title : Deciding which is the best 1H NMR predictor for organic compounds using statistical tools Source : Académie des Sciences / Semantic Scholar URL :[Link]

• Title : A 13C NMR approach to categorizing potential limitations of alpha,beta-unsaturated carbonyl systems in drug-like molecules Source : PubMed (NIH) URL :[Link]

• Title : Evaluation of the Factors Impacting the Accuracy of 13C NMR Chemical Shift Predictions using Density Functional Theory Source : ACS Publications (Journal of Physical Chemistry A) URL :[Link]

• Title : 13C N.M.R. STUDIES: PART VI. CARBON-13 SPECTRA OF α,β-UNSATURATED CARBONYL COMPOUNDS Source : ResearchGate URL :[Link]

• Title : Conformational Analysis, Experimental and GIAO-DFT 13C NMR Chemical Shift Calculation on 2'-Hydroxy-3,4,5-trimethoxy-chalcone Source : SciELO / Journal of the Brazilian Chemical Society URL :[Link]

• Title : New Chalcones Derivatives, Determine Their Chemical Structure Using 1D and 2D-NMR Spectroscopy Source : Basrah Journal of Science URL :[Link]

Sources

• 1. A 13C NMR approach to categorizing potential limitations of alpha,beta-unsaturated carbonyl systems in drug-like molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Deciding which is the best ${}^1\protect \text{H}$ NMR predictor for organic compounds using statistical tools [comptes-rendus.academie-sciences.fr]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scielo.br [scielo.br]
• 6. basjsci.edu.iq [basjsci.edu.iq]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed protocol for the proper disposal of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one, a chalcone derivative commonly synthesized for research purposes. As a scientist, your responsibility extends beyond the synthesis and analysis of a compound to its entire lifecycle, culminating in its safe and compliant disposal. This document outlines the necessary hazard assessment, regulatory considerations, and step-by-step procedures to ensure this process is handled with the utmost care and professionalism.

Hazard Assessment: The "Why" Behind the Procedure

The primary motivation for treating this compound as hazardous waste is its classification. Based on analogous compounds, it is likely to cause skin, eye, and respiratory irritation.[1] Furthermore, many complex organic molecules are very toxic to aquatic life with long-lasting effects, mandating that they are not disposed of via the sewer system.[2]

Table 1: Inferred Hazard Profile for 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one

Hazard Classification	Description	Recommended Precaution
Skin Irritation	May cause redness, itching, or inflammation upon contact.	Wear nitrile gloves and a lab coat. Wash hands thoroughly after handling.
Eye Irritation	Can cause serious eye irritation, including redness, pain, and watering.[1]	Wear safety glasses or goggles.
Respiratory Irritation	Inhalation of dust or aerosol may irritate the respiratory tract.	Handle in a well-ventilated area or a chemical fume hood.
Aquatic Toxicity	Potentially toxic to aquatic organisms, with long-term adverse effects.	Do not allow to enter drains or waterways.
Acute Toxicity (Oral)	May be harmful if swallowed.[3][4]	Do not eat, drink, or smoke when using this product.

The Regulatory Framework: Adherence to a Higher Standard

The disposal of laboratory chemical waste in the United States is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5][6] Additionally, the Occupational Safety and Health Administration (OSHA) mandates safe workplace practices, including the development of a Chemical Hygiene Plan (CHP) that covers waste disposal procedures.[7][8]

Academic and research laboratories often operate under specific EPA regulations, such as Subpart K of 40 CFR Part 262, which provides an alternative, more flexible set of requirements for managing hazardous waste in these settings.[9][10] A key aspect of these regulations is the concept of a Satellite Accumulation Area (SAA) , which is a designated location at or near the point of waste generation where hazardous waste can be collected before being moved to a central storage area.[11][12][13] This guide is designed to be in full compliance with these established standards.

Step-by-Step Disposal Protocol

This protocol covers all forms of waste containing 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one, including the pure compound, solutions, and contaminated materials.

Step 1: Don Personal Protective Equipment (PPE)

Before handling any chemical waste, ensure you are wearing appropriate PPE. This includes:

• A properly buttoned lab coat.

• Safety glasses or goggles.

• Chemically resistant gloves (nitrile is a suitable choice).

Step 2: Waste Segregation and Identification

Proper segregation is the most critical step in waste management. Never mix incompatible waste streams.

• Solid Waste: This includes unused or expired 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one powder, and contaminated consumables like weighing paper, paper towels, and gloves used during handling or spill cleanup.

• Liquid Waste: This category includes solutions of the compound in organic solvents (e.g., from chromatography, reaction workups) or aqueous solutions. Do not mix halogenated and non-halogenated solvent waste unless your institution's specific guidelines permit it.

• Sharps Waste: Contaminated needles, syringes, or broken glass must be placed in a designated, puncture-proof sharps container.

Step 3: Container Selection and Labeling

The integrity and labeling of your waste container are mandated by law and are crucial for safety.

• Container Choice: Use only containers that are in good condition and compatible with the waste. For liquid waste, high-density polyethylene (HDPE) or glass bottles are preferred.[5][12] Ensure the container has a secure, leak-proof screw-top cap.[5]

• Labeling: All hazardous waste containers must be clearly and legibly labeled from the moment the first drop of waste is added.[14][15] The label must include:

  • The words "HAZARDOUS WASTE ".[5][11][13]

  • The full chemical name(s) of the contents. Avoid formulas or abbreviations. List all components, including solvents (e.g., "1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one in Ethyl Acetate/Hexane").[11]

  • The approximate percentages of each component.

  • The relevant hazard pictograms (e.g., irritant, environmentally hazardous).[13]

Step 4: Accumulation in a Satellite Accumulation Area (SAA)

Store your properly labeled waste container in your lab's designated SAA.

• Location: The SAA must be at or near the point of generation and under the control of laboratory personnel.[6][11]

• Storage: Keep the waste container closed at all times except when adding waste.[11][12] Do not leave a funnel in the container. Store incompatible waste types (e.g., acids and flammables) separately, using secondary containment if necessary.[5][11]

• Capacity: Do not overfill containers; stop at about 90% capacity to prevent spills and allow for vapor expansion.[11]

Step 5: Arranging for Final Disposal

Laboratory personnel are not responsible for the ultimate treatment or disposal of hazardous waste. This is handled by your institution's Environmental Health & Safety (EH&S) department or a licensed contractor.

• Request Pickup: Once your waste container is full (or within the time limit specified by your institution, often 6-12 months), submit a chemical waste pickup request through your EH&S office.[9][12]

• Documentation: Accurately complete all required paperwork for the pickup request. This ensures a clear chain of custody and proper final disposal.

Workflow for Waste Stream Segregation

The following diagram illustrates the decision-making process for segregating waste generated from work with 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one.

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Safe Handling of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one: A Comprehensive Guide to Personal Protective Equipment and Operational Safety

An In-Depth Technical Guide for Laboratory Professionals

In the field of drug discovery and chemical research, the synthesis of novel molecules is a daily reality. While these compounds hold immense potential, their handling requires a meticulous and informed approach to safety. 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one is a chalcone derivative, a class of compounds known for its diverse biological activities. However, its structure, incorporating a furan ring, necessitates a heightened level of caution.

Hazard Assessment: Understanding the Risk Profile

A proactive safety strategy begins with a thorough understanding of the potential hazards. The risk profile for 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one is constructed by analyzing its primary chemical functionalities.

• Chalcone Backbone: Chalcones are α,β-unsaturated ketones. As a class, they are often crystalline solids or fine powders. The primary hazards associated with chalcones include irritation to the skin, eyes, and respiratory tract.[1][2] Ingestion can also be harmful.[1][3] Standard safe handling practices for chemical powders, such as avoiding dust formation, are crucial.[1][4][5]

• Furan Moiety: The presence of the furan ring is a significant safety consideration. Furan is a volatile, colorless liquid that is toxic, a potential human carcinogen, and can be fatal if swallowed, inhaled, or absorbed through the skin.[6][7][8] A critical and often overlooked hazard is that furan and its derivatives can form explosive peroxides upon exposure to air, especially when stored for extended periods.[7][9]

Table 1: Summary of Potential Hazards and Primary Exposure Routes

Hazard Category	Associated Functional Group	Primary Exposure Routes	Potential Health Effects
Irritant	Chalcone	Inhalation (dust), Dermal, Ocular	Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2]
Acute Toxicity	Furan, Chalcone	Inhalation, Dermal, Ingestion	Harmful if swallowed, in contact with skin, or if inhaled.[6][7][10]
Carcinogenicity	Furan	Inhalation, Ingestion, Dermal	Furan is classified as a potential human carcinogen.[6][7]
Reactivity	Furan	Storage (Air Exposure)	Can form explosive peroxides over time.[7][9]

Engineering Controls: The First Line of Defense

Before detailing personal protective equipment, it is imperative to emphasize that PPE is the last line of defense. The primary method for exposure control should always be robust engineering controls.

• Chemical Fume Hood: All handling of 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one, from weighing the solid to preparing solutions and running reactions, must be conducted within a certified chemical fume hood.[4][9][11] This ensures that any dusts or vapors are effectively contained and exhausted.

• Ventilation: The laboratory must be well-ventilated to prevent the accumulation of any fugitive emissions.[1][5]

• Safety Equipment: An approved and certified emergency eyewash station and safety shower must be readily accessible in the immediate work area.[9]

Personal Protective Equipment (PPE): A Mandated Protocol

A multi-layered PPE approach is required to mitigate the risks of exposure. The following protocol is mandatory for all personnel handling the compound.

Hand Protection

Given that dermal contact is a primary exposure route, selecting the correct gloves is non-negotiable.

• Glove Type: Nitrile gloves are the recommended standard. They provide excellent resistance to a broad range of chemicals, including oils, greases, and some solvents, and offer good protection against bases and some acids.[12][13] They also possess strong physical properties against punctures and abrasions.[12] For work involving ketones or certain chlorinated solvents, butyl or polyvinyl alcohol (PVA) gloves may offer superior protection, and a glove compatibility chart should always be consulted.[12][14][15]

• Double Gloving: For all procedures involving direct handling of the compound or its solutions, double gloving is required. This practice significantly reduces the risk of exposure in case the outer glove is compromised.

• Inspection and Replacement: Gloves must be inspected for any signs of degradation or puncture before each use.[5] They should be removed and replaced immediately if contamination is suspected. Contaminated gloves must be disposed of as hazardous waste.[9][11]

Eye and Face Protection

• Minimum Requirement: At a minimum, tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards must be worn.[1][16]

• Elevated Risk Procedures: During procedures with a heightened risk of splashing or aerosol generation (e.g., transferring solutions, heating, or sonicating), a full-face shield must be worn in addition to safety goggles.

Body Protection

• Laboratory Coat: A flame-resistant lab coat with long sleeves and a fully buttoned front is required.[9] This protects the skin and personal clothing from splashes and spills.

• Appropriate Attire: Full-length pants and closed-toed shoes are mandatory in the laboratory at all times to prevent skin exposure.[9]

Respiratory Protection

Due to the irritant nature of chalcone dust and the high toxicity of the furan moiety, respiratory protection is essential under certain conditions.

• Handling Solids: When weighing or transferring the solid (powder) form of the compound, a NIOSH-approved N95 (or higher) particulate respirator is required to prevent inhalation of dust.[4]

• Emergency or High-Concentration Scenarios: In the event of a large spill or a failure of engineering controls, a self-contained breathing apparatus (SCBA) may be necessary.[16]

Operational and Disposal Plans: A Step-by-Step Guide

PPE Donning and Doffing Procedure

The sequence of putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination.

Diagram: Procedural Flow for PPE Donning & Doffing

Caption: Correct sequence for donning and doffing PPE to minimize contamination risk.

Handling and Storage Protocol

• Receiving: Upon receipt, visually inspect the container for any damage.

• Labeling: Mark the container with the date received and the date opened. Due to the furan component, it is advisable to use or dispose of the chemical within one year of receipt to minimize peroxide formation.[9] Label the container and storage area with "Carcinogen" and "Peroxide Former" warnings.[9]

• Storage: Store the container tightly closed in a cool, dry, and well-ventilated area, away from light and incompatible materials like oxidizing agents.[4][5][9] Place the primary container within a compatible secondary container in a designated flammable materials cabinet.[9]

Waste Disposal Plan

Proper disposal is a critical final step in the safe handling workflow.

• Waste Segregation: Designate a specific, clearly labeled, and sealed hazardous waste container for all materials contaminated with 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one.[11]

• Contaminated Materials: This includes, but is not limited to:

  • Used gloves, pipette tips, and wipes.[11]

  • Contaminated absorbent material from spills.[9][11]

  • Empty product containers.

• Disposal: All generated waste must be disposed of as hazardous chemical waste.[9] Follow all institutional, local, and national regulations for hazardous waste disposal.[4] Never dispose of this chemical or its contaminated materials down the drain.[7][17]

Trust Through Diligence

The protocols outlined in this guide are designed to empower researchers with the knowledge and procedures necessary to work safely with 1-(4-Ethoxyphenyl)-3-(2-furyl)prop-2-en-1-one. By integrating these practices into your daily workflow, you build a self-validating system of safety that protects you, your colleagues, and the integrity of your research. Your diligence is the cornerstone of a trusted and secure laboratory environment.

References

• Standard Operating Procedure for the use of Furan. Western Carolina University. [Link]

• Chemical-Resistant Gloves: Key Considerations. EHSLeaders. [Link]

• Material Safety Data Sheet - CHALCONE. MP Biomedicals. [Link]

• Personal Protective Equipment: Hands. San José State University. [Link]

• Methods for the determination of furan in food. JRC Publications Repository. [Link]

• Ketochem 33cm Lightweight Ketone Resistant Glove. Polyco. [Link]

• Furan - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

• 1-(4-Methoxyphenyl)-3-(p-tolyl)prop-2-en-1-one. PubChem. [Link]

• Furan. Wikipedia. [Link]

• 1-(4-Methoxyphenyl)-3-phenyl-prop-2-en-1-one oxime. PubChem. [Link]

• 1-(4-Methoxyphenyl)prop-2-yn-1-ol - Hazard. U.S. Environmental Protection Agency. [Link]

• (E)-1-furan-2-yl-3-(4-methoxyphenyl)prop-2-en-1-one. Stenutz. [Link]

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